Eicosanedioic Acid

• CAS: 2424-92-2

Core Science & Biosynthesis

The Biological Role of Eicosanedioic Acid in Metabolic Pathways: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eicosanedioic acid, a 20-carbon α,ω-dicarboxylic acid, is a metabolite derived from the ω-oxidation of eicosanoic acid and other related long-chain fatty acids. While typically a minor metabolic pathway, the synthesis and subsequent degradation of eicosanedioic acid play a crucial role under conditions of impaired β-oxidation, offering an alternative route for fatty acid catabolism. This technical guide provides a comprehensive overview of the biological role of eicosanedioic acid in metabolic pathways, detailing its biosynthesis, degradation, and the enzymes involved. This document summarizes available quantitative data, presents detailed experimental protocols for its study, and includes signaling pathway and workflow diagrams to facilitate a deeper understanding of its metabolic significance.

Introduction

Dicarboxylic acids (DCAs) are produced from monocarboxylic fatty acids through the ω-oxidation pathway, a process that becomes particularly significant when the primary fatty acid degradation pathway, mitochondrial β-oxidation, is compromised.[1][2] Eicosanedioic acid (C20H38O4) is a long-chain DCA that serves as a substrate for peroxisomal β-oxidation, where it is chain-shortened, ultimately yielding metabolites that can enter central energy metabolism.[2][3] Understanding the metabolic fate of eicosanedioic acid is crucial for elucidating its role in various physiological and pathophysiological states, including metabolic disorders where fatty acid oxidation is dysregulated.[4]

Biosynthesis of Eicosanedioic Acid via ω-Oxidation

The biosynthesis of eicosanedioic acid occurs primarily in the smooth endoplasmic reticulum of liver and kidney cells.[1][2] It is a three-step enzymatic process that converts a C20 monocarboxylic acid, such as eicosanoic acid, into eicosanedioic acid.

Step 1: ω-Hydroxylation: The terminal methyl group (ω-carbon) of the fatty acid is hydroxylated to form ω-hydroxy eicosanoic acid. This reaction is catalyzed by a member of the cytochrome P450 family of enzymes, specifically from the CYP4A and CYP4F subfamilies, and requires NADPH and molecular oxygen.[1]

Step 2: Oxidation to Aldehyde: The newly formed hydroxyl group is then oxidized to an aldehyde by an alcohol dehydrogenase, utilizing NAD+ as a cofactor.[1]

Step 3: Oxidation to Carboxylic Acid: Finally, the aldehyde group is oxidized to a carboxylic acid by an aldehyde dehydrogenase, also requiring NAD+, to form eicosanedioic acid.[1]

Figure 1: Biosynthesis of Eicosanedioic Acid via ω-Oxidation.

Degradation of Eicosanedioic Acid via Peroxisomal β-Oxidation

Once formed, eicosanedioic acid is transported to peroxisomes for degradation. Unlike mitochondrial β-oxidation, the peroxisomal pathway is not primarily for ATP production but rather for the chain-shortening of fatty acids that are poor substrates for mitochondria, such as very-long-chain fatty acids and dicarboxylic acids.[3][5] The process involves a series of enzymatic reactions that sequentially remove two-carbon units in the form of acetyl-CoA.

The key enzymes involved in the peroxisomal β-oxidation of dicarboxylic acids are:

• Acyl-CoA Oxidase (ACOX): Catalyzes the first and rate-limiting step, introducing a double bond.[6]

• D-Bifunctional Protein (DBP): Possesses both enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase activities.[3]

• L-Bifunctional Protein (LBP): Also exhibits hydratase and dehydrogenase activities and is implicated in DCA degradation.[3]

• Sterol Carrier Protein X (SCPx) / 3-ketoacyl-CoA thiolase: Catalyzes the final step, cleaving off an acetyl-CoA molecule.[3]

The chain-shortened dicarboxylic acids and acetyl-CoA can then be transported to the mitochondria for complete oxidation to CO2 and water, entering the citric acid cycle.[4]

Figure 2: Peroxisomal β-Oxidation of Eicosanedioic Acid.

Quantitative Data

Quantitative data on the metabolism of eicosanedioic acid are scarce. The following tables summarize available data for the enzymes involved in its biosynthesis and degradation, primarily from studies on homologous substrates.

Table 1: Enzyme Kinetic Parameters for ω-Oxidation

Enzyme	Substrate	Km (µM)	Vmax (min-1)	Source Organism/System	Reference
Cytochrome P450 4A11	Arachidonic Acid	228	49.1	Human Liver Microsomes	[7]
Cytochrome P450 4F2	Arachidonic Acid	24	7.4	Human Liver Microsomes	[7]

Note: Data for arachidonic acid (a C20 fatty acid) are used as a proxy for eicosanoic acid.

Table 2: Kinetic Parameters of Peroxisomal Acyl-CoA Oxidase with Dicarboxylic Acids

Substrate (Dicarboxylyl-CoA)	Apparent Km (µM)	Relative Vmax	Source Organism	Reference
Dodecanedioyl-CoA (C12)	10	1.00	Rat Liver	[8]
Sebacoyl-CoA (C10)	15	1.05	Rat Liver	[8]
Suberoyl-CoA (C8)	25	1.02	Rat Liver	[8]
Adipoyl-CoA (C6)	50	0.95	Rat Liver	[8]

Note: This data for medium-chain dicarboxylic acids suggests that while Vmax is similar, the affinity of the enzyme decreases with shorter chain lengths.

Table 3: Concentration of Long-Chain Dicarboxylic Acids in Human Plasma

Dicarboxylic Acid	Concentration Range	Percentage of Total DCAs	Sample Type	Reference
Long-Chain DCAs (C14-C22)	Not specified	< 5%	Plasma

Experimental Protocols

Quantification of Eicosanedioic Acid in Human Plasma by GC-MS

This protocol describes a method for the extraction, derivatization, and quantification of eicosanedioic acid from human plasma using gas chromatography-mass spectrometry (GC-MS).

Materials:

• Human plasma

• Internal Standard (e.g., [13C2]-Eicosanedioic acid)

• Methyl-tert-butyl ether (MTBE)

• Methanol

• Hydrochloric acid (HCl)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine

• Anhydrous sodium sulfate

• GC-MS system

Procedure:

• Sample Preparation: To 100 µL of plasma, add 10 µL of the internal standard solution.

• Extraction: Add 500 µL of MTBE and 250 µL of methanol. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 3000 x g for 10 minutes. Transfer the upper organic layer to a new tube.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen.

• Derivatization: Add 50 µL of BSTFA with 1% TMCS and 50 µL of pyridine. Cap the tube tightly and heat at 60°C for 30 minutes.

• GC-MS Analysis: Inject 1 µL of the derivatized sample into the GC-MS system.

  • GC Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

  • Oven Program: Start at 150°C, ramp to 300°C at 10°C/min, hold for 10 minutes.

  • MS Detection: Use selected ion monitoring (SIM) to monitor characteristic ions of the trimethylsilyl derivative of eicosanedioic acid and its internal standard.

Figure 3: Workflow for GC-MS Quantification of Eicosanedioic Acid.

Measurement of Peroxisomal β-Oxidation of Eicosanedioic Acid in Cultured Fibroblasts

This protocol outlines a method to measure the rate of peroxisomal β-oxidation of [1-14C]-eicosanedioic acid in cultured human fibroblasts.

Materials:

• Cultured human fibroblasts

• [1-14C]-Eicosanedioic acid

• Culture medium (e.g., DMEM)

• Bovine serum albumin (BSA)

• Scintillation cocktail

• Scintillation counter

• Trichloroacetic acid (TCA)

Procedure:

• Cell Culture: Grow fibroblasts to confluence in T25 flasks.

• Substrate Preparation: Prepare a solution of [1-14C]-eicosanedioic acid complexed to BSA in culture medium.

• Incubation: Replace the culture medium with the substrate-containing medium and incubate the cells at 37°C for a defined period (e.g., 2 hours).

• Reaction Termination: Stop the reaction by adding ice-cold TCA to the medium to precipitate proteins and un-metabolized substrate.

• Separation of Products: Centrifuge the samples. The supernatant contains the acid-soluble metabolites (chain-shortened dicarboxylic acids and acetyl-CoA).

• Quantification: Measure the radioactivity in an aliquot of the supernatant using a scintillation counter.

• Data Analysis: Calculate the rate of β-oxidation based on the amount of radioactivity in the acid-soluble fraction per unit of time and protein concentration.

Figure 4: Workflow for Peroxisomal β-Oxidation Assay.

Conclusion

Eicosanedioic acid is a metabolically significant dicarboxylic acid whose synthesis and degradation are intricately linked to the overall state of fatty acid metabolism. While the ω-oxidation pathway for its production is generally a minor route, it becomes crucial under conditions of metabolic stress or defects in mitochondrial β-oxidation. The subsequent degradation of eicosanedioic acid in peroxisomes highlights the importance of this organelle in handling specific lipid substrates. Further research is warranted to fully elucidate the quantitative aspects of eicosanedioic acid metabolism and its precise role in health and disease. The methodologies and data presented in this guide provide a foundation for researchers and drug development professionals to explore this fascinating area of lipid metabolism.

References

• 1. A simple and robust UPLC-SRM/MS method to quantify urinary eicosanoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The biochemistry and physiology of long-chain dicarboxylic acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. [Peroxisomal beta-oxidation] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolism of arachidonic acid to 20-hydroxy-5,8,11, 14-eicosatetraenoic acid by P450 enzymes in human liver: involvement of CYP4F2 and CYP4A11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The oxidation of dicarboxylic acid CoA esters via peroxisomal fatty acyl-CoA oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The biochemistry and physiology of long-chain dicarboxylic acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Eicosanedioic Acid: A Technical Guide to Natural Sources and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosanedioic acid (C20H38O4), also known as icosanedioic acid, is a long-chain alpha,omega-dicarboxylic acid. Its structure, featuring a 20-carbon aliphatic chain capped at both ends by carboxylic acid groups, imparts unique chemical properties that make it a valuable molecule in various applications. In the biomedical field, it serves as a stable, non-cleavable linker in the synthesis of antibody-drug conjugates (ADCs) and as a component in the development of Proteolysis-Targeting Chimeras (PROTACs). This guide provides a comprehensive overview of the natural occurrences and biosynthetic pathways of eicosanedioic acid, intended for professionals in research and drug development.

Natural Sources of Eicosanedioic Acid

Eicosanedioic acid is a metabolite found in a diverse range of organisms, from extremophilic archaea to higher plants. Its presence, though often in trace amounts, points to conserved metabolic pathways. While extensive quantitative data on its concentration in various natural sources is not widely available in the literature, its occurrence has been reported in several species.

Table 1: Documented Natural Sources of Eicosanedioic Acid

Kingdom/Domain	Species	Common Name	Notes on Occurrence
Archaea	Pyrococcus furiosus	Hyperthermophilic Archaeon	Identified as a metabolite.[1] Quantitative data is not specified in the available literature.
Protista	Trypanosoma brucei	Parasitic Protozoan	Reported as a metabolite.[1] Its presence is linked to eicosanoid signaling pathways within the parasite.[2]
Plantae	Pinus radiata	Monterey Pine	Found as a constituent of wood and bark extractives.[1]
Plantae	Pseudotsuga menziesii	Douglas Fir	Present in the plant.[3]

Biosynthesis of Eicosanedioic Acid

The primary route for the biosynthesis of eicosanedioic acid and other long-chain dicarboxylic acids in biological systems is the ω-oxidation pathway .[2] This metabolic process occurs in the smooth endoplasmic reticulum of cells, particularly in the liver and kidneys of vertebrates, and is also found in various microorganisms and plants.[4] It serves as an alternative to the more common β-oxidation pathway for fatty acid catabolism, especially when β-oxidation is impaired.[4]

The biosynthesis begins with a C20 monocarboxylic fatty acid, such as eicosanoic acid (arachidic acid). The process involves a three-step enzymatic cascade to convert the terminal methyl group (the ω-carbon) into a carboxylic acid group.

Key Steps and Enzymes in ω-Oxidation:

• ω-Hydroxylation : The pathway is initiated by the hydroxylation of the terminal methyl group of eicosanoic acid to form 20-hydroxyeicosanoic acid. This reaction is catalyzed by a cytochrome P450 monooxygenase (specifically, a CYP4 family enzyme), which requires NADPH and molecular oxygen.[5][6] This is typically the rate-limiting step of the pathway.

• Oxidation to Aldehyde : The newly formed hydroxyl group is then oxidized to an aldehyde, yielding 20-oxoeicosanoic acid. This step is catalyzed by a long-chain alcohol dehydrogenase (ADH) using NAD+ as a cofactor.[5][6]

• Oxidation to Carboxylic Acid : Finally, the terminal aldehyde group is oxidized to a carboxylic acid, completing the formation of eicosanedioic acid. This reaction is catalyzed by a long-chain aldehyde dehydrogenase (ALDH) , also utilizing NAD+.[5][6]

Once formed, eicosanedioic acid can be further metabolized through β-oxidation from either end of the molecule, breaking it down into smaller units for energy production.[4]

Table 2: Enzymes Involved in the Biosynthesis of Eicosanedioic Acid via ω-Oxidation

Step	Enzyme Class	Specific Examples (Human)	Cofactors	Substrate	Product
1. Hydroxylation	Cytochrome P450 ω-hydroxylase	CYP4A11, CYP4F2, CYP4F3B	NADPH, O₂	Eicosanoic acid	20-Hydroxyeicosanoic acid
2. Dehydrogenation	Alcohol Dehydrogenase (ADH)	Not specifically characterized for C20	NAD⁺	20-Hydroxyeicosanoic acid	20-Oxoeicosanoic acid
3. Dehydrogenation	Aldehyde Dehydrogenase (ALDH)	Not specifically characterized for C20	NAD⁺	20-Oxoeicosanoic acid	Eicosanedioic acid

Biotechnological Production

Microorganisms, particularly certain yeast species like Candida tropicalis, are known to produce long-chain dicarboxylic acids through fermentation.[2] By engineering these microbial pathways, for instance by blocking the competing β-oxidation pathway, the carbon flux can be redirected towards the synthesis of desired dicarboxylic acids, including eicosanedioic acid.[7] This approach offers a promising avenue for the sustainable and scalable bio-based production of this valuable chemical.

Experimental Protocols

Protocol 1: Extraction and Quantification of Eicosanedioic Acid from Plant Material via GC-MS

This protocol outlines a general method for the extraction and quantitative analysis of dicarboxylic acids from plant tissues, adapted from methodologies for organic acid analysis.

1. Sample Preparation: a. Obtain fresh or dried plant material (e.g., Pinus radiata bark or wood). b. If fresh, dry the material at 60-70°C to a constant weight. c. Pulverize the dried material into a fine powder using a grinder or mill to increase the surface area for extraction.

2. Extraction: a. Weigh approximately 1-5 g of the powdered plant material into an extraction thimble. b. Perform a Soxhlet extraction for 6-8 hours using a suitable organic solvent. A mixture of dichloromethane and methanol (2:1, v/v) is often effective for extracting lipids and organic acids. c. Alternatively, use ultrasound-assisted extraction (UAE) by suspending the powder in the solvent and sonicating for 30-60 minutes. d. After extraction, evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

3. Derivatization for GC-MS Analysis: a. Dicarboxylic acids are not volatile and require derivatization to be analyzed by Gas Chromatography-Mass Spectrometry (GC-MS). Silylation is a common and effective method. b. Resuspend a known amount of the dry crude extract (e.g., 1-10 mg) in a suitable solvent like pyridine or acetonitrile. c. Add a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), to the extract solution.[1] d. Heat the mixture in a sealed vial at 70-90°C for 60-90 minutes to ensure complete derivatization.[1]

4. GC-MS Analysis: a. Inject 1 µL of the derivatized sample into the GC-MS system. b. Use a non-polar capillary column (e.g., HP-5MS or equivalent). c. Employ a temperature program suitable for separating long-chain fatty acid derivatives, for example: initial temperature of 80°C, ramp to 280°C at 5-10°C/min, and hold for 10-15 minutes. d. The mass spectrometer should be operated in electron ionization (EI) mode, scanning a mass range of m/z 50-600. e. Identify the trimethylsilyl (TMS) ester of eicosanedioic acid based on its retention time and characteristic mass spectrum compared to an authentic standard.

5. Quantification: a. Prepare a calibration curve using standard solutions of eicosanedioic acid, derivatized in the same manner as the samples. b. Include an internal standard (e.g., heptadecanedioic acid) in both samples and standards to correct for variations in extraction, derivatization, and injection volume. c. Calculate the concentration of eicosanedioic acid in the original plant material based on the peak area ratio relative to the internal standard and the calibration curve.

Protocol 2: In Vitro Assay of Cytochrome P450 ω-Hydroxylase Activity

This protocol describes a method to measure the activity of the first enzyme in the eicosanedioic acid biosynthesis pathway using liver microsomes, which are rich in cytochrome P450 enzymes.

1. Preparation of Microsomes: a. Isolate liver microsomes from a suitable source (e.g., rat, human) using differential centrifugation, or purchase commercially available microsomal fractions. b. Determine the total protein concentration of the microsomal preparation using a standard method like the Bradford assay.

2. Reaction Mixture Setup: a. In a microcentrifuge tube, prepare the reaction mixture. A typical 200 µL reaction includes:

• Potassium phosphate buffer (0.1 M, pH 7.4)
• Microsomal protein (0.1-0.5 mg/mL)
• Eicosanoic acid (substrate, e.g., 10-50 µM, dissolved in a small amount of DMSO or ethanol)
• An NADPH-regenerating system (e.g., 1 mM NADP+, 10 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase) to ensure a constant supply of NADPH.

3. Enzyme Reaction: a. Pre-incubate the reaction mixture without the NADPH-regenerating system at 37°C for 5 minutes to allow the substrate to partition into the microsomal membranes. b. Initiate the reaction by adding the NADPH-regenerating system. c. Incubate at 37°C for a defined period (e.g., 15-60 minutes) with gentle shaking. The incubation time should be within the linear range of product formation. d. Terminate the reaction by adding a quenching solution, such as 100 µL of ice-cold acetonitrile or 0.5 M HCl. This will precipitate the protein and stop enzymatic activity.

4. Product Extraction and Analysis: a. Centrifuge the quenched reaction mixture at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated protein. b. Transfer the supernatant to a new tube. c. Extract the product, 20-hydroxyeicosanoic acid, from the supernatant using a suitable organic solvent like ethyl acetate or by solid-phase extraction (SPE). d. Evaporate the solvent and derivatize the residue for analysis by GC-MS or LC-MS/MS as described in Protocol 1.

5. Data Analysis: a. Quantify the amount of 20-hydroxyeicosanoic acid formed using a standard curve prepared with an authentic standard. b. Calculate the enzyme activity, typically expressed as pmol or nmol of product formed per minute per mg of microsomal protein. c. Run control reactions, such as those lacking NADPH or substrate, to account for any non-enzymatic product formation.

Visualizations

Caption: The ω-oxidation pathway for the biosynthesis of eicosanedioic acid.

Caption: Workflow for extraction and analysis of eicosanedioic acid.

References

• 1. fs.usda.gov [fs.usda.gov]
• 2. grantome.com [grantome.com]
• 3. portlandpress.com [portlandpress.com]
• 4. The influence of bark on the fermentation of Douglas-fir whitewood pre-hydrolysates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scionresearch.com [scionresearch.com]
• 6. Manipulating Fermentation Pathways in the Hyperthermophilic Archaeon Pyrococcus furiosus for Ethanol Production up to 95°C Driven by Carbon Monoxide Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A new family of very long chain alpha,omega-dicarboxylic acids is a major structural fatty acyl component of the membrane lipids of Thermoanaerobacter ethanolicus 39E - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Solubility of Eicosanedioic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of eicosanedioic acid in various organic solvents. Eicosanedioic acid, a 20-carbon α,ω-dicarboxylic acid, is a molecule of significant interest in polymer chemistry, lubrication technology, and as a linker in drug development. Its solubility is a critical parameter for its application and formulation. This document details its solubility profile, experimental methodologies for solubility determination, and the underlying physicochemical principles governing its dissolution.

Solubility Profile of Eicosanedioic Acid

Eicosanedioic acid is generally characterized as a white, waxy solid at room temperature that is insoluble in water but soluble in several organic solvents[1]. The long hydrocarbon chain imparts a significant nonpolar character to the molecule, while the two terminal carboxylic acid groups provide sites for polar interactions, particularly hydrogen bonding. This dual nature dictates its solubility behavior.

Solvent	CAS Number	Qualitative Solubility
N,N-Dimethylformamide (DMF)	68-12-2	Very Soluble[2]
Methanol	67-56-1	Soluble[2], Slightly Soluble (Heated)[3]
Glacial Acetic Acid	64-19-7	Sparingly Soluble[2]
Chloroform	67-66-3	Very Slightly Soluble[2]
Dimethyl Sulfoxide (DMSO)	67-68-5	Slightly Soluble[3]
Water	7732-18-5	Practically Insoluble[2]

Experimental Protocol: Determination of Solubility via the Shake-Flask Method

The shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a solid in a liquid solvent. It is the recommended method for generating reliable thermodynamic solubility data.

Principle

A surplus amount of the solid solute (eicosanedioic acid) is added to the solvent of interest in a sealed flask. The flask is then agitated at a constant temperature for a prolonged period to ensure that equilibrium is reached between the undissolved solid and the dissolved solute. Once equilibrium is established, the saturated solution is separated from the excess solid, and the concentration of the dissolved solute is determined using a suitable analytical method.

Materials and Equipment

• Eicosanedioic acid (high purity)

• Organic solvent of interest (analytical grade)

• Volumetric flasks

• Conical flasks with stoppers or screw caps

• Constant temperature shaker bath or incubator

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Refractive Index) or another appropriate analytical instrument.

Step-by-Step Procedure

• Preparation of the System:

  • Accurately weigh an excess amount of eicosanedioic acid and transfer it to a conical flask. The presence of undissolved solid at the end of the experiment is crucial.

  • Add a known volume or mass of the organic solvent to the flask.

• Equilibration:

  • Seal the flask to prevent solvent evaporation.

  • Place the flask in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the flask at a constant speed (e.g., 150-300 RPM) for a sufficient duration to reach equilibrium. A period of 24 to 72 hours is typically recommended to ensure equilibrium is achieved. To confirm that equilibrium has been reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours) and analyzed. Equilibrium is confirmed when consecutive measurements are in agreement.

• Sample Collection and Preparation:

  • Once equilibrium is reached, remove the flask from the shaker and allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter to remove all undissolved particles. This step is critical to avoid overestimation of the solubility.

  • Accurately weigh or measure the volume of the filtered saturated solution.

• Analysis:

  • Dilute the filtered saturated solution with a suitable solvent to a concentration within the calibration range of the analytical method.

  • Analyze the diluted sample using a validated analytical technique, such as HPLC, to determine the concentration of eicosanedioic acid.

• Calculation of Solubility:

  • From the determined concentration and the dilution factor, calculate the concentration of eicosanedioic acid in the original saturated solution.

  • Express the solubility in appropriate units, such as g/100g of solvent, mg/mL, or mol/L.

Factors Influencing the Solubility of Eicosanedioic Acid

The solubility of a solid in a liquid is governed by a complex interplay of thermodynamic factors. The following diagram illustrates the key relationships influencing the dissolution of eicosanedioic acid in organic solvents.

Caption: Logical relationships governing the solubility of eicosanedioic acid.

Solute-Solvent Interactions and the "Like Dissolves Like" Principle

The adage "like dissolves like" is a fundamental concept in predicting solubility. Eicosanedioic acid, with its polar carboxylic acid head groups and a long nonpolar hydrocarbon tail, exhibits amphiphilic character.

• Polar Solvents: Solvents capable of hydrogen bonding, such as methanol and glacial acetic acid, can interact favorably with the carboxylic acid groups of eicosanedioic acid. This interaction helps to overcome the solute-solute interactions within the crystal lattice.

• Nonpolar Solvents: While the long hydrocarbon chain suggests some affinity for nonpolar solvents, the strong hydrogen bonding between the carboxylic acid groups in the solid state often dominates, leading to lower solubility in purely nonpolar solvents.

• Aprotic Polar Solvents: Solvents like N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are highly polar and can act as hydrogen bond acceptors, which allows them to effectively solvate the carboxylic acid groups and disrupt the crystal lattice, leading to good solubility.

Crystal Lattice Energy

Eicosanedioic acid exists as a crystalline solid. The energy required to break the intermolecular forces holding the molecules together in the crystal lattice is the lattice energy. For dissolution to occur, the energy released from the solvation of the individual molecules by the solvent must be sufficient to overcome this lattice energy. The strong hydrogen bonding between the carboxylic acid groups in the crystalline state contributes significantly to a high lattice energy, which is a key factor in its limited solubility in some solvents.

Experimental Workflow for Solubility Determination

The following diagram outlines a typical workflow for the experimental determination of the solubility of eicosanedioic acid.

Caption: Experimental workflow for solubility determination.

Conclusion

The solubility of eicosanedioic acid in organic solvents is a critical property for its practical application. While quantitative data remains sparse, a qualitative understanding of its solubility, combined with a robust experimental methodology like the shake-flask method, provides a solid foundation for formulation and process development. The interplay of the molecule's amphiphilic nature, the properties of the solvent, and the energy of the crystal lattice are the key determinants of its solubility. Further research to quantify the solubility of eicosanedioic acid in a wider range of organic solvents at various temperatures would be of significant value to the scientific and industrial communities.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. LabXchange [labxchange.org]

Eicosanedioic Acid: A Comprehensive Toxicological and Safety Profile

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Eicosanedioic acid, a 20-carbon saturated dicarboxylic acid, presents a toxicological profile characterized by significant data gaps. While classified as a skin and eye irritant in various safety data sheets, primary study data suggests a lack of skin irritation potential. Available information on genotoxicity indicates a low concern. For other critical toxicological endpoints, including acute toxicity, repeated dose toxicity, sensitization, and carcinogenicity, there is a notable absence of direct experimental data. To address these deficiencies, this guide incorporates a read-across analysis from structurally similar long-chain dicarboxylic acids, dodecanedioic acid (DC12) and sebacic acid (DC10). This approach suggests that eicosanedioic acid likely possesses a low order of acute and systemic toxicity. This document provides a detailed summary of the available data, outlines standard experimental protocols, and presents logical workflows for toxicological assessment.

Toxicological Data Summary

The available toxicological data for eicosanedioic acid is sparse. The following tables summarize the existing information and provide read-across data from structurally similar long-chain dicarboxylic acids to address the data gaps.

Table 1: Acute Toxicity Data for Eicosanedioic Acid and Read-Across Analogues

Endpoint	Eicosanedioic Acid	Dodecanedioic Acid (Read-Across)	Sebacic Acid (Read-Across)
Oral LD50	No data available	> 3,000 mg/kg (rat)[1][2][3][4]	> 5,000 mg/kg (rat)[5][6][7]
Dermal LD50	No data available	> 6,000 mg/kg (rabbit)[1][3][4]	> 2,000 mg/kg (rat)[5][7]
Inhalation LC50	No data available	No data available	No data available

Table 2: Irritation and Sensitization Data for Eicosanedioic Acid and Read-Across Analogues

Endpoint	Eicosanedioic Acid	Dodecanedioic Acid (Read-Across)	Sebacic Acid (Read-Across)
Skin Irritation	Not irritating (rabbit) (Contradicts SDS classification of Category 2)[8][9]	Not irritating[10]	Not irritating (rabbit)[7][11]
Eye Irritation	No data available (Classified as Category 2A)[8][9]	Serious eye irritation[1][10]	Not an eye irritant[11]
Skin Sensitization	No data available	Not a sensitizer[9]	Not a sensitizer[11]

Table 3: Genotoxicity Data for Eicosanedioic Acid and Read-Across Analogues

Endpoint	Eicosanedioic Acid	Dodecanedioic Acid (Read-Across)	Sebacic Acid (Read-Across)
Bacterial Reverse Mutation Assay (Ames Test)	No data available	Not mutagenic[9]	Not mutagenic[12]
In vitro Chromosome Aberration	No significant increase in aberrations (CHO cells)	Not clastogenic	No data available
In vivo Micronucleus Test	No data available	Not clastogenic[9]	No data available

Table 4: Repeated Dose Toxicity Data for Eicosanedioic Acid and Read-Across Analogues

Endpoint	Eicosanedioic Acid	Dodecanedioic Acid (Read-Across)	Sebacic Acid (Read-Across)
NOAEL (Oral)	No data available	1000 mg/kg/day (rat, combined repeated dose/reproductive developmental screening)[6][9]	≥ 1000 mg/kg bw (rat)[12]

Experimental Protocols

Detailed experimental methodologies are crucial for the interpretation and replication of toxicological studies. As specific study reports for eicosanedioic acid are largely unavailable, the following protocols are based on standard OECD guidelines and findings from studies on read-across analogues.

Acute Dermal Irritation/Corrosion (OECD 404)

A study on a substance purported to be eicosanedioic acid was conducted in accordance with OECD Test Guideline 404.

• Test System: Three young adult New Zealand White rabbits.

• Procedure: A 0.5 g sample of the test substance was applied to a small area of shaved, intact skin on each animal. The application site was covered with a semi-occlusive dressing for a 4-hour exposure period.

• Observations: The skin was examined for erythema and edema at 1, 24, 48, and 72 hours after patch removal. Dermal reactions were scored according to the Draize scale.

• Results: No dermal irritation or corrosion was observed in any of the animals, resulting in a primary irritation index of 0.00.

In Vitro Chromosome Aberration Test (Similar to OECD 473)

A study, potentially on eicosanedioic acid, evaluated its potential to induce chromosomal aberrations in Chinese Hamster Ovary (CHO) cells.

• Test System: Chinese Hamster Ovary (CHO) cells.

• Procedure: Cells were exposed to the test substance at various concentrations, both with and without an exogenous metabolic activation system (S9 mix). The exposure period was approximately 3 hours.

• Analysis: Metaphase cells were harvested and analyzed for structural chromosome aberrations, including chromatid and chromosome gaps, breaks, and exchanges.

• Results: No significant increase in the percentage of cells with chromosomal aberrations was observed compared to the vehicle control.

Mandatory Visualizations

Figure 1: A logical workflow for toxicological safety assessment.

Figure 2: A hypothetical signaling pathway for skin irritation.

Discussion and Conclusion

The toxicological profile of eicosanedioic acid is largely incomplete based on publicly available data. A significant finding is the discrepancy regarding its skin irritation potential. While multiple Safety Data Sheets classify it as a skin irritant (Category 2), a primary study conducted according to OECD guidelines indicates it is not irritating to the skin.[8][9] This highlights the importance of consulting primary data over summary classifications.

For other toxicological endpoints, the lack of data necessitates a read-across approach. The toxicological profiles of dodecanedioic acid and sebacic acid, which are shorter-chain dicarboxylic acids, suggest a low order of acute toxicity via oral and dermal routes.[1][2][3][4][5][6][7] Both analogues are not skin sensitizers, and dodecanedioic acid is not genotoxic in a bacterial reverse mutation assay or an in vivo micronucleus test.[9] Repeated dose toxicity studies on these analogues show high No-Observed-Adverse-Effect-Levels (NOAELs), indicating low systemic toxicity upon repeated exposure.[6][9][12]

References

• 1. columbuschemical.com [columbuschemical.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com [carlroth.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. harwick.com [harwick.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. jcia-bigdr.jp [jcia-bigdr.jp]
• 11. arkema.com [arkema.com]
• 12. Registration Dossier - ECHA [echa.europa.eu]

A Comprehensive Technical Guide to the Historical Research of Long-Chain Dicarboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain dicarboxylic acids (LCDAs), once considered minor metabolites of fatty acids, have emerged as significant players in cellular metabolism, signaling, and as valuable synthons for the chemical industry. This technical guide provides an in-depth exploration of the historical research surrounding these fascinating molecules, from their initial discovery to our current understanding of their physiological roles and biotechnological production. This document details the metabolic pathways, analytical techniques, and signaling functions of LCDAs, offering a comprehensive resource for researchers and professionals in the field.

A Historical Timeline of Discovery

The journey to understanding long-chain dicarboxylic acids has been a multi-decade endeavor, built upon the foundational work of numerous scientists.

• 1930s: The concept of ω-oxidation, the metabolic pathway responsible for the formation of dicarboxylic acids, was first proposed by Verkade and his colleagues.[1][2] Their in vivo studies in animals and humans demonstrated that the administration of medium and long-chain fatty acids resulted in the urinary excretion of dicarboxylic acids.[2]

• 1960s: The enzymatic machinery behind ω-oxidation began to be unraveled. Wakabayashi and Shimazono, and later Robbins, conducted in vitro studies that pointed towards the involvement of a mixed-function oxidase system.[1][2] A pivotal discovery was made by Lu and Coon in 1968, who identified cytochrome P-450 and NADPH-cytochrome c reductase in liver microsomes as key players in the ω-hydroxylation of lauric acid, the initial step of ω-oxidation.[1][2]

• 1970s-1980s: The focus shifted to the subcellular location and regulation of LCDA metabolism. The role of peroxisomes in the β-oxidation of dicarboxylic acids was established, highlighting a crucial interplay between different cellular compartments. During this period, the link between certain metabolic disorders, such as Reye's syndrome, and the urinary excretion of specific dicarboxylic acids was also recognized, hinting at their diagnostic potential.[3]

• 1990s-Present: The signaling functions of LCDAs began to be elucidated, with a significant breakthrough being the identification of the Peroxisome Proliferator-Activated Receptor Alpha (PPARα) as a nuclear receptor activated by these molecules.[3][4] This discovery opened up new avenues of research into the role of LCDAs in regulating gene expression related to lipid metabolism and inflammation. Concurrently, advancements in biotechnology have led to the development of microbial fermentation processes for the sustainable production of LCDAs, offering a green alternative to traditional chemical synthesis.[5][6][7]

Physicochemical Properties of Long-Chain Dicarboxylic Acids

The physical and chemical properties of LCDAs are crucial for their biological function and industrial applications. These properties are influenced by the length of the carbon chain.

Dicarboxylic Acid	Chemical Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Water Solubility ( g/100 g)	pKa1	pKa2
Sebacic Acid (C10)	HOOC(CH₂)₈COOH	202.25	133-135	0.1	4.720	5.450
Undecanedioic Acid (C11)	HOOC(CH₂)₉COOH	216.27	109-111	Insoluble	-	-
Dodecanedioic Acid (C12)	HOOC(CH₂)₁₀COOH	230.30	128-130	Insoluble	-	-
Brassylic Acid (C13)	HOOC(CH₂)₁₁COOH	244.33	112-114	Insoluble	-	-
Tetradecanedioic Acid (C14)	HOOC(CH₂)₁₂COOH	258.35	126-128	Insoluble	-	-
Pentadecanedioic Acid (C15)	HOOC(CH₂)₁₃COOH	272.38	113-115	Insoluble	-	-
Hexadecanedioic Acid (C16)	HOOC(CH₂)₁₄COOH	286.41	125-127	Insoluble	-	-
Octadecanedioic Acid (C18)	HOOC(CH₂)₁₆COOH	314.46	123-125	Insoluble	-	-
Eicosanedioic Acid (C20)	HOOC(CH₂)₁₈COOH	342.52	124-126	Insoluble	-	-
Docosanedioic Acid (C22)	HOOC(CH₂)₂₀COOH	370.57	126-128	Insoluble	-	-

Metabolic Pathways of Long-Chain Dicarboxylic Acids

The metabolism of LCDAs is a two-part process involving their formation via ω-oxidation and their subsequent degradation through β-oxidation.

ω-Oxidation: The Biosynthetic Pathway

The synthesis of LCDAs from monocarboxylic fatty acids occurs primarily in the smooth endoplasmic reticulum of liver and kidney cells.[13] This pathway, known as ω-oxidation, is a three-step enzymatic process.

• ω-Hydroxylation: The terminal methyl group of a fatty acid is hydroxylated to form an ω-hydroxy fatty acid. This reaction is catalyzed by cytochrome P450 enzymes, particularly those from the CYP4A and CYP4F families, and requires NADPH and molecular oxygen.[13]

• Oxidation to an Aldehyde: The newly formed hydroxyl group is then oxidized to an aldehyde by alcohol dehydrogenase.[13]

• Oxidation to a Carboxylic Acid: Finally, the aldehyde group is oxidized to a carboxylic acid by aldehyde dehydrogenase, resulting in the formation of a dicarboxylic acid.[13]

Figure 1: The ω-oxidation pathway for the synthesis of dicarboxylic acids.

β-Oxidation: The Degradative Pathway

Once formed, LCDAs are primarily degraded in peroxisomes via β-oxidation, a process that shortens the carbon chain by two carbons in each cycle. The resulting shorter-chain dicarboxylic acids can then be further metabolized in the mitochondria.

The process begins with the activation of the dicarboxylic acid to its coenzyme A (CoA) ester. This is followed by a series of four enzymatic reactions:

• Dehydrogenation: An acyl-CoA oxidase introduces a double bond between the α and β carbons.

• Hydration: An enoyl-CoA hydratase adds a water molecule across the double bond.

• Dehydrogenation: A hydroxyacyl-CoA dehydrogenase oxidizes the hydroxyl group to a ketone.

• Thiolysis: A thiolase cleaves the β-ketoacyl-CoA, releasing acetyl-CoA and a dicarboxylyl-CoA that is two carbons shorter.

This cycle repeats until the dicarboxylic acid is degraded into shorter-chain dicarboxylic acids, such as adipic acid and succinic acid, which can then enter the citric acid cycle for energy production.[14]

References

• 1. The biological significance of ω-oxidation of fatty acids [jstage.jst.go.jp]
• 2. The biological significance of ω-oxidation of fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peroxisome proliferator-activated receptors, fatty acid oxidation, steatohepatitis and hepatocarcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Peroxisome proliferator-activated receptor alpha target genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US8383373B2 - Process for preparing long-chain dicarboxylic acids - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. "Optimization of the Production of Long-Chain Dicarboxylic Acids from D" by Jennifer Ann Mobley [scholar.rose-hulman.edu]
• 8. qspace.qu.edu.qa [qspace.qu.edu.qa]
• 9. Impact of the Dicarboxylic Acid Chain Length on Intermolecular Interactions with Lidocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Carboxylic acids: Phys. Properties [qorganica.es]
• 11. researchgate.net [researchgate.net]
• 12. Dicarboxylic acid - Wikipedia [en.wikipedia.org]
• 13. Omega oxidation - Wikipedia [en.wikipedia.org]
• 14. The biochemistry and physiology of long-chain dicarboxylic acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Eicosanedioic Acid: A Potential Biomarker in Inborn Errors of Metabolism and Other Disease States

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Eicosanedioic acid, a 20-carbon dicarboxylic acid, is emerging as a potential biomarker for a range of metabolic disorders, particularly those involving defects in fatty acid oxidation. Under normal physiological conditions, it is a minor metabolic product. However, in disease states characterized by impaired mitochondrial or peroxisomal beta-oxidation, its synthesis through the omega-oxidation pathway is significantly upregulated, leading to its accumulation in biological fluids. This technical guide provides a comprehensive overview of the role of eicosanedioic acid as a biomarker, detailing its metabolic pathways, analytical methodologies for its quantification, and its association with various disease states.

Biosynthesis and Metabolism of Eicosanedioic Acid

Eicosanedioic acid is primarily formed through the omega (ω)-oxidation of eicosanoic acid, a 20-carbon saturated fatty acid. This metabolic pathway serves as an alternative to the primary beta-oxidation pathway for fatty acid degradation.

The Omega-Oxidation Pathway

When the beta-oxidation of fatty acids is impaired, the omega-oxidation pathway becomes more prominent. This pathway is located in the smooth endoplasmic reticulum of liver and kidney cells and involves a series of enzymatic reactions:

• Hydroxylation: The terminal methyl group (ω-carbon) of eicosanoic acid is hydroxylated to form ω-hydroxyeicosanoic acid. This reaction is catalyzed by cytochrome P450 monooxygenases, specifically enzymes from the CYP4A and CYP4F subfamilies.[1][2][3]

• Oxidation to Aldehyde: The newly formed hydroxyl group is then oxidized to an aldehyde by alcohol dehydrogenase.[3][4]

• Oxidation to Carboxylic Acid: Finally, the aldehyde group is oxidized to a carboxylic acid by aldehyde dehydrogenase, yielding eicosanedioic acid.[3][4]

Figure 1: Simplified diagram of the omega-oxidation pathway of eicosanoic acid.

Peroxisomal Beta-Oxidation of Dicarboxylic Acids

Once formed, eicosanedioic acid and other long-chain dicarboxylic acids are primarily metabolized in peroxisomes via beta-oxidation. This process shortens the dicarboxylic acid chain, and defects in peroxisomal function can lead to their accumulation.[5][6] The shortened dicarboxylic acids can then be further metabolized in the mitochondria.

Figure 2: Overview of peroxisomal beta-oxidation of eicosanedioic acid.

Eicosanedioic Acid as a Biomarker in Disease States

The accumulation of eicosanedioic acid and other long-chain dicarboxylic acids is indicative of underlying metabolic dysfunction.

Peroxisomal Disorders

Peroxisomal biogenesis disorders (PBDs), such as Zellweger syndrome, and single enzyme defects in peroxisomal beta-oxidation are characterized by the accumulation of very long-chain fatty acids (VLCFAs).[7] This overload of the primary beta-oxidation pathway leads to an increased flux through the omega-oxidation pathway, resulting in elevated levels of dicarboxylic acids in urine and plasma. Studies have reported a distinct pattern of dicarboxylic aciduria in patients with Zellweger syndrome and neonatal adrenoleukodystrophy, with an excess of long-chain dicarboxylic acids, including hexadecanedioic acid (C16).[8] Although not always specifically quantified, a similar elevation of eicosanedioic acid (C20) is expected in these conditions.

X-Linked Adrenoleukodystrophy (X-ALD)

X-ALD is another peroxisomal disorder characterized by the accumulation of VLCFAs. While the primary diagnostic marker is the elevation of C26:0 and C24:0 fatty acids in plasma, the underlying metabolic defect also shunts VLCFAs towards omega-oxidation, suggesting that eicosanedioic acid could serve as a secondary or complementary biomarker.[7]

Diabetic Ketoacidosis (DKA)

Diabetic ketoacidosis is a state of absolute or relative insulin deficiency leading to hyperglycemia and ketoacidosis. The metabolic state in DKA involves increased mobilization of fatty acids from adipose tissue and accelerated fatty acid oxidation in the liver. This can overwhelm the mitochondrial beta-oxidation capacity, leading to increased omega-oxidation and subsequent dicarboxylic aciduria.[9][10] While shorter-chain dicarboxylic acids are more commonly reported, the presence of long-chain dicarboxylic acids is also plausible.

Quantitative Data Summary

Specific quantitative data for eicosanedioic acid in various disease states is limited in the published literature. However, qualitative and semi-quantitative findings for long-chain dicarboxylic acids are summarized below.

Disease State	Biological Matrix	Long-Chain Dicarboxylic Acid (LCDA) Levels	Specific Findings for Eicosanedioic Acid (C20)	Reference(s)
Zellweger Syndrome	Urine	Markedly Elevated	Excess of C16 (hexadecanedioic acid) reported, suggesting C20 would also be elevated.	[8]
Neonatal Adrenoleukodystrophy	Urine	Markedly Elevated	Excess of C16 (hexadecanedioic acid) reported, suggesting C20 would also be elevated.	[8]
X-Linked Adrenoleukodystrophy	Plasma / Urine	Potentially Elevated	Elevated VLCFAs suggest increased substrate for ω-oxidation.	[7]
Diabetic Ketoacidosis	Urine	Elevated	Increased excretion of dicarboxylic acids is a known feature.	[9][10]
Healthy Controls	Urine / Plasma	Low / Undetectable	Present at low levels under normal physiological conditions.

Experimental Protocols for Eicosanedioic Acid Quantification

The analysis of eicosanedioic acid and other dicarboxylic acids in biological fluids typically involves gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

General Workflow for Sample Analysis

Figure 3: General experimental workflow for dicarboxylic acid analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a robust method for the analysis of urinary organic acids, including dicarboxylic acids.

1. Sample Preparation:

• Internal Standard Spiking: A known amount of a stable isotope-labeled internal standard (e.g., ¹³C-labeled dicarboxylic acid) is added to the urine sample for accurate quantification.

• Extraction: Organic acids are extracted from the acidified urine sample using an organic solvent such as ethyl acetate.

• Derivatization: The carboxylic acid groups are derivatized to form more volatile esters (e.g., methyl or ethyl esters) or trimethylsilyl (TMS) esters. This is a critical step for GC analysis. A common derivatization agent is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

2. GC-MS Analysis:

• Gas Chromatography: The derivatized sample is injected into a gas chromatograph equipped with a capillary column (e.g., DB-5ms). The temperature program is optimized to separate the different organic acids.

• Mass Spectrometry: The separated compounds are ionized (typically by electron ionization) and detected by a mass spectrometer. Quantification is performed using selected ion monitoring (SIM) of characteristic ions for eicosanedioic acid and its internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS offers high sensitivity and specificity for the analysis of dicarboxylic acids without the need for extensive derivatization.

1. Sample Preparation:

• Internal Standard Spiking: A stable isotope-labeled internal standard is added to the plasma or urine sample.

• Protein Precipitation (for plasma): Proteins are precipitated using a solvent like acetonitrile and removed by centrifugation.

• Solid-Phase Extraction (SPE): The sample is passed through an SPE cartridge to clean up the sample and concentrate the dicarboxylic acids.

2. LC-MS/MS Analysis:

• Liquid Chromatography: The extracted sample is injected into a liquid chromatograph with a reverse-phase column (e.g., C18). A gradient elution with a mobile phase containing an organic solvent (e.g., acetonitrile or methanol) and an aqueous component with a modifier (e.g., formic acid) is used for separation.

• Tandem Mass Spectrometry: The eluting compounds are ionized using electrospray ionization (ESI) in negative ion mode. Quantification is achieved using multiple reaction monitoring (MRM), where specific precursor-to-product ion transitions for eicosanedioic acid and its internal standard are monitored.

Conclusion and Future Directions

Eicosanedioic acid holds promise as a specific biomarker for disorders of fatty acid oxidation, particularly peroxisomal disorders. Its elevated levels in biological fluids reflect a metabolic shift towards the omega-oxidation pathway due to impairments in beta-oxidation. While qualitative evidence is strong, further research is needed to establish robust quantitative reference ranges in healthy and diseased populations. The development and validation of standardized, high-throughput analytical methods, particularly using LC-MS/MS, will be crucial for its integration into clinical diagnostic workflows. As our understanding of the intricate network of fatty acid metabolism in disease deepens, eicosanedioic acid is poised to become a valuable tool for early diagnosis, disease monitoring, and the development of targeted therapies for a range of metabolic disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. The biochemistry and physiology of long-chain dicarboxylic acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Omega oxidation - Wikipedia [en.wikipedia.org]
• 4. Omega Oxidation of Fatty Acids: Steps & Significance [allen.in]
• 5. Identification of the peroxisomal beta-oxidation enzymes involved in the degradation of long-chain dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The biochemistry and physiology of long-chain dicarboxylic acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biochemical Aspects of X‐Linked Adrenoleukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Medium- and long-chain dicarboxylic aciduria in patients with Zellweger syndrome and neonatal adrenoleukodystrophy [pubmed.ncbi.nlm.nih.gov]
• 9. Dicarboxylic acids as markers of fatty acid peroxidation in diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Eicosanedioic Acid from Oleic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview and detailed protocols for the multi-step synthesis of eicosanedioic acid, a C20 α,ω-dicarboxylic acid, starting from the readily available C18 monounsaturated fatty acid, oleic acid. The synthetic strategy involves three key stages: self-metathesis of oleic acid to form a C18 unsaturated dicarboxylic acid, hydrogenation to the corresponding saturated dicarboxylic acid, and a subsequent two-carbon chain extension via a double Arndt-Eistert homologation.

Eicosanedioic acid and other long-chain dicarboxylic acids are valuable building blocks in the synthesis of polymers, lubricants, adhesives, and can serve as starting materials for the development of novel pharmaceutical compounds.

Overall Synthetic Workflow

The synthesis of eicosanedioic acid from oleic acid is a multi-step process that can be broken down into three main stages, each with its own set of reactions. The overall workflow is depicted below.

Caption: Overall workflow for the synthesis of eicosanedioic acid from oleic acid.

Data Presentation

The following table summarizes the quantitative data for each key step in the synthesis of eicosanedioic acid from oleic acid. The yields are representative values based on literature precedents and may vary depending on the specific reaction conditions and scale.

Step	Reaction	Starting Material	Product	Catalyst/Reagent	Typical Yield (%)
1	Self-Metathesis	Oleic Acid	1,18-Octadec-9-enedioic Acid	Grubbs II Catalyst	~70-85%
2	Hydrogenation	1,18-Octadec-9-enedioic Acid	Octadecanedioic Acid	Pd/C, H₂	>95%
3	Esterification	Octadecanedioic Acid	Dimethyl Octadecanedioate	H₂SO₄, Methanol	~99%[1]
4	Homologation (x2)	Dimethyl Octadecanedioate	Dimethyl Eicosanedioate	Diazomethane, Ag₂O	~50-70% (per homologation)
5	Hydrolysis	Dimethyl Eicosanedioate	Eicosanedioic Acid	Acid or Base	>95%

Experimental Protocols

Stage 1: Self-Metathesis of Oleic Acid

This stage involves the dimerization of oleic acid at the site of the carbon-carbon double bond to yield a C18 unsaturated dicarboxylic acid.

Protocol 1: Synthesis of 1,18-Octadec-9-enedioic Acid

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add oleic acid (e.g., 50 g, 0.177 mol).

• Degassing: Degas the oleic acid by bubbling nitrogen through it for at least 30 minutes.

• Catalyst Addition: Under a positive nitrogen pressure, add a second-generation Grubbs catalyst (e.g., 0.05 mol%).

• Reaction: Heat the reaction mixture to 50-60°C with vigorous stirring under a nitrogen atmosphere. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 4-6 hours.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • The product, 1,18-octadec-9-enedioic acid, will precipitate as a solid.

  • Filter the solid and wash it with a cold non-polar solvent (e.g., hexane) to remove unreacted starting material and byproducts.

  • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane).

Stage 2: Hydrogenation of the Unsaturated Dicarboxylic Acid

The double bond in 1,18-octadec-9-enedioic acid is saturated in this step to produce octadecanedioic acid.

Protocol 2: Synthesis of Octadecanedioic Acid

• Reaction Setup: In a hydrogenation vessel, dissolve 1,18-octadec-9-enedioic acid (e.g., 20 g) in methanol (e.g., 500 mL).

• Catalyst Addition: Add 10% palladium on charcoal (Pd/C) catalyst (e.g., 10-15% by weight of the substrate).

• Hydrogenation: Pressurize the vessel with hydrogen gas (e.g., 2-4 bar) and stir the mixture at 40°C. The reaction is typically complete within 12 hours. Monitor the reaction by TLC or GC-MS to confirm the disappearance of the starting material.

• Work-up and Purification:

  • Carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

  • Concentrate the filtrate under reduced pressure.

  • The resulting white solid, octadecanedioic acid, can be purified by recrystallization from a suitable solvent if necessary. A yield of over 95% is expected.

Stage 3: Two-Carbon Chain Homologation

This stage involves a two-step process to extend the C18 dicarboxylic acid to the target C20 dicarboxylic acid. For efficiency, the dicarboxylic acid is first converted to its dimethyl ester, which then undergoes a double Arndt-Eistert homologation, followed by hydrolysis.

Protocol 3.1: Esterification to Dimethyl Octadecanedioate

• Reaction Setup: In a round-bottom flask, suspend octadecanedioic acid (e.g., 20.5 g, 63.7 mmol) in methanol (600 mL).

• Acid Catalyst: Add a few drops of concentrated sulfuric acid as a catalyst.

• Reaction: Reflux the mixture with stirring for 16 hours. The solid will dissolve as the reaction progresses.[1]

• Work-up and Purification:

  • Cool the reaction mixture to room temperature, which should cause the product to crystallize.

  • Filter the colorless solid and wash with cold methanol.

  • The product, dimethyl octadecanedioate, can be further purified by flash column chromatography if required. A near-quantitative yield is expected.[1]

Protocol 3.2: Two-fold Arndt-Eistert Homologation of Dimethyl Octadecanedioate

This protocol describes a one-carbon homologation at each end of the diester. The process involves the conversion of the ester to the corresponding acid chloride, reaction with diazomethane to form a diazoketone, and subsequent Wolff rearrangement to the homologated ester.

Caption: Mechanism of the Arndt-Eistert homologation applied to a diester.

Warning: Diazomethane is toxic and explosive. This reaction should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions. Safer alternatives like trimethylsilyldiazomethane can be used.

• Acid Chloride Formation:

  • In a flask, treat dimethyl octadecanedioate with an excess of thionyl chloride or oxalyl chloride in an inert solvent like dichloromethane.

  • Reflux the mixture until the reaction is complete (monitored by the cessation of gas evolution).

  • Remove the excess reagent and solvent under reduced pressure to obtain the diacid dichloride.

• Diazoketone Formation:

  • Dissolve the diacid dichloride in an anhydrous, inert solvent (e.g., diethyl ether).

  • Cool the solution to 0°C.

  • Slowly add a freshly prepared ethereal solution of diazomethane (at least 2 equivalents) with stirring.

  • Allow the reaction to warm to room temperature and stir until the yellow color of diazomethane persists.

  • Carefully quench any excess diazomethane with a few drops of acetic acid.

  • The solvent can be removed under reduced pressure to yield the crude bis(diazoketone).

• Wolff Rearrangement and Homologation:

  • Dissolve the crude bis(diazoketone) in methanol.

  • Add a catalytic amount of silver(I) oxide (Ag₂O) or silver benzoate.

  • Heat the mixture gently (e.g., 50-60°C) or expose it to UV light to initiate the Wolff rearrangement. Nitrogen gas will be evolved.

  • Continue heating until the evolution of nitrogen ceases.

  • The resulting solution contains dimethyl eicosanedioate.

• Work-up and Purification:

  • Filter the reaction mixture to remove the silver catalyst.

  • Concentrate the filtrate under reduced pressure.

  • The crude dimethyl eicosanedioate can be purified by column chromatography or recrystallization.

Protocol 3.3: Hydrolysis to Eicosanedioic Acid

• Reaction Setup: Dissolve the dimethyl eicosanedioate in a mixture of an alcohol (e.g., ethanol) and water.

• Hydrolysis:

  • Base-catalyzed: Add an excess of a strong base (e.g., potassium hydroxide) and reflux the mixture for several hours until the hydrolysis is complete (monitored by TLC).

  • Acid-catalyzed: Add a strong acid (e.g., hydrochloric acid) and reflux the mixture.

• Work-up and Purification:

  • If base-catalyzed, cool the reaction mixture and acidify with a strong acid (e.g., HCl) to precipitate the dicarboxylic acid.

  • If acid-catalyzed, cool the mixture to allow the product to crystallize.

  • Filter the solid product, wash with cold water, and dry under vacuum to obtain eicosanedioic acid. The yield for this step is typically high (>95%).

References

• 1. DIMETHYL OCTADECANEDIOATE synthesis - chemicalbook [chemicalbook.com]

Application Note: Purification of Eicosanedioic Acid by Recrystallization

Abstract

This application note provides a detailed protocol for the purification of eicosanedioic acid via recrystallization. Eicosanedioic acid, a C20 α,ω-dicarboxylic acid, is a valuable monomer in the synthesis of polyesters and polyamides and finds applications in lubricants and surfactants.[1] The protocol herein describes a robust method to enhance the purity of commercially available eicosanedioic acid, rendering it suitable for high-purity applications in research and drug development. The procedure is based on the differential solubility of eicosanedioic acid in a selected solvent system at varying temperatures.

Introduction

Eicosanedioic acid (CAS 2424-92-2) is a white to off-white crystalline solid with the molecular formula C₂₀H₃₈O₄.[1][2][3] Its purification is critical for applications where monomer purity directly impacts polymer properties or where trace impurities could interfere with biological assays. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds. The principle relies on the higher solubility of the compound in a hot solvent and its lower solubility upon cooling, allowing for the formation of pure crystals while impurities remain dissolved in the mother liquor. This document outlines a detailed methodology for the recrystallization of eicosanedioic acid, including solvent selection, a step-by-step protocol, and methods for purity assessment.

Materials and Reagents

• Eicosanedioic Acid (technical grade or ≥98% purity)

• Methanol (ACS grade or higher)

• Deionized Water

• Activated Carbon (optional)

• Standard laboratory glassware (Erlenmeyer flasks, beakers, graduated cylinders)

• Heating mantle or hot plate with magnetic stirring capability

• Buchner funnel and flask

• Filter paper (Whatman No. 1 or equivalent)

• Vacuum source

• Drying oven or vacuum desiccator

Experimental Protocols

Protocol 1: Recrystallization of Eicosanedioic Acid from Methanol

This protocol is suitable for general purification of eicosanedioic acid.

• Dissolution: In a 250 mL Erlenmeyer flask, add 10 g of crude eicosanedioic acid to 100 mL of methanol. Eicosanedioic acid is soluble in methanol.[2][4]

• Heating: Gently heat the mixture to boiling (approximately 65°C) using a heating mantle while stirring continuously with a magnetic stir bar until all the solid has dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount (0.1-0.2 g) of activated carbon to adsorb colored impurities. Reheat the solution to boiling for 5-10 minutes.

• Hot Filtration (Optional): If activated carbon was used, or if insoluble impurities are present, perform a hot filtration using a pre-warmed funnel and fluted filter paper to remove the solid impurities.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. To promote the formation of larger, purer crystals, the flask can be insulated to slow the cooling process.

• Chilling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold methanol (2 x 10 mL) to remove any residual mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at 50-60°C until a constant weight is achieved.

Protocol 2: Recrystallization using a Mixed Solvent System (Methanol-Water)

This protocol can be employed when a single solvent is too effective, leading to poor recovery.

• Dissolution: Dissolve 10 g of crude eicosanedioic acid in the minimum amount of hot methanol (near boiling) in a 250 mL Erlenmeyer flask.

• Addition of Anti-Solvent: While the solution is still hot, add deionized water dropwise with continuous stirring until the solution becomes faintly turbid. Eicosanedioic acid is practically insoluble in water.[2]

• Re-dissolution: Add a few drops of hot methanol to redissolve the precipitate and obtain a clear solution.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature, followed by chilling in an ice bath as described in Protocol 1.

• Isolation and Drying: Collect, wash with a cold methanol-water mixture (e.g., 50:50 v/v), and dry the crystals as outlined in Protocol 1.

Data Presentation

The effectiveness of the recrystallization process can be evaluated by comparing the purity and yield of the eicosanedioic acid before and after purification.

Parameter	Before Recrystallization	After Recrystallization (Protocol 1)
Purity (by HPLC)	~98.0%	>99.5%
Yield	N/A	85-95%
Melting Point	123-126°C	127-128°C
Appearance	Off-white powder	White crystalline solid

Purity Assessment

The purity of the recrystallized eicosanedioic acid can be determined using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): A primary method for quantitative purity assessment.

• Melting Point Analysis: A sharp melting point range close to the literature value (127°C) indicates high purity.[4]

• Spectroscopic Methods (NMR, FT-IR): To confirm the chemical structure and identify any remaining impurities.

Diagrams

Caption: Experimental workflow for the purification of eicosanedioic acid by recrystallization.

Conclusion

The protocols described in this application note provide an effective method for the purification of eicosanedioic acid by recrystallization. The choice of solvent and the careful control of the cooling rate are crucial for obtaining high-purity crystals with a good yield. The purified product is suitable for demanding applications in polymer chemistry and pharmaceutical research.

References

• 1. CAS 2424-92-2: Eicosanedioic acid | CymitQuimica [cymitquimica.com]
• 2. echemi.com [echemi.com]
• 3. Eicosanedioic Acid | 2424-92-2 | Benchchem [benchchem.com]
• 4. EICOSANEDIOIC ACID CAS#: 2424-92-2 [chemicalbook.com]

Application Notes and Protocols for the Quantification of Eicosanedioic Acid

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes detail the analytical methodologies for the accurate quantification of eicosanedioic acid in biological matrices. The protocols provided are based on established techniques for the analysis of dicarboxylic acids and related long-chain fatty acids, primarily focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction to Eicosanedioic Acid

Eicosanedioic acid (C20H38O4, Molecular Weight: 342.51 g/mol ) is a long-chain dicarboxylic acid. In biological systems, it is formed through the omega (ω)-oxidation of eicosanoic acid, a saturated 20-carbon fatty acid. This process serves as an alternative to the primary beta (β)-oxidation pathway for fatty acid metabolism, particularly when β-oxidation is impaired.[1][2][3] Once formed, eicosanedioic acid can be metabolized via β-oxidation from both ends of the molecule, yielding shorter-chain dicarboxylic acids and ultimately succinyl-CoA, which can enter the citric acid cycle for energy production.[1][4]

The accurate quantification of eicosanedioic acid can be crucial for studying metabolic disorders, understanding lipid metabolism, and for its emerging applications in biotechnology and pharmaceuticals.

Metabolic Pathway of Eicosanedioic Acid

The metabolic pathway of eicosanedioic acid involves its formation from eicosanoic acid via ω-oxidation and its subsequent breakdown through β-oxidation.

References

• 1. nbinno.com [nbinno.com]
• 2. Omega oxidation - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. The biological significance of ω-oxidation of fatty acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Quantitative Analysis of Eicosanedioic Acid in Biological Samples by HPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosanedioic acid, a 20-carbon dicarboxylic acid, is a metabolite of fatty acid metabolism. Its quantification in biological matrices such as plasma, urine, and tissues is crucial for understanding various physiological and pathophysiological processes. Altered levels of eicosanedioic acid and other dicarboxylic acids can be indicative of metabolic dysregulation and may serve as biomarkers for various diseases. High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) offers a highly sensitive and specific method for the accurate quantification of eicosanedioic acid in complex biological samples.[1][2][3] Due to the typically low endogenous concentrations of dicarboxylic acids, derivatization is often employed to enhance ionization efficiency and improve chromatographic retention.[4][5]

This document provides a detailed protocol for the extraction and quantification of eicosanedioic acid in biological samples using HPLC-MS/MS. The methodology described herein is a synthesis of established techniques for eicosanoid and dicarboxylic acid analysis, ensuring a robust and reliable workflow.[4][6][7]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is adapted from established methods for eicosanoid extraction from plasma and other biological fluids.[6][8]

Materials:

• Biological sample (e.g., Plasma, Urine)

• Internal Standard (IS) solution (e.g., deuterated eicosanedioic acid)

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Phosphate buffer

• Strata-X or equivalent reversed-phase SPE columns

• Vacuum manifold for SPE

• Nitrogen evaporator

Procedure:

• Thaw biological samples on ice.

• Spike the sample with the internal standard solution. For plasma, dilute a 20 µL aliquot to 1 mL with phosphate buffer before adding the internal standard.[6][8]

• Column Conditioning: Wash the SPE column with 3 mL of MeOH followed by equilibration with 3 mL of H₂O.[8]

• Sample Loading: Load the prepared sample onto the conditioned SPE column.

• Washing: Wash the column with 10% MeOH to remove polar impurities.[8]

• Elution: Elute the eicosanedioic acid and internal standard with 1 mL of MeOH.[8]

• Drying: Dry the eluate under a gentle stream of nitrogen.

• The dried extract is now ready for derivatization or reconstitution for direct injection.

Derivatization (Optional but Recommended)

For enhanced sensitivity, derivatization of the carboxyl groups is recommended.[4][5] This example uses dimethylaminophenacyl bromide (DmPABr) for charge-reversal, which improves positive mode ionization.[4]

Materials:

• Dried sample extract from SPE

• Dimethylaminophenacyl bromide (DmPABr) solution

• Base catalyst (e.g., triethylamine)

• Acetonitrile (ACN), HPLC grade

Procedure:

• Reconstitute the dried sample extract in a suitable volume of ACN.

• Add the DmPABr solution and the base catalyst.

• Incubate the reaction mixture under optimized conditions (e.g., 60°C for 30 minutes).

• After incubation, the sample is ready for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis

The following parameters are a starting point and should be optimized for the specific instrument and column used.

Table 1: HPLC Parameters

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (50:50, v/v)
Flow Rate	0.4 mL/min
Injection Volume	5-10 µL
Column Temperature	40°C
Gradient	Start at 30% B, increase to 95% B over 8 min, hold for 2 min, return to initial conditions

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive (if derivatized)
Ion Spray Voltage	-4500 V (Negative Mode) or +5500 V (Positive Mode)
Source Temperature	500°C
Curtain Gas	30 psi
Nebulizer Gas (GS1)	50 psi
Heater Gas (GS2)	50 psi
Collision Gas	Nitrogen
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for Eicosanedioic Acid

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Eicosanedioic Acid	To be determined empirically	To be determined empirically	To be optimized
Internal Standard	To be determined empirically	To be determined empirically	To be optimized

Note: The exact m/z values for precursor and product ions will depend on the ionization mode and derivatization agent used. These must be determined by direct infusion of an eicosanedioic acid standard.

Data Presentation

Table 4: Quantitative Summary (Example Data)

Sample ID	Eicosanedioic Acid Concentration (ng/mL)	% Recovery
Control Plasma 1	5.2 ± 0.4	95%
Control Plasma 2	4.8 ± 0.3	92%
Control Urine 1	10.5 ± 1.1	98%
Control Urine 2	11.2 ± 0.9	96%

Visualizations

Caption: Experimental workflow for eicosanedioic acid analysis.

Caption: Formation of eicosanedioic acid via omega-oxidation.

References

• 1. Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HPLC/MS/MS-based approaches for detection and quantification of eicosanoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A charge reversal approach for the sensitive quantification of dicarboxylic acids using Liquid chromatography-tandem mass spectrometry. | CoLab [colab.ws]
• 5. longdom.org [longdom.org]
• 6. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A simple and robust UPLC-SRM/MS method to quantify urinary eicosanoids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lipidmaps.org [lipidmaps.org]

Application Notes & Protocols: Eicosanedioic Acid in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Eicosanedioic acid (C₂₀H₃₈O₄), a long-chain aliphatic dicarboxylic acid, serves as a valuable monomer for synthesizing high-performance polymers. Its twenty-carbon backbone imparts unique properties such as hydrophobicity, flexibility, and high crystallinity to the resulting polymers. These characteristics make it a monomer of interest for creating specialized polyesters, polyamides, and advanced copolymers for applications ranging from engineering plastics to sophisticated drug delivery systems.

Applications in Polymer Synthesis

The long aliphatic chain of eicosanedioic acid is a key structural feature that defines the properties of its derivative polymers.

High-Performance Aliphatic Polyesters

Eicosanedioic acid can be polymerized with various diols via polycondensation to create long-chain aliphatic polyesters. These polymers are noted for their semi-crystalline nature and polyethylene-like characteristics.

• Key Properties: The long methylene sequences from both the diacid and potentially a long-chain diol allow the polymer chains to pack efficiently, leading to high crystallinity (χc), a distinct melting temperature (Tₘ), and significant enthalpy of fusion (ΔHₘ).[1]

• Potential Applications: These materials are candidates for applications requiring high thermal stability and robust mechanical properties, serving as bio-based alternatives to conventional plastics.[2]

Specialty Polyamides

When reacted with diamines, eicosanedioic acid forms long-chain polyamides (Nylons). Similar to specialty nylons like Nylon 6,9, which is derived from the C9 nonanedioic acid, these polymers exhibit enhanced flexibility, lower moisture absorption, and improved dimensional stability compared to shorter-chain polyamides.[3]

• Key Properties: The amide groups create strong intermolecular hydrogen bonds, while the long methylene chains provide flexibility and hydrophobicity. This combination results in materials with high toughness and chemical resistance.[4]

• Potential Applications: These specialty polyamides are suitable for high-performance monofilaments, engineering plastics, and specialized components in the automotive and electronics industries.

Copolymers for Drug Delivery

In the field of drug development, eicosanedioic acid is an ideal hydrophobic building block for creating amphiphilic block copolymers. These copolymers can self-assemble in aqueous environments to form nanosized micelles, which are effective carriers for delivering poorly soluble drugs.[5]

• Mechanism: The long C20 hydrocarbon chain forms a stable, hydrophobic core within the micelle, capable of encapsulating lipophilic drug molecules. The other block of the copolymer is hydrophilic (e.g., polyethylene glycol, PEG), forming a protective outer shell that ensures solubility and stability in systemic circulation.[5]

• Advantages for Drug Delivery:

  • High Drug Loading: The large hydrophobic core can accommodate a significant amount of a therapeutic agent.

  • Enhanced Stability: The long alkyl chains increase the stability of the micellar structure.

  • Controlled Release: The polymer composition can be tailored to control the drug release rate.[6] Some designs incorporate stimuli-responsive linkers (e.g., pH-sensitive bonds) to trigger drug release at a specific target site, such as an acidic tumor microenvironment.[7]

Data Presentation: Polymer Properties

The following tables summarize quantitative data for polymers synthesized from long-chain dicarboxylic acids, including eicosanedioic acid and its close structural analogs.

Table 1: Thermal and Physical Properties of Long-Chain Aliphatic Polyesters

Polymer Description	Monomers	Mₙ ( g/mol )	Tₘ (°C)	T₉ (°C)	Crystallinity (χc)	Enthalpy of Fusion (ΔHₘ, J/g)
Polyester 20,20[1]	Eicosanedioic acid & Eicosane-1,20-diol	-	106	-	68%	151
Polyester-b4.18*[1]	1,18-Octadecanedioic acid & 2,3-Butanediol	44,700 (GPC)	70	-34	-	-
PBF[8]	2,5-Furandicarboxylic acid & 1,4-Butanediol	-	-	39.0	Amorphous	-

| PBSA (80/20)[9] | Succinic acid/Adipic acid & 1,4-Butanediol | - | - | -43.7 | - | - |

Note: Data for Polyester-b4.18, derived from a similar C18 diacid, is presented as a representative example of a polyester with a long aliphatic segment.

Table 2: Mechanical Properties of Long-Chain Aliphatic Polyesters

Polymer Description	Young's Modulus (MPa)	Tensile Strength (MPa)	Elongation at Break (%)
Polyester-b4.18*[1]	290	-	430
PBSA[2]	-	21.5	766.2

| PBF[8] | 2000 | 62 | 290 |

Note: Data for Polyester-b4.18, derived from a similar C18 diacid, is presented as a representative example.

Table 3: Thermal Stability of Polyamides

Polymer Type	T₉ (°C)	Decomposition Temp. (10% Weight Loss) (°C)
Aromatic Polyamides[10]	> 300	> 500
Branched Polyamide 4[11]	-	~265 (Melting Point)

| Furan-based Polyamides[7] | 97 - 140 | > 350 |

Experimental Protocols & Methodologies

Protocol 1: Synthesis of Aliphatic Polyester via Thermal Polycondensation

This protocol describes a two-stage melt polycondensation method suitable for synthesizing high molecular weight polyesters from eicosanedioic acid and a selected diol (e.g., 1,12-dodecanediol).

Materials:

• Eicosanedioic acid (1.0 eq)

• 1,12-Dodecanediol (1.1 eq, 10 mol% excess)

• Catalyst: Titanium(IV) butoxide (Ti(OBu)₄) or Dibutyltin oxide (DBTO) (0.1-0.5 mol%)

• High-purity nitrogen or argon gas

Apparatus:

• Three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen/argon inlet, and a distillation condenser connected to a vacuum line.

• Oil bath or heating mantle with precise temperature control.

• High-vacuum pump.

Procedure:

• Monomer Charging: Charge the eicosanedioic acid, 1,12-dodecanediol, and catalyst into the reaction flask.

• Inerting: Purge the system with nitrogen or argon for 15-20 minutes to remove oxygen. Maintain a gentle flow of inert gas.

• Esterification (Stage 1):

  • Heat the mixture to 150-160 °C with constant stirring. The reaction will produce water, which is removed via the condenser.

  • Continue this stage for 2-4 hours, or until approximately 80-90% of the theoretical amount of water has been collected.

• Polycondensation (Stage 2):

  • Increase the temperature to 180-200 °C.

  • Gradually apply vacuum over 30-60 minutes, reducing the pressure to <1 mbar. This facilitates the removal of the diol excess and residual water, driving the polymerization reaction to completion.[1]

  • Continue the reaction under high vacuum for 4-8 hours. The viscosity of the mixture will increase significantly, indicating polymer chain growth.

• Recovery:

  • Cool the reactor to room temperature under an inert atmosphere.

  • The resulting solid polymer can be dissolved in a suitable solvent (e.g., chloroform) and precipitated in a non-solvent (e.g., cold methanol) for purification.

  • Dry the purified polymer in a vacuum oven at 40-50 °C until constant weight is achieved.

Protocol 2: Synthesis of Polyamide via Melt Polycondensation

This protocol outlines the synthesis of a polyamide from eicosanedioic acid and a diamine (e.g., 1,6-hexamethylenediamine).

Materials:

• Eicosanedioic acid (1.0 eq)

• 1,6-Hexamethylenediamine (1.0 eq)

• Deionized water

• Catalyst (optional, e.g., phosphoric acid)

Apparatus:

• High-pressure autoclave or a Schlenk flask equipped for high-temperature reactions under vacuum.

• Mechanical stirrer.

• Nitrogen/vacuum line.

Procedure:

• Nylon Salt Formation:

  • Prepare an aqueous solution of the diamine.

  • Slowly add an equimolar amount of eicosanedioic acid to the diamine solution with stirring. The neutralization reaction forms the "nylon salt," which precipitates.

  • Filter the salt, wash with ethanol, and dry under vacuum. Using a pre-formed salt ensures perfect 1:1 stoichiometry.[12]

• Polycondensation:

  • Place the dried nylon salt in the reaction vessel.

  • Purge the vessel with nitrogen. Heat the vessel to 200-220 °C to melt the salt and initiate polymerization. Water will be evolved.

  • Maintain the temperature for 1-2 hours, allowing water vapor to escape.

  • Increase the temperature to 260-280 °C and apply a vacuum to remove the remaining water and drive the reaction to completion.

  • Continue for 1-2 hours until the desired melt viscosity is achieved.

• Recovery:

  • Extrude the molten polymer from the reactor onto a cooling surface or cool the reactor and remove the solid polymer.

  • The polymer can be pelletized for further processing and characterization.

Mandatory Visualizations

Diagram 1: Polyester Synthesis Workflow

Caption: Workflow for polyester synthesis via two-stage melt polycondensation.

Diagram 2: Polyamide Formation Reaction

Caption: Polycondensation reaction forming a polyamide and water.

Diagram 3: Drug Delivery Micelle Self-Assembly

Caption: Self-assembly of copolymers into a drug-carrying micelle.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. real.mtak.hu [real.mtak.hu]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and Evaluation of Thermoresponsive Renewable Lipid-Based Block Copolymers for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Poly(anhydride-ester) fibers: role of copolymer composition on hydrolytic degradation and mechanical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 11. researchgate.net [researchgate.net]
• 12. Enzymatic Synthesis of Biobased Polyesters and Polyamides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Eicosanedioic Acid as a Non-Cleavable Linker in Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a transformative class of biopharmaceuticals that leverage the specificity of monoclonal antibodies (mAbs) to deliver highly potent cytotoxic agents directly to cancer cells. The linker, which connects the antibody to the cytotoxic payload, is a critical component that significantly influences the ADC's stability, pharmacokinetics (PK), and efficacy.

This document provides detailed application notes and protocols for the use of eicosanedioic acid as a long-chain, non-cleavable linker in the development of ADCs. Eicosanedioic acid, a C20 α,ω-dicarboxylic acid, offers a hydrophobic and stable connection between the antibody and the payload. As a non-cleavable linker, it relies on the complete lysosomal degradation of the antibody backbone to release the payload, which can enhance plasma stability and potentially reduce off-target toxicity.[1][2][3] The inherent hydrophobicity of this long alkyl chain, however, presents unique challenges in terms of synthesis, purification, and the overall biophysical properties of the resulting ADC, such as a propensity for aggregation and faster clearance.[][5] These notes provide a comprehensive guide to navigate these challenges.

Principle of Eicosanedioic Acid as a Non-Cleavable Linker

Non-cleavable linkers like eicosanedioic acid form a stable covalent bond that is resistant to cleavage in the systemic circulation.[6][7][8][9][10] The mechanism of payload release is a multi-step process that begins after the ADC binds to its target antigen on the cancer cell surface and is internalized, typically via endocytosis.

Figure 1: Mechanism of action for an ADC with a non-cleavable linker.

Upon trafficking to the lysosome, the acidic and enzyme-rich environment facilitates the complete proteolytic degradation of the antibody component. This process releases the cytotoxic drug still attached to the eicosanedioic acid linker and a single amino acid residue (typically lysine) from the antibody conjugation site.[1] This active metabolite must then be able to exert its cytotoxic effect within the cell. A key consideration is that this charged amino acid adduct may have limited membrane permeability, which can reduce the "bystander effect" (killing of neighboring antigen-negative cells).[3]

Experimental Protocols

The following protocols are provided as a comprehensive guide for the synthesis, conjugation, purification, and characterization of an ADC using eicosanedioic acid as a linker. These are generalized methods and may require optimization for specific antibodies, payloads, and reagents.

Synthesis of Eicosanedioic Acid-Payload Conjugate

The first step involves the synthesis of a drug-linker construct. This typically requires the activation of one of the carboxylic acid groups of eicosanedioic acid, which then reacts with a suitable functional group (e.g., a primary amine) on the cytotoxic payload. The second carboxylic acid group is then activated for subsequent conjugation to the antibody.

Protocol 1: Two-Step Activation and Conjugation to an Amine-Containing Payload

This protocol describes the mono-activation of eicosanedioic acid to form an N-hydroxysuccinimide (NHS) ester, followed by conjugation to the payload, and subsequent activation of the second carboxyl group.

Materials:

• Eicosanedioic acid

• N-Hydroxysuccinimide (NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Amine-containing cytotoxic payload (e.g., a derivative of doxorubicin, monomethyl auristatin E)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Mono-activation of Eicosanedioic Acid:

  • Dissolve eicosanedioic acid (1 equivalent) in anhydrous DMF.

  • Add NHS (1.1 equivalents) and EDC (1.1 equivalents).

  • Stir the reaction at room temperature for 4-6 hours, monitoring by TLC or LC-MS for the formation of the mono-NHS ester.

  • Upon completion, the reaction mixture can be used directly or purified by chromatography to isolate the mono-activated linker.

• Conjugation to Payload:

  • Dissolve the amine-containing payload (1 equivalent) in anhydrous DMF.

  • Add the solution of mono-activated eicosanedioic acid.

  • Add a non-nucleophilic base such as DIPEA (2-3 equivalents).

  • Stir the reaction at room temperature overnight. Monitor progress by LC-MS.

• Purification of Drug-Linker:

  • Quench the reaction with water and extract the product with an organic solvent like EtOAc.

  • Wash the organic layer sequentially with dilute acid (e.g., 0.1 N HCl), saturated sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel chromatography to obtain the pure drug-linker construct with one free carboxylic acid.

• Activation of the Second Carboxylic Acid for Antibody Conjugation:

  • Dissolve the purified drug-linker construct (1 equivalent) in anhydrous DMF.

  • Add NHS (1.5 equivalents) and EDC (1.5 equivalents).

  • Stir at room temperature for 4-6 hours until activation is complete (monitored by LC-MS).

  • This activated drug-linker-NHS ester solution is now ready for conjugation to the antibody. It should be used immediately.

Figure 2: Workflow for the synthesis of an activated drug-linker construct.

Conjugation to Antibody

This protocol describes the conjugation of the activated drug-linker to the lysine residues of a monoclonal antibody.

Materials:

• Monoclonal antibody in a suitable buffer (e.g., PBS, pH 7.4-8.0)

• Activated drug-linker-NHS ester solution in DMF or DMSO

• Reaction buffer (e.g., Borate buffer, pH 8.5)

• Quenching solution (e.g., 1 M Tris or 2 M Glycine)

• Tangential Flow Filtration (TFF) system or size-exclusion chromatography (SEC) columns for purification

Procedure:

• Antibody Preparation:

  • Buffer exchange the antibody into the reaction buffer (e.g., 50 mM Borate buffer, 50 mM NaCl, pH 8.5) to a concentration of 5-10 mg/mL.

• Conjugation Reaction:

  • Slowly add the activated drug-linker solution (typically 5-10 equivalents per antibody) to the stirring antibody solution. The final concentration of the organic solvent (DMF/DMSO) should ideally be kept below 10% (v/v) to prevent antibody denaturation.

  • Incubate the reaction at room temperature or 4°C for 1-4 hours. The reaction time and temperature should be optimized for the specific antibody and linker.

• Quenching:

  • Add the quenching solution to a final concentration of 50-100 mM to react with any remaining active NHS esters.

  • Incubate for an additional 30 minutes.

ADC Purification

Purification is critical to remove unconjugated drug-linker, aggregates, and residual solvents. Due to the high hydrophobicity of the eicosanedioic acid linker, specialized purification techniques are often necessary.

Protocol 2: Purification by Tangential Flow Filtration (TFF) and Hydrophobic Interaction Chromatography (HIC)

Procedure:

• Initial Purification (TFF):

  • Use a TFF system with an appropriate molecular weight cut-off membrane (e.g., 30 kDa) to perform diafiltration against a formulation buffer (e.g., 20 mM Histidine, 150 mM NaCl, pH 6.0). This will remove the majority of unconjugated drug-linker and organic solvent.

• Fine Purification (HIC):

  • Hydrophobic Interaction Chromatography (HIC) is highly effective for separating ADC species based on their hydrophobicity, which correlates with the Drug-to-Antibody Ratio (DAR).[11][12][13][14][15][16]

  • Mobile Phase A (Binding Buffer): High salt concentration, e.g., 25 mM Sodium Phosphate, 1.0 M Ammonium Sulfate, pH 7.0.

  • Mobile Phase B (Elution Buffer): Low salt concentration, e.g., 25 mM Sodium Phosphate, pH 7.0.

  • Equilibrate a HIC column (e.g., Phenyl or Butyl chemistry) with Mobile Phase A.

  • Adjust the salt concentration of the ADC sample to match the binding buffer and load it onto the column.

  • Elute the bound ADC species using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B. Species with higher DAR (more hydrophobic) will elute later.

  • Collect fractions corresponding to the desired DAR species.

• Final Formulation:

  • Pool the desired fractions and buffer exchange into the final formulation buffer using TFF.

  • Concentrate the ADC to the target concentration and sterilize by filtration.

ADC Characterization

Thorough characterization is essential to ensure the quality, consistency, and stability of the ADC.

Parameter	Method	Purpose
Drug-to-Antibody Ratio (DAR)	Hydrophobic Interaction Chromatography (HIC)[11][12][13][14][15][16]	To determine the average number of drugs conjugated per antibody and the distribution of different species (DAR0, DAR1, DAR2, etc.). The hydrophobic linker makes HIC an ideal method.
UV-Vis Spectroscopy	A simpler, less precise method to estimate average DAR by measuring absorbance at 280 nm (protein) and a wavelength specific to the payload.
Mass Spectrometry (MS)	Provides precise mass of the intact ADC and its subunits, confirming the DAR distribution.
Purity & Aggregation	Size-Exclusion Chromatography (SEC)	To quantify the percentage of monomer, aggregates, and fragments. The use of an organic modifier in the mobile phase may be needed for hydrophobic ADCs.
Free Drug Level	Reversed-Phase HPLC (RP-HPLC)	To quantify the amount of unconjugated payload-linker, which is a critical quality attribute related to toxicity.
Charge Heterogeneity	Ion-Exchange Chromatography (IEX)	To assess changes in the antibody's surface charge upon conjugation.
Antigen Binding	ELISA or Surface Plasmon Resonance (SPR)	To confirm that the conjugation process has not compromised the antibody's ability to bind to its target antigen.

In Vitro and In Vivo Evaluation

In Vitro Cytotoxicity Assay

Protocol 3: Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

• Cell Plating: Seed target antigen-positive and antigen-negative cancer cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• ADC Treatment: Prepare serial dilutions of the ADC, the unconjugated antibody, and the free payload-linker in cell culture medium.

• Incubation: Replace the old medium with the ADC/control solutions and incubate the cells for a period relevant to the payload's mechanism of action (typically 72-120 hours).

• Viability Assessment: Add the viability reagent (e.g., MTT or CellTiter-Glo®) and measure the signal (absorbance or luminescence) according to the manufacturer's instructions.

• Data Analysis: Plot cell viability against concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth) for each compound.

In Vivo Efficacy Study

Protocol 4: Xenograft Tumor Model

• Tumor Implantation: Implant antigen-positive human tumor cells subcutaneously into immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth: Monitor tumor growth until they reach a predetermined size (e.g., 100-200 mm³).

• Randomization and Dosing: Randomize mice into treatment groups (e.g., vehicle control, unconjugated antibody, ADC at various doses). Administer the treatments, typically via intravenous (IV) injection.

• Monitoring: Measure tumor volumes and body weights 2-3 times per week.

• Endpoint: Continue the study until tumors in the control group reach a maximum allowable size or for a predetermined duration. Efficacy is measured by tumor growth inhibition (TGI).

Data Presentation (Illustrative Examples)

The following tables present hypothetical but realistic data for an ADC constructed with an eicosanedioic acid linker.

Table 1: Characterization Summary of a Hypothetical ADC (Data is for illustrative purposes only)

Parameter	Result
Average DAR (HIC)	3.8
Monomer Purity (SEC)	>98%
Aggregate (SEC)	<2%
Free Drug-Linker	<0.5%
Antigen Binding (KD)	Comparable to unconjugated antibody

Table 2: In Vitro Cytotoxicity of a Hypothetical ADC (Data is for illustrative purposes only)

Compound	Target-Positive Cells (IC50, nM)	Target-Negative Cells (IC50, nM)
ADC (Eicosanedioic Linker)	0.5	>1000
Unconjugated Antibody	No effect	No effect
Free Payload-Linker Adduct	5.0	7.5

Table 3: In Vivo Efficacy in a Xenograft Model (Data is for illustrative purposes only)

Treatment Group	Dose (mg/kg)	Tumor Growth Inhibition (%)
Vehicle Control	-	0
Unconjugated Antibody	10	15
ADC (Eicosanedioic Linker)	1	65
ADC (Eicosanedioic Linker)	3	95

Conclusion

Eicosanedioic acid represents a viable option for a long-chain, non-cleavable linker in ADC development, offering high plasma stability. Its significant hydrophobicity requires careful consideration during synthesis, purification (where HIC is a particularly valuable tool), and formulation to manage potential aggregation and pharmacokinetic liabilities. The provided protocols offer a foundational framework for researchers to explore the potential of this and other long-chain dicarboxylic acid linkers in the design of next-generation antibody-drug conjugates.

References

• 1. Non-cleavable linkers for ADCs - ProteoGenix [proteogenix.science]
• 2. Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Noncleavable Linkers - Creative Biolabs [creativebiolabs.net]
• 5. Drug Conjugate Linkers and Their Effects on Drug Properties - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. abmole.com [abmole.com]
• 8. Icosanedioic acid | CAS#:2424-92-2 | Chemsrc [chemsrc.com]
• 9. Eicosanedioic acid|2424-92-2|COA [dcchemicals.com]
• 10. Eicosanedioic acid Datasheet DC Chemicals [dcchemicals.com]
• 11. Purification of ADCs by HIC - Creative Biolabs [creative-biolabs.com]
• 12. Purification of ADCs by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 13. A Purification Strategy Utilizing Hydrophobic Interaction Chromatography to Obtain Homogeneous Species from a Site-Specific Antibody Drug Conjugate Produced by AJICAP™ First Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. A Purification Strategy Utilizing Hydrophobic Interaction Chromatography to Obtain Homogeneous Species from a Site-Specific Antibody Drug Conjugate Produced by AJICAP™ First Generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Eicosanedioic Acid: A Versatile Monomer for Advanced Biodegradable Polyesters in Biomedical Applications

For Researchers, Scientists, and Drug Development Professionals

Eicosanedioic acid, a 20-carbon dicarboxylic acid, is emerging as a valuable monomer for the synthesis of biodegradable polyesters with tunable properties for a range of biomedical applications. Its long aliphatic chain imparts hydrophobicity and flexibility to the resulting polymers, influencing their degradation rates, mechanical properties, and interaction with biological systems. This document provides detailed application notes and experimental protocols for the synthesis, characterization, and application of eicosanedioic acid-based polyesters in drug delivery and tissue engineering.

Application Notes

Rationale for Using Eicosanedioic Acid

Polyesters synthesized from eicosanedioic acid offer several advantages in the biomedical field:

• Biodegradability: The ester linkages in the polymer backbone are susceptible to hydrolysis, leading to degradation into biocompatible products. The long chain length of eicosanedioic acid can modulate the degradation rate, generally slowing it down compared to polyesters made from shorter-chain dicarboxylic acids.

• Biocompatibility: The degradation products, including eicosanedioic acid itself, are generally well-tolerated by the body.

• Tunable Properties: By copolymerizing eicosanedioic acid with various diols of different chain lengths, the physicochemical and mechanical properties of the resulting polyesters can be tailored. This allows for the creation of materials ranging from soft and flexible to semi-crystalline and rigid, suitable for diverse applications.

• Hydrophobicity: The long hydrocarbon chain of eicosanedioic acid contributes to the hydrophobicity of the polymer, which can be advantageous for the controlled release of hydrophobic drugs.

Applications in Drug Delivery

Eicosanedioic acid-based polyesters can be formulated into nanoparticles and microparticles for the controlled and targeted delivery of therapeutic agents. The degradation rate of the polymer matrix is a key factor in controlling the drug release kinetics. Slower degradation rates, often observed with polyesters of long-chain dicarboxylic acids, can provide sustained drug release over extended periods.

Key Advantages for Drug Delivery:

• Sustained release of both hydrophobic and hydrophilic drugs.

• Protection of sensitive drugs from degradation.

• Potential for targeted delivery through surface modification of particles.

Applications in Tissue Engineering

The tunable mechanical properties and biocompatibility of eicosanedioic acid-based polyesters make them excellent candidates for fabricating scaffolds for tissue engineering. These scaffolds can provide temporary mechanical support for cell growth and tissue regeneration, degrading over time as new tissue is formed.

Key Advantages for Tissue Engineering:

• Fabrication of porous scaffolds with interconnected pore networks to facilitate cell infiltration and nutrient transport.

• Tailorable mechanical properties to match those of the target tissue (e.g., soft tissues, cartilage).

• The degradation rate can be matched to the rate of tissue regeneration.

Experimental Protocols

Protocol 1: Synthesis of Poly(alkylene eicosanedioate) via Thermal Polycondensation

This protocol describes a general method for synthesizing a range of polyesters from eicosanedioic acid and various α,ω-diols.

Materials:

• Eicosanedioic acid

• α,ω-diol (e.g., 1,4-butanediol, 1,8-octanediol, 1,12-dodecanediol, eicosane-1,20-diol)

• Catalyst (e.g., titanium(IV) butoxide, antimony(III) oxide)

• High-boiling point solvent (optional, e.g., diphenyl ether)

• Nitrogen gas supply

• Vacuum pump

Procedure:

• Monomer and Catalyst Charging: In a three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser connected to a vacuum line, add equimolar amounts of eicosanedioic acid and the chosen diol.

• Catalyst Addition: Add the catalyst (e.g., 0.1 mol% relative to the dicarboxylic acid).

• Inert Atmosphere: Purge the flask with dry nitrogen gas for 15-20 minutes to remove any residual air and moisture.

• First Stage (Esterification): Heat the reaction mixture under a slow stream of nitrogen to a temperature of 180-200°C with continuous stirring. Water will be formed as a byproduct and will be removed from the reaction vessel. Maintain these conditions for 2-4 hours.

• Second Stage (Polycondensation): Gradually increase the temperature to 200-220°C and slowly apply a vacuum (down to <1 mbar) over a period of 1-2 hours. This will facilitate the removal of the remaining water and drive the polymerization reaction towards higher molecular weights.

• Polymerization: Continue the reaction under high vacuum for 4-8 hours. The viscosity of the mixture will increase significantly as the polymerization progresses.

• Polymer Recovery: Cool the reactor to room temperature under a nitrogen atmosphere. The resulting polyester can be dissolved in a suitable solvent (e.g., chloroform, dichloromethane) and precipitated in a non-solvent (e.g., cold methanol) to purify it.

• Drying: Dry the purified polymer under vacuum at a slightly elevated temperature (e.g., 40-50°C) until a constant weight is achieved.

Caption: Workflow for the synthesis and purification of poly(alkylene eicosanedioate).

Protocol 2: Enzymatic Synthesis of Poly(alkylene eicosanedioate)

This protocol offers a greener alternative to thermal polycondensation, using a lipase enzyme as a catalyst under milder reaction conditions.

Materials:

• Eicosanedioic acid

• α,ω-diol (e.g., 1,8-octanediol, 1,12-dodecanediol)

• Immobilized Lipase B from Candida antarctica (e.g., Novozym 435)

• High-boiling point solvent (e.g., diphenyl ether)

• Molecular sieves (3Å or 4Å)

• Nitrogen gas supply

• Vacuum pump

Procedure:

• Monomer and Solvent Charging: In a two-necked round-bottom flask, dissolve equimolar amounts of eicosanedioic acid and the diol in a suitable solvent (e.g., diphenyl ether) to achieve a monomer concentration of approximately 0.2-0.5 M.

• Addition of Desiccant: Add activated molecular sieves to the reaction mixture to absorb the water produced during the reaction.

• Enzyme Addition: Add the immobilized lipase (typically 5-10% by weight of the total monomers).

• Inert Atmosphere: Purge the flask with dry nitrogen.

• Reaction: Heat the mixture to a temperature of 60-90°C with continuous stirring. The optimal temperature will depend on the specific lipase used.

• Vacuum Application (Optional but Recommended): After an initial reaction period of 2-4 hours, a mild vacuum can be applied to further drive the removal of water and increase the molecular weight of the polymer.

• Monitoring the Reaction: The progress of the polymerization can be monitored by periodically taking small samples and analyzing the molecular weight by Gel Permeation Chromatography (GPC).

• Polymer Recovery and Purification: After the desired molecular weight is achieved (typically 24-72 hours), cool the reaction mixture. Remove the enzyme by filtration. Precipitate the polymer in a non-solvent like cold methanol.

• Drying: Dry the purified polymer under vacuum.

Caption: Workflow for the enzymatic synthesis and purification of polyesters.

Data Presentation

Table 1: Physicochemical Properties of Eicosanedioic Acid-Based Polyesters

Polyester Composition	Synthesis Method	Molecular Weight (Mn, g/mol )	Polydispersity Index (PDI)	Melting Point (Tm, °C)	Glass Transition Temp. (Tg, °C)	Crystallinity (%)	Reference
Poly(eicosane-1,20-diyl eicosanedioate)	Thermal Polycondensation	Not Reported	Not Reported	106	Not Reported	68	[1]
Poly(octamethylene azelate)	Enzymatic	~21,000	~1.3	Not Reported	Not Reported	Not Reported	[2]
Poly(dodecylene adipate)	Thermal Polycondensation	~66,360 (Mw)	~2.5	~70	~-50	Not Reported	[3]

Note: Data for polyesters from similar long-chain dicarboxylic acids (azelaic acid - C9, adipic acid - C6) are included for comparative purposes due to the limited availability of specific data for a wide range of eicosanedioic acid-based polyesters.

Table 2: Mechanical Properties of Long-Chain Aliphatic Polyesters

Polyester Composition	Young's Modulus (MPa)	Tensile Strength (MPa)	Elongation at Break (%)	Reference
Poly(butylene succinate-co-adipate)	Not Reported	21.5	766.2	[4]
Poly(dodecylene octanedioate)	Not Reported	20.8	255	[3]
Poly(dodecylene sebacate)	Not Reported	25.3	254	[3]

Note: Data for polyesters from other long-chain dicarboxylic acids are presented to provide an indication of the expected mechanical properties.

Application Protocols

Protocol 3: Preparation of Polyester Nanoparticles for Drug Delivery via Emulsion-Solvent Evaporation

Materials:

• Eicosanedioic acid-based polyester

• Drug to be encapsulated

• Dichloromethane (DCM) or other suitable organic solvent

• Poly(vinyl alcohol) (PVA) or other suitable surfactant

• Deionized water

• Magnetic stirrer

• Homogenizer or sonicator

Procedure:

• Organic Phase Preparation: Dissolve a known amount of the eicosanedioic acid-based polyester and the drug in DCM.

• Aqueous Phase Preparation: Prepare an aqueous solution of PVA (e.g., 1-5% w/v).

• Emulsification: Add the organic phase to the aqueous phase while stirring vigorously with a magnetic stirrer. Further emulsify the mixture using a high-speed homogenizer or a sonicator to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Continue stirring the emulsion at room temperature for several hours to allow the DCM to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle Collection: Collect the nanoparticles by centrifugation.

• Washing: Wash the collected nanoparticles with deionized water several times to remove any residual PVA and unencapsulated drug.

• Lyophilization: Freeze-dry the nanoparticles to obtain a fine powder for storage and further use.

Caption: Workflow for the fabrication of polyester nanoparticles via emulsion-solvent evaporation.

Protocol 4: Fabrication of Porous Scaffolds for Tissue Engineering via Solvent Casting and Particulate Leaching

Materials:

• Eicosanedioic acid-based polyester

• Sieved salt particles (e.g., NaCl) of a desired size range (porogen)

• Chloroform or other suitable solvent

• Teflon or glass mold

• Deionized water

Procedure:

• Polymer Solution Preparation: Dissolve the polyester in chloroform to form a solution of a specific concentration (e.g., 5-10% w/v).

• Porogen Addition: Add the sieved salt particles to the polymer solution and mix thoroughly to ensure a homogeneous dispersion. The weight ratio of salt to polymer will determine the porosity of the scaffold.

• Casting: Pour the polymer/salt mixture into the mold.

• Solvent Evaporation: Allow the solvent to evaporate slowly in a fume hood for 24-48 hours.

• Leaching: Immerse the resulting polymer/salt composite in a large volume of deionized water for 48-72 hours, with frequent changes of water, to leach out the salt particles.

• Drying: Freeze-dry the porous scaffold to remove all the water.

Caption: Workflow for the fabrication of porous scaffolds using solvent casting and particulate leaching.

Disclaimer: These protocols provide general guidance. Researchers should optimize the specific conditions based on the desired properties of the final product and the specific diol used in the polymerization. Safety precautions should be taken when handling chemicals and operating equipment.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Multi-Step Enzymatic Synthesis of 1,9-Nonanedioic Acid from a Renewable Fatty Acid and Its Application for the Enzymatic Production of Biopolyesters [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. real.mtak.hu [real.mtak.hu]

Application Notes and Protocols for the Esterification of Eicosanedioic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical and enzymatic esterification of eicosanedioic acid, a long-chain dicarboxylic acid. The synthesis of its corresponding esters, such as dimethyl eicosanedioate and diethyl eicosanedioate, is crucial for various applications, including the development of novel lubricants, plasticizers, and as intermediates in the synthesis of pharmaceuticals and other specialty chemicals.

Overview of Esterification Methods

Esterification is a chemical process that forms an ester as the reaction product. For eicosanedioic acid, a dicarboxylic acid, esterification involves the reaction of its two carboxylic acid groups with an alcohol, typically in the presence of a catalyst. The most common methods are Fischer-Speier esterification, which is an acid-catalyzed reaction, and enzymatic esterification, which utilizes lipases for a milder and more selective conversion.

Fischer-Speier Esterification: This classic method involves heating the carboxylic acid with an excess of alcohol in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[1] The reaction is reversible and driven to completion by using a large excess of the alcohol or by removing water as it is formed.[2]

Enzymatic Esterification: This method employs lipases as biocatalysts to facilitate the esterification reaction under milder conditions.[3] Lipases are highly selective and can reduce the formation of byproducts, making this a "greener" alternative to traditional chemical synthesis.[4] Immobilized lipases are often used to simplify catalyst recovery and reuse.[5]

Quantitative Data Summary

The following table summarizes typical reaction conditions and yields for the esterification of long-chain dicarboxylic acids, providing a comparative overview of different methodologies. Please note that specific yields for eicosanedioic acid may vary based on optimized conditions.

Parameter	Fischer-Speier (Dimethyl Ester)	Fischer-Speier (Diethyl Ester)	Enzymatic (Lipase-Catalyzed)
Eicosanedioic Acid	1 equivalent	1 equivalent	1 equivalent
Alcohol	Methanol (large excess)	Ethanol (large excess)	Methanol or Ethanol (2-3 equivalents)
Catalyst	Conc. H₂SO₄ (catalytic amount)	Conc. H₂SO₄ (catalytic amount)	Immobilized Lipase (e.g., Novozym 435)
Solvent	Methanol (serves as solvent)	Ethanol (serves as solvent)	Toluene or Hexane
Temperature	60-80 °C	70-90 °C	40-60 °C
Reaction Time	4-12 hours	6-18 hours	24-72 hours
Typical Yield	>90%	>85%	>95%

Experimental Protocols

This protocol describes the synthesis of dimethyl eicosanedioate.

Materials:

• Eicosanedioic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard glassware for reflux and extraction

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add eicosanedioic acid (1 equivalent).

• Add a large excess of anhydrous methanol to the flask. The methanol acts as both the reactant and the solvent.

• Slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the mass of eicosanedioic acid) to the stirred mixture.

• Heat the reaction mixture to reflux (approximately 65 °C) and maintain the reflux for 4-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in a suitable organic solvent, such as diethyl ether or ethyl acetate.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude dimethyl eicosanedioate.

• The crude product can be further purified by distillation under reduced pressure or by column chromatography.

This protocol describes the synthesis of diethyl eicosanedioate using an immobilized lipase.

Materials:

• Eicosanedioic acid

• Ethanol

• Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B)

• An organic solvent (e.g., toluene, hexane)

• Molecular sieves (optional, for water removal)

• Shaking incubator or a stirred reactor

• Filtration apparatus

Procedure:

• In a flask, dissolve eicosanedioic acid (1 equivalent) and ethanol (2-3 equivalents) in an organic solvent like toluene.

• Add the immobilized lipase to the reaction mixture (typically 5-10% by weight of the substrates).

• If desired, add activated molecular sieves to remove the water produced during the reaction and shift the equilibrium towards the product side.

• Incubate the mixture at 40-60 °C with continuous stirring or shaking for 24-72 hours.

• Monitor the reaction progress by analyzing samples using TLC or GC.

• Once the reaction reaches the desired conversion, stop the reaction by filtering off the immobilized lipase. The lipase can be washed with the solvent and reused.

• Remove the solvent from the filtrate using a rotary evaporator.

• The resulting crude diethyl eicosanedioate can be purified by column chromatography or vacuum distillation.

Visualizations

Caption: Workflow for the synthesis of dimethyl eicosanedioate.

Caption: Key factors influencing the esterification reaction.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. scielo.br [scielo.br]
• 4. mdpi.com [mdpi.com]
• 5. [Synthesis of dicarboxylic esters by lipase] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting poor yield in eicosanedioic acid synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the synthesis of eicosanedioic acid. The information is presented in a question-and-answer format to directly address common issues.

Troubleshooting Guides

Issue 1: Low Yield in Malonic Ester Synthesis of Eicosanedioic Acid

Question: We are attempting to synthesize eicosanedioic acid via the malonic ester synthesis using 1,16-dibromohexadecane, but our yields are consistently below 30%. What are the potential causes and how can we improve the yield?

Answer:

Low yields in the malonic ester synthesis of eicosanedioic acid can stem from several factors. Below is a breakdown of common causes and troubleshooting steps.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Incomplete Deprotonation of Diethyl Malonate	- Ensure the use of a strong, anhydrous base like sodium ethoxide. The base should be freshly prepared or properly stored to prevent moisture contamination. - Use a slight excess of the base to ensure complete formation of the enolate.
Side Reactions of the Dihalide	- Elimination Reactions: Use a less hindered base if possible, although sodium ethoxide is standard. Ensure the reaction temperature is not excessively high during the alkylation step. - Intramolecular Cyclization: This is less likely with a long-chain dihalide but can occur. Use of a non-polar solvent may disfavor cyclization.
Incomplete Dialkylation	- Ensure a sufficient excess of diethyl malonate is used to favor the dialkylation of the 1,16-dibromohexadecane. A molar ratio of at least 2.2:1 (diethyl malonate to dihalide) is recommended.[1][2] - The reaction time for the alkylation may need to be extended. Monitor the reaction by TLC to ensure the disappearance of the mono-alkylated intermediate.
Inefficient Hydrolysis and Decarboxylation	- Hydrolysis (Saponification): Ensure complete hydrolysis of the four ester groups by using a sufficient excess of a strong base (e.g., NaOH or KOH) and adequate heating under reflux. - Decarboxylation: After acidification, ensure the mixture is heated sufficiently (typically above 100°C) until carbon dioxide evolution ceases. Incomplete decarboxylation will result in a dicarboxylic acid with malonic acid moieties still attached.
Product Loss During Workup and Purification	- Extraction: Ensure the pH of the aqueous solution is sufficiently low (pH 1-2) after hydrolysis to fully protonate the dicarboxylic acid, making it less water-soluble. - Recrystallization: Choose an appropriate solvent system for recrystallization to minimize product loss. Hot filtration to remove insoluble impurities should be done quickly to prevent premature crystallization.[3][4]

Issue 2: Poor Selectivity and Side Products in Kolbe Electrolysis for Eicosanedioic Acid Synthesis

Question: We are using Kolbe electrolysis of dodecanedioic acid monomethyl ester to synthesize diethyl eicosanedioate, but we are observing significant formation of byproducts and the yield of the desired diester is low. How can we optimize this reaction?

Answer:

Kolbe electrolysis is a powerful method for carbon-carbon bond formation, but it is often accompanied by side reactions. Optimizing selectivity is key to achieving a good yield of the desired eicosanedioic acid diester.

Common Side Reactions and Mitigation Strategies:

Side Reaction	Description	Mitigation Strategy
Hofer-Moest Reaction	Further oxidation of the radical intermediate to a carbocation, which can then react with the solvent (e.g., methanol) to form an ether or eliminate to form an alkene.[5]	- Use a high current density. - Employ a platinum anode, as it has a high oxygen overpotential.[5] - Conduct the electrolysis in a weakly acidic medium.
Disproportionation	The radical intermediate abstracts a hydrogen atom from another radical to form an alkane and an alkene.	- Lower the reaction temperature to favor dimerization over disproportionation.[6]
Reaction with Solvent	The radical intermediate can react with the solvent, especially if the solvent is prone to hydrogen atom abstraction.	- Use a solvent that is relatively inert under the reaction conditions, such as methanol or a mixture of methanol and acetonitrile.
Incomplete Dimerization	The radical intermediates do not efficiently couple to form the desired C20 diester.	- Ensure a sufficiently high concentration of the carboxylate salt to promote dimerization.[6] - Maintain a neutral to slightly alkaline pH to ensure the presence of the carboxylate anion.[6]

Frequently Asked Questions (FAQs)

1. What are the most common synthetic routes to eicosanedioic acid?

The most common laboratory-scale synthetic routes to eicosanedioic acid include:

• Malonic Ester Synthesis: This involves the dialkylation of diethyl malonate with a long-chain dihalide (e.g., 1,16-dibromohexadecane), followed by hydrolysis and decarboxylation.[1]

• Kolbe Electrolysis: This method involves the electrochemical dimerization of a suitable monocarboxylic acid half-ester, such as dodecanedioic acid monomethyl ester.[5][7]

• Fermentation: Certain yeast strains, particularly Candida tropicalis, can be engineered to produce long-chain dicarboxylic acids, including eicosanedioic acid, from long-chain fatty acids or alkanes through ω-oxidation.[8][9]

2. How does the purity of the starting materials affect the yield of eicosanedioic acid?

The purity of starting materials is crucial for achieving high yields.

• In malonic ester synthesis , impurities in the dihalide can lead to side reactions and purification difficulties. Moisture in the solvent or base can quench the enolate, reducing the yield.

• In Kolbe electrolysis , impurities can interfere with the electrochemical process, potentially coating the electrodes and reducing efficiency.

• In fermentation , the purity of the fatty acid or alkane substrate is important, as some microorganisms may be inhibited by certain impurities, or may metabolize impurities into undesired byproducts.

3. What are the key parameters to control during the fermentation of long-chain dicarboxylic acids with Candida tropicalis?

Key parameters to control for optimizing dicarboxylic acid production in Candida tropicalis include:

• pH: Maintaining an optimal pH is critical for enzyme activity and cell viability. For dicarboxylic acid production, a slightly alkaline pH is often beneficial.[10]

• Dissolved Oxygen: The ω-oxidation pathway requires molecular oxygen, so maintaining an adequate dissolved oxygen concentration is essential.

• Substrate Feed Rate: A controlled feeding strategy for the fatty acid or alkane substrate is necessary to avoid toxicity to the cells while ensuring a sufficient supply for conversion.

• Nutrient Composition: The fermentation medium must contain a balanced ratio of carbon, nitrogen, phosphorus, and other essential nutrients to support cell growth and product formation.[11][12]

4. What is a standard procedure for the purification of eicosanedioic acid?

Recrystallization is the most common method for purifying crude eicosanedioic acid.[3][4][13][14][15]

• Solvent Selection: A suitable solvent is one in which eicosanedioic acid is highly soluble at elevated temperatures but poorly soluble at low temperatures. Common solvents for recrystallizing dicarboxylic acids include water, ethanol, or mixtures of solvents like ethanol/water or ethyl acetate/hexane.

• Procedure:

  • Dissolve the crude eicosanedioic acid in a minimal amount of the hot solvent.

  • If colored impurities are present, treat the hot solution with activated charcoal.

  • Perform a hot gravity filtration to remove insoluble impurities and charcoal.

  • Allow the filtrate to cool slowly to room temperature to promote the formation of large, pure crystals.

  • Further cool the solution in an ice bath to maximize crystal recovery.

  • Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

  • Dry the crystals thoroughly to remove any residual solvent.

Experimental Protocols

Protocol 1: Malonic Ester Synthesis of Eicosanedioic Acid

This protocol is a representative procedure based on the principles of malonic ester synthesis.[1][2][16][17][18]

Step 1: Alkylation

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, prepare a solution of sodium ethoxide by dissolving sodium metal in anhydrous ethanol.

• Add diethyl malonate (2.2 equivalents) to the sodium ethoxide solution and stir until the enolate formation is complete.

• Add a solution of 1,16-dibromohexadecane (1 equivalent) in anhydrous ethanol dropwise to the reaction mixture.

• Reflux the mixture for several hours until the reaction is complete (monitor by TLC).

• Cool the reaction mixture and remove the ethanol by rotary evaporation.

Step 2: Hydrolysis and Decarboxylation

• To the residue from Step 1, add an excess of aqueous sodium hydroxide solution.

• Reflux the mixture until the hydrolysis of the ester groups is complete.

• Cool the reaction mixture and carefully acidify with concentrated hydrochloric acid to a pH of 1-2.

• Heat the acidified mixture to reflux until the evolution of carbon dioxide ceases, indicating complete decarboxylation.

• Cool the mixture to room temperature, and then in an ice bath to precipitate the crude eicosanedioic acid.

• Collect the crude product by vacuum filtration and wash with cold water.

• Purify the crude product by recrystallization.

Protocol 2: Kolbe Electrolysis for Diethyl Eicosanedioate

This protocol is a representative procedure for the synthesis of a dicarboxylic acid ester via Kolbe electrolysis.[5][6][7][19]

• Prepare a solution of dodecanedioic acid monomethyl ester (the starting half-ester) in methanol.

• Add a small amount of sodium methoxide to the solution to partially neutralize the carboxylic acid and improve conductivity.

• Place the solution in an undivided electrolytic cell equipped with two platinum foil electrodes.

• Pass a constant current through the solution while maintaining the temperature between 20-30°C with a cooling bath.

• Continue the electrolysis until the starting material is consumed (monitor by TLC or GC).

• After the reaction is complete, remove the solvent by rotary evaporation.

• The residue, containing diethyl eicosanedioate, can be purified by distillation under reduced pressure or by chromatography.

Visualizations

Caption: Workflow for the malonic ester synthesis of eicosanedioic acid.

Caption: Key reactions at the anode and cathode during Kolbe electrolysis.

Caption: Simplified ω-oxidation pathway in Candida tropicalis.

References

• 1. chemistnotes.com [chemistnotes.com]
• 2. Malonic Ester Synthesis [organic-chemistry.org]
• 3. Home Page [chem.ualberta.ca]
• 4. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 5. Kolbe electrolysis - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Kolbe Electrolysis [organic-chemistry.org]
• 8. Metabolic engineering of Candida tropicalis for the production of long-chain dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolic Engineering of Candida Tropicalis for the Production of Long–Chain Dicarboxylic Acids | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Strategies for Fermentation Medium Optimization: An In-Depth Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Strategies for Fermentation Medium Optimization: An In-Depth Review [frontiersin.org]
• 13. people.chem.umass.edu [people.chem.umass.edu]
• 14. mt.com [mt.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. organicchemistrytutor.com [organicchemistrytutor.com]
• 17. Malonic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. Kolbe's Electrolytic Method: Reaction, Mechanism & Uses [vedantu.com]

Technical Support Center: Optimizing Crystallization of Eicosanedioic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the crystallization of eicosanedioic acid.

Troubleshooting Crystallization Issues

This guide addresses common problems encountered during the crystallization of eicosanedioic acid, offering systematic approaches to identify and resolve them.

Problem	Potential Cause	Recommended Solution
Low or No Crystal Yield	Solvent choice: The compound may be too soluble in the chosen solvent, even at low temperatures.	- Select a less-solubilizing solvent. Refer to the solvent selection guide below.- Use a solvent/anti-solvent system. Introduce an anti-solvent in which eicosanedioic acid is poorly soluble to induce precipitation.- Reduce the amount of solvent used. Ensure you are using the minimum amount of hot solvent required to fully dissolve the compound.
Insufficient supersaturation: The solution is not concentrated enough for crystals to form.	- Evaporate some of the solvent to increase the concentration of eicosanedioic acid before cooling.
Cooling rate is too fast: Rapid cooling can lead to the formation of very small crystals or prevent crystallization altogether.	- Allow the solution to cool slowly to room temperature before placing it in an ice bath or refrigerator. Insulating the flask can help slow the cooling rate.
Oiling Out	High impurity level: Impurities can lower the melting point of the mixture, causing the solute to separate as a liquid instead of a solid.	- Purify the crude material before crystallization using techniques like column chromatography.- Add a small amount of a solvent in which the oil is soluble to try and coax it back into solution before attempting to recrystallize.
Solution is too concentrated: A highly concentrated solution can lead to the solute precipitating out above its melting point.	- Add a small amount of additional hot solvent to the oiled-out mixture and re-heat until a clear solution is formed, then cool slowly.
Inappropriate solvent: The solvent's boiling point may be too high, causing the solute to melt before it crystallizes.	- Choose a solvent with a lower boiling point.
Formation of Small, Powdery Crystals	Rapid nucleation: Too many crystal nuclei form at once, leading to the growth of many small crystals instead of fewer large ones.	- Decrease the rate of cooling. Slow cooling encourages the growth of larger, more well-defined crystals.- Reduce the level of supersaturation. Use slightly more solvent than the minimum required to dissolve the compound.
Agitation during cooling: Stirring or disturbing the solution during the initial stages of crystal growth can induce rapid nucleation.	- Allow the solution to cool without agitation.
Colored Crystals	Colored impurities present: The impurities are co-crystallizing with the eicosanedioic acid.	- Use activated charcoal. Add a small amount of activated charcoal to the hot solution to adsorb colored impurities, then hot filter the solution before cooling.- Perform a second recrystallization. Recrystallizing the colored crystals a second time can often yield a purer, colorless product.

Frequently Asked Questions (FAQs)

Q1: What are the best solvents for recrystallizing eicosanedioic acid?

A1: Eicosanedioic acid is a long-chain dicarboxylic acid, and its solubility is dictated by its polar carboxylic acid groups and its long nonpolar hydrocarbon chain.

• Good Solvents (High solubility, especially when hot):

  • N,N-Dimethylformamide (DMF)[1]

  • Methanol[1]

• Sparingly Soluble (May be suitable for slower crystallization or as part of a co-solvent system):

  • Glacial Acetic Acid[1]

• Poor Solvents (Can be used as anti-solvents):

  • Water[1]

  • Chloroform[1]

The ideal solvent is one in which eicosanedioic acid has high solubility at elevated temperatures and low solubility at lower temperatures. It is recommended to perform small-scale solvent screening experiments to determine the optimal solvent or solvent mixture for your specific sample.

Q2: How can I improve the purity of my eicosanedioic acid crystals?

A2: To improve purity, ensure that the cooling process is slow and gradual. Rapid cooling can trap impurities within the crystal lattice. If impurities persist, a second recrystallization is often effective. For colored impurities, treatment with activated charcoal in the hot solution before filtration can be beneficial. Additionally, washing the collected crystals with a small amount of cold solvent can help remove any residual mother liquor containing dissolved impurities.

Q3: My eicosanedioic acid is not dissolving, what should I do?

A3: If eicosanedioic acid is not dissolving, you may not be using a suitable solvent or a high enough temperature. Ensure you are using a solvent in which it is known to be soluble, such as methanol or DMF.[1] Gently heat the mixture to increase the solubility. If it still does not dissolve, you may have too much solute for the amount of solvent. Add small increments of hot solvent until the solid dissolves completely.

Q4: What is the expected yield from the crystallization of eicosanedioic acid?

A4: The yield of purified eicosanedioic acid will depend on several factors, including the purity of the starting material, the choice of solvent, and the crystallization conditions. A well-optimized crystallization can achieve high recovery rates, however, some loss of product in the mother liquor is inevitable. To maximize yield, use the minimum amount of hot solvent necessary for complete dissolution and cool the solution to a low temperature to maximize precipitation.

Experimental Protocols

Protocol 1: Single Solvent Recrystallization of Eicosanedioic Acid

This protocol outlines the steps for purifying eicosanedioic acid using a single solvent.

• Solvent Selection: In a series of test tubes, add a small amount of crude eicosanedioic acid to a few potential solvents (e.g., methanol, glacial acetic acid). Heat the test tubes and observe the solubility. A good solvent will dissolve the compound when hot but show low solubility when cold.

• Dissolution: Place the crude eicosanedioic acid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., on a hot plate with a water bath) while stirring until the solid is completely dissolved. Add more solvent in small portions if necessary.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities or activated charcoal. This step is crucial to prevent premature crystallization on the filter paper.

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. Do not disturb the flask during this time. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the melting point of eicosanedioic acid (Melting Point: 127°C).

Protocol 2: Solvent/Anti-Solvent Recrystallization of Eicosanedioic Acid

This method is useful when a single solvent does not provide ideal solubility characteristics.

• Dissolution: Dissolve the crude eicosanedioic acid in a minimal amount of a "good" solvent (e.g., methanol) at room temperature or with gentle heating.

• Addition of Anti-Solvent: Slowly add a "poor" solvent (an anti-solvent, e.g., water) dropwise to the stirred solution until it becomes slightly turbid (cloudy). The turbidity indicates the point of saturation has been reached.

• Re-dissolution: Add a few drops of the "good" solvent back into the solution until the turbidity just disappears.

• Crystallization: Cover the flask and allow it to stand undisturbed at room temperature. Crystals should form as the solvent slowly evaporates or as the solution cools. The process can be aided by placing the flask in a cooler environment.

• Isolation, Washing, and Drying: Follow steps 6-8 from the Single Solvent Recrystallization protocol.

Visualizations

Caption: Experimental workflow for the crystallization of eicosanedioic acid.

Caption: Logical relationships for troubleshooting common crystallization issues.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: HPLC Analysis of Eicosanedioic Acid

This technical support center provides troubleshooting guidance for resolving peak tailing issues encountered during the HPLC analysis of eicosanedioic acid.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC?

A1: Peak tailing is a common chromatographic issue where the peak asymmetry factor is greater than 1. This means the latter half of the peak is broader than the front half, resulting in a "tail."[1] This can compromise resolution, quantification accuracy, and overall method reliability.[2]

Q2: Why am I seeing peak tailing specifically with eicosanedioic acid?

A2: Eicosanedioic acid, a dicarboxylic acid, can exhibit peak tailing in reversed-phase HPLC primarily due to secondary interactions between its carboxylate groups and the stationary phase.[3] At a mobile phase pH above its pKa values, the acid groups will be ionized, increasing the likelihood of these unwanted interactions.

Q3: What are the primary causes of peak tailing for acidic compounds like eicosanedioic acid?

A3: The most common causes include:

• Secondary Silanol Interactions: Unwanted interactions between the ionized carboxylate groups of eicosanedioic acid and residual silanol groups on the silica-based column packing material.[2][4][5]

• Incorrect Mobile Phase pH: A mobile phase pH that is not optimal for keeping the eicosanedioic acid in its non-ionized form can lead to peak tailing.[4][5]

• Column Contamination or Degradation: Accumulation of contaminants on the column or degradation of the stationary phase can create active sites that cause tailing.[3][6]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to poor peak shape.[3][6]

• Extra-Column Effects: Issues such as excessive tubing length or dead volume in the HPLC system can contribute to peak broadening and tailing.[3][5]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving peak tailing in the HPLC analysis of eicosanedioic acid.

Step 1: Evaluate and Optimize Mobile Phase pH

Issue: The mobile phase pH may be promoting the ionization of eicosanedioic acid, leading to secondary interactions. For acidic compounds, a lower pH is generally recommended to suppress ionization.[4][7]

Solution:

• Check the current pH of your mobile phase's aqueous component using a calibrated pH meter.

• Adjust the pH to be at least 2 pH units below the first pKa of eicosanedioic acid. A pH of approximately 2.5-3.0 is a good starting point.[1][4] This ensures the carboxylic acid groups are fully protonated.

• Use a buffer (e.g., phosphate or formate buffer) at a concentration of 20-50 mM to maintain a stable pH.[4][7]

Step 2: Assess the HPLC Column

Issue: The column may have exposed silanol groups or may be contaminated.

Solution:

• Use a High-Purity, End-Capped Column: Modern columns made with high-purity silica and thoroughly end-capped are designed to minimize silanol interactions.[4][5]

• Column Washing: If you suspect contamination, flush the column with a strong solvent. For a reversed-phase column, this could be a sequence of water, methanol, acetonitrile, and isopropanol. Always follow the column manufacturer's guidelines for washing and regeneration.

• Replace the Column: If peak shape does not improve after washing, the column may be degraded and require replacement.[6]

Step 3: Review Sample and Injection Parameters

Issue: Overloading the column or using an inappropriate sample solvent can cause peak distortion.

Solution:

• Reduce Injection Volume/Concentration: Dilute your sample and inject a smaller volume to see if the peak shape improves.[3][6]

• Match Sample Solvent to Mobile Phase: Ideally, dissolve your eicosanedioic acid standard and samples in the initial mobile phase composition. A stronger sample solvent can cause peak distortion.[3]

Step 4: Inspect the HPLC System

Issue: Extra-column dead volume can contribute to peak tailing.

Solution:

• Minimize Tubing Length: Use the shortest possible tubing with a narrow internal diameter to connect the injector, column, and detector.[5]

• Check Fittings: Ensure all fittings are properly connected and there are no leaks.

Quantitative Data Summary

The following table summarizes key HPLC parameters and their recommended ranges for minimizing peak tailing of eicosanedioic acid.

Parameter	Recommended Range/Value	Rationale
Mobile Phase pH	2.5 - 3.0	Suppresses ionization of carboxylic acid groups, minimizing secondary interactions.[1][4]
Buffer Concentration	20 - 50 mM	Maintains stable pH and helps mask residual silanol groups.[4][7]
Column Type	High-purity, end-capped C18 or C8	Reduces the number of available silanol groups for secondary interactions.[4][5]
Sample Solvent	Initial mobile phase composition	Prevents peak distortion caused by solvent mismatch.[3]

Experimental Protocols

Protocol 1: Mobile Phase Preparation and pH Adjustment

• Prepare the aqueous buffer: Dissolve the chosen buffer salt (e.g., potassium phosphate monobasic) in HPLC-grade water to the desired concentration (e.g., 25 mM).

• Adjust pH: While stirring, add a suitable acid (e.g., phosphoric acid) dropwise to the aqueous buffer to lower the pH to the target value (e.g., 2.7). Use a calibrated pH meter for accurate measurement.

• Filter the aqueous phase: Use a 0.45 µm or 0.22 µm filter to remove any particulates.

• Prepare the mobile phase: Mix the filtered aqueous buffer with the organic modifier (e.g., acetonitrile or methanol) in the desired ratio.

• Degas the mobile phase: Use an inline degasser or sonication to remove dissolved gases.

Protocol 2: Column Flushing Procedure (for a standard C18 column)

Always consult the manufacturer's specific instructions for your column.

• Disconnect the column from the detector.

• Flush the column with at least 10-20 column volumes of each of the following solvents in sequence at a low flow rate (e.g., 0.5 mL/min):

  • HPLC-grade water

  • Methanol

  • Acetonitrile

  • Isopropanol

• Flush with the mobile phase (without buffer salts) that you will be using for your analysis.

• Equilibrate the column with the full mobile phase (including buffer) until a stable baseline is achieved.

Visualizations

Caption: A step-by-step workflow for troubleshooting peak tailing.

Caption: The effect of mobile phase pH on analyte ionization and peak shape.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromtech.com [chromtech.com]
• 6. mastelf.com [mastelf.com]
• 7. uhplcs.com [uhplcs.com]

Technical Support Center: Eicosanedioic Acid Storage and Handling

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the degradation of eicosanedioic acid during storage.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for storing solid eicosanedioic acid?

A1: For optimal stability, solid eicosanedioic acid should be stored in a tightly sealed container in a dry, cool, and well-ventilated place.[1][2] While "room temperature" is often cited for the solid form, for long-term storage, maintaining a consistent, cool temperature is recommended to minimize the risk of thermal degradation.

Q2: How should I store solutions of eicosanedioic acid?

A2: Solutions of eicosanedioic acid are more susceptible to degradation than the solid form. It is recommended to store solutions at low temperatures. For short-term storage (up to one month), -20°C is advisable. For longer-term storage (up to six months), -80°C is recommended.[3] Ensure the container is sealed to prevent solvent evaporation and away from moisture.

Q3: What are the main factors that can cause eicosanedioic acid to degrade?

A3: The primary factors that can lead to the degradation of eicosanedioic acid are:

• Heat: Elevated temperatures can accelerate chemical reactions, leading to decomposition.

• Moisture: Eicosanedioic acid can be susceptible to hydrolysis, especially in the presence of acids or bases.

• Light: Exposure to UV light can potentially induce photodegradation.

• Oxidizing and Reducing Agents: Contact with strong oxidizing or reducing agents can lead to chemical reactions that alter the structure of the molecule.

• Incompatible pH: Strongly acidic or basic conditions can catalyze hydrolysis.

Q4: Is eicosanedioic acid sensitive to humidity?

A4: While specific data on the hygroscopicity of eicosanedioic acid is limited, dicarboxylic acids, in general, can absorb water from the atmosphere. Therefore, it is crucial to store it in a dry environment to prevent moisture uptake, which could facilitate hydrolytic degradation.

Q5: What are the signs of eicosanedioic acid degradation?

A5: Visual signs of degradation can include a change in color or texture of the solid material. However, significant degradation can occur without any visible changes. The most reliable way to assess degradation is through analytical techniques such as High-Performance Liquid Chromatography (HPLC) to check for the appearance of impurity peaks and a decrease in the main component's peak area.

Troubleshooting Guide

This section addresses common issues encountered during the storage and handling of eicosanedioic acid.

Problem 1: I suspect my solid eicosanedioic acid has degraded.

• Possible Cause 1: Improper Storage Temperature.

  • Solution: Verify that the storage temperature has been consistently cool and stable. Avoid storing in areas with significant temperature fluctuations. For long-term storage, consider refrigeration.

• Possible Cause 2: Exposure to Moisture.

  • Solution: Ensure the container is always tightly sealed. If you are in a high-humidity environment, consider storing the container within a desiccator.

• Possible Cause 3: Contamination.

  • Solution: Use clean spatulas and equipment when handling the material to prevent cross-contamination with incompatible substances.

Problem 2: My eicosanedioic acid solution shows unexpected peaks in HPLC analysis.

• Possible Cause 1: Hydrolysis.

  • Solution: Ensure the solvent used is of high purity and dry. If the solution is buffered, ensure the pH is compatible with the stability of eicosanedioic acid. Prepare fresh solutions for critical experiments.

• Possible Cause 2: Oxidation.

  • Solution: If the solvent is susceptible to peroxide formation (e.g., THF, ethers), ensure it is fresh and properly stored. Consider purging the solution with an inert gas like nitrogen or argon before sealing and storing.

• Possible Cause 3: Leaching from container.

  • Solution: Use high-quality, inert containers (e.g., amber glass vials with PTFE-lined caps) for storing solutions to prevent leaching of contaminants.

Stability of Eicosanedioic Acid Under Various Conditions

Condition	Parameter	Expected Stability of Eicosanedioic Acid	Recommendations
Temperature	Elevated Temperature (>40°C)	Low	Avoid exposure to high temperatures. Store in a cool environment.
Room Temperature (solid)	High	Suitable for short to medium-term storage if dry and protected from light.
Refrigerated (4°C, solid)	Very High	Recommended for long-term storage of the solid material.
Frozen (-20°C to -80°C, solution)	High	Recommended for storage of solutions to minimize degradation.[3]
Humidity	High Relative Humidity (>60%)	Low to Moderate	Store in a desiccator or a controlled low-humidity environment.
Low Relative Humidity (<30%)	High	Ideal for maintaining the integrity of the solid compound.
Light	UV Light Exposure	Low to Moderate	Store in amber or opaque containers to protect from light.
Ambient Light	Moderate to High	Protection from direct, prolonged exposure is recommended as a precaution.
pH	Acidic (pH < 4)	Low	Avoid acidic conditions to prevent hydrolysis.
Neutral (pH ~7)	High	Generally stable in neutral aqueous solutions for a limited time.
Basic (pH > 8)	Low	Avoid basic conditions to prevent hydrolysis.
Atmosphere	Oxidizing (e.g., presence of peroxides)	Low	Use high-purity solvents and consider inert gas purging for solutions.
Inert (e.g., Nitrogen, Argon)	High	Recommended for long-term storage of sensitive solutions.

Experimental Protocols

Protocol 1: Forced Degradation Study of Eicosanedioic Acid

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and pathways.

1. Objective: To assess the stability of eicosanedioic acid under various stress conditions.

2. Materials:

• Eicosanedioic acid

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• pH meter

• HPLC system with UV or Mass Spectrometry (MS) detector

• Photostability chamber

• Oven

3. Methodology:

• Acid Hydrolysis:

  • Prepare a solution of eicosanedioic acid in a suitable solvent (e.g., methanol or acetonitrile).

  • Add 0.1 M HCl.

  • Heat the solution at 60°C for a specified period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute it for HPLC analysis.

• Base Hydrolysis:

  • Prepare a solution of eicosanedioic acid.

  • Add 0.1 M NaOH.

  • Maintain at room temperature or heat gently (e.g., 40°C) for specified time points.

  • At each time point, withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute for HPLC analysis.

• Oxidative Degradation:

  • Prepare a solution of eicosanedioic acid.

  • Add 3% H₂O₂.

  • Keep the solution at room temperature, protected from light, for specified time points.

  • At each time point, withdraw an aliquot and dilute for HPLC analysis.

• Thermal Degradation:

  • Place solid eicosanedioic acid in an oven at a high temperature (e.g., 80°C).

  • At specified time points, take a sample, dissolve it in a suitable solvent, and analyze by HPLC.

• Photodegradation:

  • Expose a solution of eicosanedioic acid to light in a photostability chamber.

  • Simultaneously, keep a control sample in the dark.

  • At specified time points, analyze both the exposed and control samples by HPLC.

4. Analysis: Analyze all samples by a stability-indicating HPLC method (see Protocol 2) to determine the percentage of degradation and to observe the formation of any degradation products.

Protocol 2: Example of a Stability-Indicating HPLC Method for Eicosanedioic Acid

This is a general method that may require optimization and validation for specific applications.

1. Objective: To develop an HPLC method capable of separating eicosanedioic acid from its potential degradation products.

2. Instrumentation and Conditions:

• HPLC System: A system with a gradient pump, autosampler, column oven, and a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 70% A, 30% B

  • 5-20 min: Linear gradient to 10% A, 90% B

  • 20-25 min: Hold at 10% A, 90% B

  • 25-26 min: Linear gradient back to 70% A, 30% B

  • 26-30 min: Re-equilibration at 70% A, 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a mixture of water and acetonitrile.

3. Validation Parameters (as per ICH guidelines):

• Specificity: Demonstrate that the method can separate the main peak from degradation products and any matrix components.

• Linearity: Establish a linear relationship between the concentration and the peak area over a defined range.

• Accuracy: Determine the closeness of the measured value to the true value.

• Precision: Assess the repeatability and intermediate precision of the method.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Robustness: Evaluate the method's performance with small, deliberate variations in method parameters.

Visualizations

Caption: Troubleshooting workflow for suspected eicosanedioic acid degradation.

References

• 1. EICOSANEDIOIC ACID CAS#: 2424-92-2 [chemicalbook.com]
• 2. Shelf-Life Evolution of the Fatty Acid Fingerprint in High-Quality Hazelnuts (Corylus avellana L.) Harvested in Different Geographical Regions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eicosanedioic Acid | 2424-92-2 | Benchchem [benchchem.com]

Technical Support Center: Optimizing Eicosanedioic Acid Polymerization

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the reaction parameters of eicosanedioic acid polymerization.

Frequently Asked Questions (FAQs)

Q1: What is the general method for polymerizing eicosanedioic acid?

A1: Eicosanedioic acid is typically polymerized with a diol via melt polycondensation.[1][2] This process involves two main stages:

• Esterification: Eicosanedioic acid and a diol are heated, often in the presence of a catalyst, to form ester linkages and release water as a byproduct. This initial stage results in the formation of low molecular weight oligomers.[3][4]

• Polycondensation: The temperature is further increased, and a vacuum is applied to remove the water and drive the equilibrium towards the formation of a high molecular weight polyester.[4]

Q2: Which diols are commonly used for polymerization with eicosanedioic acid?

A2: A variety of diols can be used, with the choice influencing the final properties of the polyester. Long-chain diols are often used in conjunction with long-chain diacids like eicosanedioic acid. Examples include:

• 1,8-Octanediol[5][6]

• 1,12-Dodecanediol[7][8][9]

• Eicosane-1,20-diol[7]

The length of the diol chain affects the thermal and mechanical properties of the resulting polymer.[8][9]

Q3: What catalysts are effective for eicosanedioic acid polymerization?

A3: Various catalysts can be used to accelerate the polymerization reaction. Common choices for polyesterification include:

• Acid catalysts: p-Toluenesulfonic acid (p-TSA) and inorganic acids like phosphoric acid (H₃PO₄) or sulfuric acid (H₂SO₄) are effective.[3][4]

• Organometallic catalysts: Titanium-based catalysts, such as titanium(IV) butoxide (Ti(OBu)₄), and tin-based catalysts are also widely used.[3]

• Enzyme catalysts: Lipases can be used for a more environmentally friendly process, though they may be more expensive.[10][11]

The choice of catalyst can influence reaction time and the potential for side reactions.[12][13]

Q4: What are the key reaction parameters to control during polymerization?

A4: The following parameters are crucial for successful polymerization:

• Temperature: Higher temperatures increase the reaction rate but can also lead to thermal degradation and side reactions.[14][15] A staged approach, with a lower temperature for esterification and a higher temperature for polycondensation, is common.[3]

• Reaction Time: Longer reaction times generally lead to higher molecular weights, but there is a point of diminishing returns, and prolonged high temperatures can degrade the polymer.[16][17]

• Vacuum: A high vacuum is essential during the polycondensation stage to efficiently remove water and drive the reaction towards the formation of high molecular weight polymer chains.[4]

• Monomer Stoichiometry: An equimolar ratio of diacid to diol is theoretically required for the highest molecular weight. An excess of one monomer can be used to control the molecular weight and end-group functionality.[18]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Molecular Weight	1. Incomplete water removal. 2. Non-stoichiometric monomer ratio. 3. Insufficient reaction time or temperature. 4. Catalyst deactivation. 5. Side reactions (e.g., cyclization).[4]	1. Improve vacuum system; ensure a cold trap is effective. 2. Accurately weigh monomers; consider a slight excess of the more volatile diol to compensate for loss.[4] 3. Optimize reaction time and temperature based on experimental data.[16][17] 4. Ensure catalyst is not poisoned and is used at the correct concentration. 5. Use bulk polymerization instead of solution to reduce cyclization.[4]
Polymer Discoloration (Yellowing/Darkening)	1. Thermal degradation at high temperatures. 2. Oxidation due to air leaks in the system. 3. Impurities in the monomers or catalyst.	1. Reduce polymerization temperature or time. 2. Ensure the reaction is conducted under a continuous inert gas (e.g., nitrogen or argon) stream and that all joints are well-sealed. 3. Use high-purity monomers and catalysts.
Gel Formation	1. Presence of trifunctional impurities in monomers. 2. Side reactions leading to cross-linking, especially at high temperatures.[12][13]	1. Purify monomers before use. 2. Lower the reaction temperature and consider using a less aggressive catalyst. Add inhibitors if unsaturated monomers are present.[12]
Inconsistent Results	1. Variations in raw material quality. 2. Poor control over reaction parameters (temperature, pressure, stirring). 3. Inconsistent sampling or characterization techniques.	1. Characterize incoming monomers for purity. 2. Use precise temperature controllers, vacuum gauges, and a consistent stirring rate. 3. Standardize procedures for taking samples and for analytical measurements (GPC, NMR, DSC).[19][20][21][22][23]

Experimental Protocols

Melt Polycondensation of Eicosanedioic Acid and 1,12-Dodecanediol

This protocol provides a general procedure for the synthesis of polyester from eicosanedioic acid and 1,12-dodecanediol.

Materials:

• Eicosanedioic acid (1.0 eq)

• 1,12-Dodecanediol (1.0 - 1.05 eq)

• Catalyst (e.g., p-Toluenesulfonic acid, 0.1-0.5 mol%)

• Nitrogen or Argon gas (high purity)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Distillation head with condenser

• Vacuum pump with a cold trap

• Heating mantle with a temperature controller

• Nitrogen/Argon inlet

Procedure:

• Setup: Assemble the reaction apparatus and ensure all glassware is dry. Purge the system with nitrogen or argon for at least 30 minutes.

• Charging Monomers: Charge the eicosanedioic acid, 1,12-dodecanediol, and catalyst into the reaction flask.

• Esterification Stage:

  • Begin stirring and maintain a slow stream of inert gas.

  • Gradually heat the mixture to 160-180°C.

  • Hold at this temperature for 2-4 hours to allow for the initial esterification and removal of the bulk of the water. Water will be observed collecting in the condenser.

• Polycondensation Stage:

  • Increase the temperature to 190-220°C.

  • Gradually apply vacuum, reducing the pressure to <1 mbar over 1-2 hours.

  • Continue the reaction under high vacuum for an additional 4-8 hours. The viscosity of the melt will noticeably increase.

• Cooling and Recovery:

  • Remove the heat source and allow the polymer to cool to room temperature under an inert atmosphere.

  • The solid polyester can be removed from the flask after breaking the vacuum with an inert gas.

Visualizations

References

• 1. Polyester - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. iscientific.org [iscientific.org]
• 4. Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. epub.jku.at [epub.jku.at]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. US20160075820A1 - Synthesis and molecular weight control of aliphatic polyester diols - Google Patents [patents.google.com]
• 19. researchgate.net [researchgate.net]
• 20. Synthesis and Characterization of Branched Polyester: Thermal and Microbial Degradation Studies [pubs.sciepub.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. scispace.com [scispace.com]

Technical Support Center: Analysis of Eicosanedioic Acid by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges associated with matrix effects in the mass spectrometric analysis of eicosanedioic acid.

Troubleshooting Guides

This section offers step-by-step solutions to common problems encountered during the analysis of eicosanedioic acid.

Issue: Poor Sensitivity and Low Signal Intensity

You may be experiencing poor sensitivity and low signal intensity for eicosanedioic acid in your LC-MS/MS analysis. This can manifest as a low signal-to-noise ratio, making accurate quantification difficult.

Troubleshooting Workflow

Caption: Troubleshooting workflow for poor sensitivity.

Detailed Steps:

• Verify Ionization Mode : Eicosanedioic acid, being a dicarboxylic acid, readily forms negative ions. Ensure your mass spectrometer is operating in negative electrospray ionization (-ESI) mode for optimal sensitivity.[1]

• Optimize MS Parameters : The voltages applied in the ion source (e.g., fragmentor, cone, or declustering potential) are critical for efficient ion generation and transmission. Systematically optimize these parameters by infusing a standard solution of eicosanedioic acid to maximize the signal of the precursor ion.

• Evaluate Sample Preparation : Ineffective sample preparation is a primary cause of ion suppression.[2] Consider if your current protocol (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) is sufficiently removing interfering matrix components like phospholipids.

• Assess Chromatography : Poor peak shape or co-elution with highly abundant matrix components can suppress the ionization of eicosanedioic acid.[3] Adjusting the chromatographic gradient or using a column with a different stationary phase can help separate the analyte from the region of ion suppression.

• Implement a Stable Isotope-Labeled Internal Standard (SIL-IS) : For accurate quantification and to compensate for matrix effects, a SIL-IS is crucial.[4] An ideal internal standard would be a deuterated version of the analyte, such as eicosanedioic acid-d4.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of eicosanedioic acid?

A1: Matrix effects are the alteration of ionization efficiency for an analyte due to the presence of co-eluting compounds from the sample matrix.[5] For eicosanedioic acid, this can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which compromise the accuracy and precision of quantification. Common interfering compounds in biological matrices like plasma or urine include salts, phospholipids, and other endogenous metabolites.

Mechanism of Matrix Effects

Caption: Ion suppression in the ESI source.

Q2: Which sample preparation technique is better for reducing matrix effects for eicosanedioic acid: Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)?

A2: Both SPE and LLE can be effective in reducing matrix effects, and the choice often depends on the specific matrix and available resources. However, SPE, particularly with mixed-mode or specific polymeric sorbents, generally provides cleaner extracts compared to LLE, leading to a greater reduction in matrix effects.[6][7] LLE is a simpler technique but may be less efficient at removing all interfering components.

Q3: What is the best internal standard for the quantification of eicosanedioic acid?

A3: The gold standard is a stable isotope-labeled (SIL) internal standard of the analyte itself.[4] For eicosanedioic acid, a deuterated analog such as eicosanedioic acid-d4 is highly recommended. This is because a SIL-IS has nearly identical chemical and physical properties to the analyte, meaning it will co-elute and experience the same degree of matrix effects, thus providing the most accurate correction during quantification.

Q4: My results are inconsistent between different batches of samples. What could be the cause?

A4: Inconsistent results between batches are often due to variability in the matrix effect. This can be caused by differences in the composition of the biological samples. To mitigate this, ensure that your sample preparation method is robust and consistently applied. The use of a stable isotope-labeled internal standard is also critical to correct for this inter-batch variability.[8] Additionally, preparing matrix-matched calibrants and quality control samples can help to account for consistent matrix effects.

Q5: Can you provide a general overview of the metabolic pathway of eicosanedioic acid?

A5: Eicosanedioic acid is primarily formed through the omega (ω)-oxidation pathway of fatty acids. This pathway becomes more active when the primary fatty acid metabolism pathway, beta (β)-oxidation, is impaired. Following its formation, eicosanedioic acid is typically shortened from both ends via peroxisomal β-oxidation .[9]

Eicosanedioic Acid Metabolism

Caption: Metabolic pathway of eicosanedioic acid.

Data Presentation

Table 1: Illustrative Comparison of Sample Preparation Methods for Eicosanedioic Acid Analysis

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD) (%)
Protein Precipitation (PPT)	85 - 95	40 - 60 (Suppression)	< 15
Liquid-Liquid Extraction (LLE)	70 - 85	20 - 40 (Suppression)	< 10
Solid-Phase Extraction (SPE) - C18	80 - 95	15 - 30 (Suppression)	< 10
Solid-Phase Extraction (SPE) - Mixed-Mode	90 - 105	< 15 (Minimal Effect)	< 5

Note: These values are illustrative and based on general findings for the analysis of acidic lipids in biological fluids. Actual performance may vary depending on the specific protocol and matrix.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Eicosanedioic Acid from Plasma

This protocol is a general guideline for the extraction of eicosanedioic acid from plasma using a mixed-mode SPE cartridge.

• Sample Pre-treatment:

  • To 500 µL of plasma, add a stable isotope-labeled internal standard (e.g., eicosanedioic acid-d4).

  • Add 1 mL of 2% formic acid in water to acidify the sample.

  • Vortex for 30 seconds.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode SPE cartridge with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of 2% formic acid in water.

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 2% formic acid in water to remove polar interferences.

  • Wash the cartridge with 1 mL of methanol/water (50:50, v/v) to remove less polar interferences.

• Elution:

  • Elute the eicosanedioic acid with 1 mL of 5% ammonium hydroxide in methanol.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the sample in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid Chromatography and Mass Spectrometry (LC-MS/MS) Parameters

These are typical starting parameters for the analysis of eicosanedioic acid.

• LC System:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start at 30% B, increase to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS System:

  • Ionization Mode: Negative Electrospray Ionization (-ESI).

  • MRM Transitions (Illustrative):

    • Eicosanedioic Acid: Q1: 341.3 -> Q3: 323.3

    • Eicosanedioic Acid-d4 (IS): Q1: 345.3 -> Q3: 327.3

  • Key Parameters: Optimize declustering potential, collision energy, and source temperatures for your specific instrument.

References

• 1. Increasing sensitivity for carboxylic acid [May 25, 2004] - Chromatography Forum [chromforum.org]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of extraction efficiencies and LC-MS-MS matrix effects using LLE and SPE methods for 19 antipsychotics in human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. nbinno.com [nbinno.com]
• 9. The biochemistry and physiology of long-chain dicarboxylic acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting NMR Signal Overlap for Eicosanedioic Acid Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the NMR analysis of eicosanedioic acid and its derivatives. Severe signal overlap in the ¹H NMR spectra of these long-chain aliphatic molecules is a frequent challenge, and this guide offers strategies to resolve these issues and obtain high-quality, interpretable data.

Frequently Asked Questions (FAQs)

Q1: Why do the proton signals of my eicosanedioic acid derivative overlap so severely in the ¹H NMR spectrum?

A1: Eicosanedioic acid and its derivatives possess a long aliphatic chain with many methylene (-CH₂-) groups in chemically similar environments. In a ¹H NMR spectrum, protons in nearly identical electronic environments will have very similar chemical shifts, causing their signals to bunch together and overlap, often forming a large, unresolved "hump."[1] This is particularly prominent in the 1.2-1.6 ppm region of the spectrum.

Q2: What are the initial, simple steps I can take to try and resolve this signal overlap?

A2: Before moving to more complex experiments, simple adjustments to your experimental setup can sometimes resolve or reduce signal overlap.[2][3]

• Change the Solvent: Acquiring the spectrum in a different deuterated solvent (e.g., from CDCl₃ to benzene-d₆ or methanol-d₄) can induce small changes in chemical shifts, which may be enough to separate overlapping signals.[2][3]

• Vary the Temperature: Acquiring spectra at different temperatures can alter the chemical shifts of your compound.[3][4] This can be particularly effective if conformational changes are contributing to the overlap.

• Adjust Sample Concentration: Highly concentrated samples can lead to peak broadening and minor shifts due to intermolecular interactions.[3] Diluting the sample might improve resolution.

Troubleshooting Guides

Guide 1: Utilizing 2D NMR Spectroscopy to Resolve Overlap

When simple adjustments are insufficient, multi-dimensional NMR is the most powerful tool for resolving signal overlap by spreading the spectral information across two or more frequency dimensions.[4]

Issue: The aliphatic region of the ¹H NMR spectrum of my eicosanedioic acid derivative is a broad, unresolved multiplet, making it impossible to assign individual proton signals.

Solution Workflow:

Caption: Workflow for Resolving Signal Overlap with 2D NMR.

Detailed Steps & Experimental Protocols:

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This is often the most effective first step.[5][6] It correlates each proton signal with the signal of the carbon it is directly attached to. Since ¹³C chemical shifts have a much wider range than ¹H shifts, protons that overlap in the 1D spectrum can be resolved in the second dimension if their attached carbons have different chemical shifts.[5][7]

  • Experimental Protocol:

    • Pulse Program: A standard HSQC pulse sequence (e.g., hsqcetgpsisp.2) should be used.[7]

    • Spectral Width: Ensure the ¹H spectral width covers the entire proton range (e.g., 0-12 ppm) and the ¹³C spectral width covers the expected carbon range (e.g., 0-200 ppm).

    • Optimization: The experiment is typically optimized for a one-bond ¹J(CH) coupling constant of ~145 Hz, which is a good compromise for both aliphatic and other types of carbons.[7]

    • Data Acquisition: Acquire a sufficient number of increments in the indirect dimension (¹³C) to achieve good resolution.

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically protons on adjacent carbons).[8] Cross-peaks in the COSY spectrum connect signals from coupled protons.

  • Experimental Protocol:

    • Pulse Program: Use a standard COSY pulse sequence (e.g., cosygpppqf).

    • Spectral Width: The spectral width in both dimensions should cover the entire proton chemical shift range.

    • Resolution: Ensure sufficient data points are acquired in both dimensions to resolve the cross-peaks clearly.

• ¹H-¹H TOCSY (Total Correlation Spectroscopy): TOCSY reveals correlations between all protons within a spin system, not just those that are directly coupled.[9] This is extremely useful for identifying all the protons in a long aliphatic chain, even if some signals are overlapped.

  • Experimental Protocol:

    • Pulse Program: A standard TOCSY pulse sequence with a mixing time should be used (e.g., mlevesgpph).

    • Mixing Time: The mixing time determines how far the magnetization spreads through the spin system. A longer mixing time (e.g., 80-120 ms) will show correlations over more bonds. It may be necessary to try different mixing times.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away.[10] It is crucial for piecing together different molecular fragments and confirming the overall carbon skeleton.

  • Experimental Protocol:

    • Pulse Program: Use a standard HMBC pulse sequence (e.g., hmbcgplpndqf).

    • Optimization: The experiment is optimized for a long-range coupling constant (²J(CH) and ³J(CH)) of around 7-10 Hz.[9] It can be beneficial to run two separate experiments optimized for different coupling constants (e.g., 5 Hz and 10 Hz) to capture a wider range of correlations.[10]

Guide 2: Using DEPT to Differentiate Carbon Types

Issue: I have resolved the signals using HSQC, but I am unsure which signals correspond to -CH₂- groups versus -CH- or -CH₃ groups if my derivative has them.

Solution: Use a DEPT (Distortionless Enhancement by Polarization Transfer) experiment. DEPT allows you to distinguish between carbon types based on the number of attached protons.[11]

• DEPT-90: Only shows signals for -CH groups.

• DEPT-135: Shows positive signals for -CH and -CH₃ groups and negative signals (pointing down) for -CH₂- groups. Quaternary carbons do not appear in DEPT spectra.[11]

Experimental Protocol:

• Pulse Programs: Run the standard DEPT-90 and DEPT-135 pulse programs available on your spectrometer.

• Analysis: Compare the DEPT spectra with the standard ¹³C NMR spectrum to assign each carbon signal.

Guide 3: Employing NMR Shift Reagents

Issue: I have limited access to high-field or multi-dimensional NMR, and I need a simpler method to resolve my overlapping signals.

Solution: Use a lanthanide-based NMR shift reagent.[12][13] These are paramagnetic complexes that can associate with basic functional groups in your molecule (like the carboxylic acid groups). This interaction causes large changes in the chemical shifts of nearby protons, with the magnitude of the shift being dependent on the distance from the lanthanide ion.[12][14] This can effectively spread out the overlapping signals.

• Common Shift Reagents: Eu(fod)₃ and Pr(fod)₃ are common choices that induce downfield and upfield shifts, respectively.[14]

Experimental Protocol:

• Initial Spectrum: Acquire a standard ¹H NMR spectrum of your sample.

• Add Reagent: Add a small, known amount of the shift reagent to your NMR tube and acquire another spectrum.

• Titration: Continue adding small increments of the shift reagent and acquiring spectra until the desired signal dispersion is achieved.

• Caution: Shift reagents can cause line broadening, so use the minimum amount necessary.[13] The solvent must be anhydrous as water will compete for coordination to the lanthanide.[14]

Data Presentation

Table 1: Typical ¹H and ¹³C NMR Chemical Shift Ranges for Long-Chain Dicarboxylic Acids

This table provides expected chemical shift regions for the different carbon and proton environments in a molecule like eicosanedioic acid. Actual shifts will vary depending on the specific derivative and solvent.

Group	Atom	Chemical Shift (ppm)	Notes
Carboxylic Acid	-C OOH	175 - 185
-COOH	10 - 12	Often a broad singlet, disappears on D₂O exchange.[15]
α-Methylene	-C H₂COOH	30 - 40
-CH ₂COOH	2.2 - 2.5	Typically a triplet.
β-Methylene	-C H₂CH₂COOH	24 - 28
-CH ₂CH₂COOH	1.5 - 1.8
Bulk Methylene	-(C H₂)n-	28 - 30	The majority of the methylene carbons.
-(CH ₂)n-	1.2 - 1.4	The region of most severe overlap in ¹H NMR.[16]

Visualization of NMR Correlations

The following diagrams illustrate the correlations you can expect to see in various 2D NMR experiments for a segment of the eicosanedioic acid backbone.

Caption: ¹H-¹H COSY correlations show adjacent protons.

Caption: ¹H-¹³C HSQC shows direct one-bond correlations.

Caption: ¹H-¹³C HMBC shows 2 and 3-bond correlations.

References

• 1. youtube.com [youtube.com]
• 2. Troubleshooting [chem.rochester.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Heteronuclear Single-quantum Correlation (HSQC) NMR – Advances in Polymer Science [ncstate.pressbooks.pub]
• 6. qNMR of mixtures: what is the best solution to signal overlap? - [mestrelab.com]
• 7. Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots - PMC [pmc.ncbi.nlm.nih.gov]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 10. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. NMR Shift reagents | PPTX [slideshare.net]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. organicchemistrydata.org [organicchemistrydata.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Quantification of Eicosanedioic Acid: HPLC vs. Alternative Methods

For researchers, scientists, and drug development professionals engaged in the analysis of long-chain dicarboxylic acids such as eicosanedioic acid, selecting the optimal quantification method is a critical decision that impacts data accuracy, sensitivity, and throughput. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) methods with alternative techniques, supported by experimental data to inform methodology selection.

High-Performance Liquid Chromatography (HPLC) for Long-Chain Dicarboxylic Acid Analysis

HPLC is a widely adopted technique for the quantification of non-volatile and thermally labile compounds, a category that includes long-chain dicarboxylic acids. The separation is typically achieved on a reversed-phase column, such as a C18 column, which separates molecules based on their hydrophobicity.

HPLC with UV Detection

A common approach for the analysis of dicarboxylic acids is HPLC coupled with an ultraviolet (UV) detector. Since dicarboxylic acids lack a strong chromophore, direct UV detection can be challenging and may offer limited sensitivity. Detection is often performed at low wavelengths (around 210 nm) where the carboxylic acid group absorbs light. To enhance sensitivity and selectivity, derivatization with a UV-absorbing agent is a frequently employed strategy.

Experimental Protocol: HPLC-UV for Dicarboxylic Acid Quantification (General Method)

A general experimental protocol for the analysis of dicarboxylic acids using HPLC with UV detection is outlined below. It is important to note that method parameters should be optimized for the specific analyte and matrix.

• Sample Preparation:

  • Extraction of the analyte from the sample matrix using a suitable organic solvent.

  • For complex matrices, a solid-phase extraction (SPE) clean-up step may be necessary to remove interfering substances.

  • Evaporation of the solvent and reconstitution of the residue in the mobile phase.

• Derivatization (Optional but Recommended for Enhanced Sensitivity):

  • Reaction of the extracted dicarboxylic acid with a derivatizing agent that introduces a chromophore (e.g., phenacyl bromide) to increase UV absorbance.

  • Quenching of the reaction and preparation for HPLC injection.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: Typically 0.5 - 1.5 mL/min.

  • Column Temperature: Ambient or controlled (e.g., 30-40 °C).

  • Injection Volume: 10 - 50 µL.

  • Detector: UV-Vis detector set at the wavelength of maximum absorbance of the derivatized or underivatized analyte.

Workflow for HPLC-UV Analysis of Dicarboxylic Acids

Caption: General workflow for dicarboxylic acid analysis by HPLC-UV.

HPLC with Mass Spectrometry (MS) Detection

For higher sensitivity and specificity, HPLC coupled with a mass spectrometer (LC-MS or LC-MS/MS) is the method of choice. This technique allows for the direct detection of the analyte without the need for derivatization, although derivatization can sometimes be used to improve ionization efficiency.

Experimental Protocol: LC-MS/MS for Eicosanedioic Acid Quantification

The following protocol is a representative method for the quantification of eicosanedioic acid in biological samples.

• Sample Preparation:

  • Addition of an internal standard (e.g., a deuterated analog of eicosanedioic acid) to the sample.

  • Protein precipitation with a cold organic solvent (e.g., acetonitrile).

  • Centrifugation to pellet the precipitated proteins.

  • Evaporation of the supernatant and reconstitution in the initial mobile phase.

• LC-MS/MS Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Flow Rate: 0.2 - 0.5 mL/min.

  • Column Temperature: 40 - 50 °C.

  • Injection Volume: 5 - 20 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode.

  • Detection: Multiple Reaction Monitoring (MRM) of the precursor-to-product ion transitions for eicosanedioic acid and its internal standard.

Workflow for LC-MS/MS Analysis of Eicosanedioic Acid

Caption: Workflow for eicosanedioic acid quantification by LC-MS/MS.

Comparison with Gas Chromatography (GC)

Gas chromatography is another powerful technique for the analysis of volatile compounds. For non-volatile compounds like dicarboxylic acids, derivatization is mandatory to increase their volatility and thermal stability.

Experimental Protocol: GC-MS for Dicarboxylic Acid Quantification

• Sample Preparation and Derivatization:

  • Extraction of the dicarboxylic acid from the sample matrix.

  • Derivatization to form volatile esters, commonly using reagents like BF3-methanol or by silylation with agents such as BSTFA.

• GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: 250 - 280 °C.

  • Oven Temperature Program: A temperature gradient to separate the derivatized acids.

  • Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode, often with selected ion monitoring (SIM) for quantification.

Performance Comparison of Analytical Methods

The choice of analytical method depends on the specific requirements of the study, including sensitivity, specificity, sample throughput, and available instrumentation. Below is a summary of the typical performance characteristics of each technique for the analysis of long-chain dicarboxylic acids.

Parameter	HPLC-UV	HPLC-MS/MS	GC-MS
Specificity	Moderate (risk of co-elution)	High (based on mass-to-charge ratio)	High (based on mass spectra)
Sensitivity (LOD/LOQ)	µg/mL to high ng/mL range	pg/mL to low ng/mL range	ng/mL to high pg/mL range
Derivatization	Optional (for sensitivity enhancement)	Not required (optional for ionization)	Mandatory
Sample Throughput	Moderate to High	Moderate to High	Low to Moderate
Instrumentation Cost	Low to Moderate	High	Moderate to High
Robustness	High	Moderate	Moderate

Conclusion

For the routine quantification of eicosanedioic acid, HPLC-MS/MS stands out as the superior method, offering the best combination of sensitivity, specificity, and throughput without the need for mandatory derivatization. While HPLC-UV can be a cost-effective alternative, its lower sensitivity and specificity may not be suitable for all applications, especially for trace-level analysis in complex biological matrices. GC-MS is a viable option, particularly when high chromatographic resolution is required; however, the mandatory derivatization step adds complexity and time to the sample preparation process. The selection of the most appropriate method should be based on a careful consideration of the analytical objectives, sample type, and available resources.

A Comparative Guide to Eicosanedioioic Acid and Sebacic Acid for Researchers and Drug Development Professionals

An in-depth analysis of the physicochemical properties and applications of eicosanedioic acid and sebacic acid, offering valuable insights for material science and pharmaceutical research.

This guide provides a detailed comparison of eicosanedioic acid and sebacic acid, two linear α,ω-dicarboxylic acids that are gaining interest in the fields of polymer chemistry and drug delivery. While both share structural similarities, their differing chain lengths give rise to distinct properties that influence their performance in various applications. This document aims to furnish researchers, scientists, and drug development professionals with a comprehensive overview, supported by available data, to aid in the selection of the appropriate dicarboxylic acid for their specific research and development needs.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physicochemical properties of these acids is crucial for predicting their behavior in different systems. The following table summarizes the key properties of eicosanedioic acid and sebacic acid.

Property	Eicosanedioic Acid	Sebacic Acid
Molecular Formula	C₂₀H₃₈O₄[1][2]	C₁₀H₁₈O₄[3]
Molecular Weight	342.51 g/mol [1]	202.25 g/mol [4]
Melting Point	Not clearly specified in search results	131-134.5 °C[3][5][6]
Boiling Point	234 °C at 2 mmHg[7]	294.4 °C at 100 mmHg[5]
Solubility in Water	Insoluble/Slightly soluble[2][7]	Poor/Slightly soluble (0.25 g/L)[5][8]
Solubility in Organic Solvents	Soluble in organic solvents[2]	Soluble in ethanol, acetone, chloroform, and ether[3][8]
Appearance	White, waxy solid[2]	White to off-white or creamy crystalline powder or solid[3][8]
Source	Can be synthesized from undecenoic acid via metathesis[9]	Primarily derived from castor oil[6][8]

Applications in Polymer Synthesis

Both eicosanedioic acid and sebacic acid serve as monomers in the synthesis of polyesters and polyamides. The length of the dicarboxylic acid chain plays a significant role in determining the properties of the resulting polymer, such as flexibility, crystallinity, and biodegradability.

Polyesters: Polyesters are synthesized through the polycondensation reaction of a dicarboxylic acid with a diol. The longer aliphatic chain of eicosanedioic acid is expected to impart greater flexibility and hydrophobicity to the resulting polyester compared to those derived from sebacic acid. This can influence the polymer's mechanical properties and degradation kinetics. For instance, novel odd-even nylons like nylon 11/20 and nylon 9/20 have been prepared using eicosanedioic acid.[10] The long aliphatic chain of eicosanedioic acid contributes to the biodegradability and flexibility of the polymers it forms, making it an attractive monomer for developing sustainable materials.[10]

Sebacic acid is a well-established monomer for producing a variety of plastics, imparting flexibility, longevity, and thermal stability.[8] It is a key component in the production of bio-based polymers with applications in biomedical engineering, drug delivery, and tissue engineering.[11] For example, poly(glycerol sebacate) is a biodegradable elastomer created by the polycondensation of glycerol and sebacic acid.[11]

Polyamides: In the synthesis of polyamides, dicarboxylic acids are reacted with diamines. Sebacic acid is notably used with hexamethylenediamine to produce Nylon 6,10, a polymer with applications in textiles, carpets, automotive components, and electrical insulation due to its excellent chemical resistance, mechanical strength, and thermal stability.[12]

Applications in Drug Delivery

The biodegradable and biocompatible nature of polyesters and polyanhydrides derived from these dicarboxylic acids makes them attractive candidates for drug delivery systems.

Eicosanedioic Acid: Eicosanedioic acid is utilized as a long-chain, hydrophobic, non-cleavable linker in the synthesis of complex bioactive molecules like Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).[10] Its hydrophobicity can be leveraged to modulate membrane interaction and enhance drug retention in lipid-based drug conjugates.[] The structure of eicosanedioic acid could contribute to creating stable, biocompatible drug carriers or matrices.[10]

Sebacic Acid: Sebacic acid is extensively studied in the context of drug delivery. Polyanhydrides synthesized from sebacic acid have been employed as biodegradable drug carriers.[14] For example, a copolymer of carboxyphenoxy propane and sebacic acid is used in the Gliadel® wafer, a bioresorbable implant for the controlled delivery of carmustine to brain tumor sites.[11] Furthermore, poly(sebacic acid-co-ricinoleic acid) has been investigated as a biodegradable carrier for the intratumoral delivery of paclitaxel.[15] The release of the incorporated drug from these polymer matrices can be sustained over extended periods.[16]

Due to a lack of direct comparative studies, it is not possible to definitively state which acid provides superior performance in drug delivery applications. The choice would depend on the specific requirements of the drug delivery system, such as the desired release kinetics, the hydrophobicity of the drug, and the required mechanical properties of the polymer matrix.

Experimental Protocols

While specific, detailed protocols for every cited experiment are proprietary to the respective research, a general methodology for the synthesis of polyesters from dicarboxylic acids can be outlined.

General Experimental Protocol for Polyester Synthesis via Melt Polycondensation:

• Reactant Preparation: The dicarboxylic acid (eicosanedioic acid or sebacic acid) and a suitable diol (e.g., 1,6-hexanediol) are weighed in a specific molar ratio (often with a slight excess of the diol) and placed in a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a condenser.

• Catalyst Addition: A catalyst, such as a tin-based compound or an inorganic acid, is added to the reaction mixture to facilitate the esterification reaction.

• First Stage (Esterification): The reaction mixture is heated to a specific temperature (e.g., 150-190°C) under a nitrogen atmosphere. Water, a byproduct of the esterification reaction, is continuously removed through the condenser. This stage is typically carried out for several hours until the majority of the carboxylic acid groups have reacted.

• Second Stage (Polycondensation): The temperature is gradually increased (e.g., to 220-250°C), and a vacuum is applied to the system. This helps to remove the remaining water and diol, driving the equilibrium towards the formation of a high molecular weight polymer. This stage is continued until the desired viscosity or molecular weight of the polyester is achieved.

• Polymer Isolation and Characterization: The resulting polyester is cooled to room temperature and can be purified by dissolving it in a suitable solvent and precipitating it in a non-solvent. The polymer is then dried under vacuum. Characterization of the polymer can be performed using techniques such as Gel Permeation Chromatography (GPC) for molecular weight determination, Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the presence of ester linkages, and Differential Scanning Calorimetry (DSC) to determine thermal properties like melting point and glass transition temperature.

Visualizing the Process: Polymer Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of polyesters and polyamides from dicarboxylic acids like eicosanedioic acid and sebacic acid.

Caption: General workflow for polyester and polyamide synthesis.

Conclusion

Eicosanedioic acid and sebacic acid are versatile dicarboxylic acids with significant potential in polymer science and drug delivery. Sebacic acid is a well-characterized and widely used monomer derived from a renewable resource. Eicosanedioic acid, with its longer hydrocarbon chain, offers the potential to create polymers with enhanced flexibility and hydrophobicity, although it is less studied.

The primary challenge for researchers is the lack of direct comparative experimental data. Future studies should focus on side-by-side comparisons of polymers derived from both acids under identical conditions to elucidate the precise impact of the chain length on the final material properties. Such data would be invaluable for the rational design of new polymers for a wide range of applications, from advanced drug delivery systems to sustainable plastics. This guide provides a solid foundation for researchers to understand the individual characteristics of these two dicarboxylic acids and to identify the knowledge gaps that need to be addressed in future research.

References

• 1. Eicosanedioic Acid | C20H38O4 | CID 75502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 2424-92-2: Eicosanedioic acid | CymitQuimica [cymitquimica.com]
• 3. solechem.eu [solechem.eu]
• 4. biofargo.com [biofargo.com]
• 5. Sebacic acid - Wikipedia [en.wikipedia.org]
• 6. Sebacic Acid: An Overview of its Properties, Composition, and Applications_Chemicalbook [chemicalbook.com]
• 7. EICOSANEDIOIC ACID | 2424-92-2 [chemicalbook.com]
• 8. greenchemindustries.com [greenchemindustries.com]
• 9. mdpi.com [mdpi.com]
• 10. Eicosanedioic Acid | 2424-92-2 | Benchchem [benchchem.com]
• 11. Modern applications of sebacic acid_Chemicalbook [chemicalbook.com]
• 12. specialchem.com [specialchem.com]
• 14. ovid.com [ovid.com]
• 15. Efficacy of poly(sebacic acid-co-ricinoleic acid) biodegradable delivery system for intratumoral delivery of paclitaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Poly(sebacic acid-co-ricinoleic acid) biodegradable carrier for paclitaxel: in vitro release and in vivo toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

comparative analysis of different synthetic routes to eicosanedioic acid

Eicosanedioic acid, a C20 α,ω-dicarboxylic acid, is a valuable long-chain dicarboxylic acid with applications in the synthesis of high-performance polymers, lubricants, and as a linker in pharmaceuticals. Its synthesis can be achieved through various chemical and biotechnological methods, each with distinct advantages and disadvantages. This guide provides a comparative analysis of three primary synthetic routes: Kolbe electrolysis, ozonolysis of unsaturated fatty acids, and microbial fermentation.

Data Presentation

Synthetic Route	Starting Material(s)	Key Reagents/Catalysts	Reported Yield	Purity	Key Advantages	Key Disadvantages
Kolbe Electrolysis	Sebacic acid monomethyl ester	Sodium methoxide, Methanol	~44%	High after purification	Good for chain extension of readily available dicarboxylic acids.	Moderate yield, requires electrochemical setup, potential for side reactions.
Ozonolysis	11-Eicosenoic acid (Gondoic acid)	Ozone, Oxidizing agent (e.g., H₂O₂)	>90% (inferred)	High	High yield, clean reaction with oxidative work-up.	Requires specialized ozonolysis equipment, handling of potentially explosive ozonides.
Microbial Fermentation	n-Eicosane or other carbon sources	Engineered Candida tropicalis or Yarrowia lipolytica	Up to 100% conversion; High titer (e.g., >150 g/L for similar DCAs)	High after purification	Utilizes renewable feedstocks, high specificity, environmentally friendly.	Requires expertise in fermentation and genetic engineering, potentially complex downstream processing.

Experimental Protocols

Kolbe Electrolysis of Sebacic Acid Monomethyl Ester

This method, a variation of the Brown-Walker synthesis, involves the electrochemical dimerization of a half-ester of a shorter dicarboxylic acid.

Materials:

• Sebacic acid monomethyl ester (Methyl hydrogen sebacate)

• Sodium methoxide

• Anhydrous methanol

• Platinum electrodes

• Electrolysis cell with a cooling jacket

Procedure:

• A solution of sebacic acid monomethyl ester (1 equivalent) in anhydrous methanol is prepared.

• A catalytic amount of sodium methoxide (e.g., 0.1 equivalents) is added to the solution to facilitate the formation of the carboxylate salt.

• The solution is placed in an electrolysis cell equipped with two platinum sheet electrodes and a cooling jacket to maintain the temperature between 20-30°C.

• A constant current is passed through the solution. The current density is maintained at approximately 0.25 A/cm².

• The electrolysis is continued until the reaction mixture becomes slightly alkaline.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is then saponified by refluxing with an excess of aqueous sodium hydroxide to hydrolyze the diester product to the disodium salt of eicosanedioic acid.

• The resulting solution is acidified with a mineral acid (e.g., HCl) to precipitate the crude eicosanedioic acid.

• The crude product is collected by filtration, washed with water, and recrystallized from a suitable solvent (e.g., ethanol or acetone) to yield pure eicosanedioic acid.

Ozonolysis of 11-Eicosenoic Acid (Gondoic Acid)

Ozonolysis provides a high-yield method for the oxidative cleavage of the double bond in an unsaturated fatty acid to produce two carboxylic acids.

Materials:

• 11-Eicosenoic acid (Gondoic acid)

• Methanol or other suitable solvent

• Ozone (generated from an ozone generator)

• Oxygen

• Hydrogen peroxide (30%)

• Formic acid

Procedure:

• 11-Eicosenoic acid is dissolved in methanol in a reaction vessel equipped with a gas dispersion tube and a low-temperature condenser.

• The solution is cooled to a low temperature, typically between -78°C and 0°C.

• A stream of ozone in oxygen is bubbled through the solution until the starting material is consumed (monitored by TLC or GC). The solution may turn blue, indicating an excess of ozone.

• The reaction mixture is then purged with oxygen or nitrogen to remove excess ozone.

• An oxidative work-up is performed by adding a mixture of hydrogen peroxide and formic acid to the reaction mixture.

• The mixture is allowed to warm to room temperature and then gently refluxed for a period to ensure complete oxidation of the ozonide intermediates.

• After cooling, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate).

• The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is evaporated.

• The resulting crude product, a mixture of nonanedioic acid and undecanedioic acid, would require separation. However, starting with 11-eicosenoic acid would yield nonanoic acid and eicosanedioic acid. The desired eicosanedioic acid is then purified by recrystallization. While specific yields for this reaction are not widely reported, similar ozonolysis reactions of long-chain unsaturated fatty acids are known to proceed with yields often exceeding 90%.[1]

Microbial Fermentation using Engineered Candida tropicalis

This biotechnological route utilizes genetically modified microorganisms to convert alkanes or other carbon sources into dicarboxylic acids with high specificity.[2][3]

Materials:

• Engineered Candida tropicalis strain (typically with disabled β-oxidation pathway)

• Fermentation medium (containing a nitrogen source, salts, and trace elements)

• n-Eicosane (as the carbon source)

• Bioreactor with controls for temperature, pH, and dissolved oxygen

Procedure:

• Inoculum Preparation: A seed culture of the engineered Candida tropicalis is grown in a suitable medium to obtain a sufficient cell density.

• Fermentation: The main bioreactor containing the fermentation medium is inoculated with the seed culture.

• Substrate Feeding: n-Eicosane is fed to the bioreactor as the sole carbon source. The feeding can be done in a fed-batch mode to avoid substrate toxicity.

• Process Control: The fermentation is carried out under controlled conditions. The temperature is typically maintained around 30°C, and the pH is controlled (e.g., between 5.5 and 7.5) by the addition of an acid or base. Aeration and agitation are controlled to maintain an adequate dissolved oxygen level.

• Monitoring: The progress of the fermentation is monitored by measuring cell growth, substrate consumption, and product formation.

• Harvesting and Product Recovery: After the desired concentration of eicosanedioic acid is reached, the fermentation broth is harvested. The yeast cells are separated from the broth by centrifugation or filtration.

• Purification: The eicosanedioic acid is recovered from the cell-free broth. This typically involves acidification of the broth to precipitate the dicarboxylic acid, followed by filtration. The crude product can be further purified by recrystallization. Engineered strains of Candida tropicalis have been shown to achieve nearly 100% conversion of alkanes to the corresponding dicarboxylic acids.[2] For similar long-chain dicarboxylic acids, titers as high as 172 g/L have been reported.[1][4]

Mandatory Visualization

Caption: Synthetic pathways to eicosanedioic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. Metabolic engineering of Candida tropicalis for the production of long-chain dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US20130078685A1 - Ozonolysis of unsaturated fatty acids and derivatives thereof - Google Patents [patents.google.com]
• 4. [Study on fermentation of 1,13-tridecanedioic acid by Candida tropicalis] - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to Eicosanedioic Acid Quantification

For researchers, scientists, and drug development professionals, the accurate measurement of eicosanedioic acid, a key dicarboxylic acid, is critical for advancing our understanding of various physiological and pathological processes. The choice of analytical platform for its quantification can significantly impact the reliability and comparability of experimental data. This guide provides an objective comparison of the two most prevalent analytical platforms for eicosanedioic acid measurement: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), supported by a synthesis of experimental data from published studies.

This comprehensive analysis delves into the performance characteristics, experimental protocols, and inherent advantages and limitations of each technique, empowering researchers to make informed decisions for their specific analytical needs.

At a Glance: Performance Comparison of Analytical Platforms

The selection of an analytical platform for eicosanedioic acid quantification hinges on a variety of factors, including sensitivity, specificity, sample throughput, and the complexity of the sample matrix. Below is a summary of key performance metrics for GC-MS and LC-MS/MS based on available literature for dicarboxylic acids.

Analytical Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Sample Preparation	Requires derivatization to increase volatility	Direct analysis of underivatized sample
Lower Limit of Quantitation (LLOQ)	Typically in the low picogram (pg) range.[1]	Can achieve sub-picogram to low picogram (pg) levels.[1]
Accuracy (% Recovery)	Generally high, but can be affected by derivatization efficiency	High, often in the range of 85-115%.
Precision (%RSD)	Typically <15% for intra- and inter-day precision	Typically <15% for intra- and inter-day precision.
Specificity	High, especially with high-resolution mass analyzers	Very high due to precursor-product ion transitions (MRM)
Throughput	Lower, due to longer run times and derivatization step	Higher, with typical run times of a few minutes per sample
Matrix Effects	Less susceptible to ion suppression/enhancement	Can be susceptible to ion suppression/enhancement

Unraveling the Methodologies: Experimental Protocols

The following sections provide a detailed overview of the typical experimental protocols for the analysis of eicosanedioic acid using both GC-MS and LC-MS/MS platforms.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

The analysis of non-volatile compounds like eicosanedioic acid by GC-MS necessitates a critical derivatization step to increase their volatility.

1. Sample Preparation and Extraction:

• Solid-Phase Extraction (SPE): Biological samples (e.g., plasma, urine, tissue homogenates) are often subjected to SPE to isolate the dicarboxylic acid fraction and remove interfering substances.

• Liquid-Liquid Extraction (LLE): An alternative to SPE, LLE can also be employed to extract the analytes of interest into an organic solvent.

2. Derivatization:

• The extracted sample is dried, typically under a stream of nitrogen.

• A derivatizing reagent is added to convert the carboxylic acid groups into more volatile esters or silyl ethers. Common derivatization agents include:

  • Silylating agents: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

  • Esterification agents: Boron trifluoride-methanol (BF3-MeOH) or diazomethane.

• The reaction mixture is heated to ensure complete derivatization.

3. GC-MS Analysis:

• An aliquot of the derivatized sample is injected into the GC-MS system.

• Gas Chromatograph (GC):

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5ms) is typically used for separation.

  • Oven Temperature Program: A temperature gradient is applied to separate the analytes based on their boiling points.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) is the most common ionization technique.

  • Detection: The mass spectrometer is operated in either full scan mode to acquire the entire mass spectrum or in selected ion monitoring (SIM) mode for enhanced sensitivity by monitoring specific fragment ions of the derivatized eicosanedioic acid.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS offers the significant advantage of analyzing eicosanedioic acid in its native form, circumventing the need for derivatization.

1. Sample Preparation and Extraction:

• Protein Precipitation: For biological fluids like plasma or serum, proteins are often precipitated by adding a cold organic solvent (e.g., acetonitrile, methanol) followed by centrifugation.

• Solid-Phase Extraction (SPE): SPE is frequently used to clean up the sample and concentrate the analyte. Reversed-phase (e.g., C18) or anion exchange cartridges are commonly employed.

2. LC-MS/MS Analysis:

• The extracted sample is reconstituted in a suitable solvent and injected into the LC-MS/MS system.

• Liquid Chromatograph (LC):

  • Column: A reversed-phase column (e.g., C18, C8) is typically used for separation.

  • Mobile Phase: A gradient elution with a mixture of an aqueous solvent (often containing a small amount of acid like formic acid or acetic acid) and an organic solvent (e.g., acetonitrile, methanol) is employed.

• Tandem Mass Spectrometer (MS/MS):

  • Ionization: Electrospray Ionization (ESI) in negative ion mode is the preferred ionization technique for carboxylic acids.

  • Detection: The analysis is performed in Multiple Reaction Monitoring (MRM) mode. This involves selecting the deprotonated molecule of eicosanedioic acid as the precursor ion in the first quadrupole, fragmenting it in the collision cell, and then monitoring a specific product ion in the third quadrupole. This highly selective detection method minimizes interferences from the sample matrix.

Visualizing the Workflow

To better illustrate the distinct analytical pathways, the following diagrams outline the experimental workflows for GC-MS and LC-MS/MS analysis of eicosanedioic acid.

GC-MS Experimental Workflow

LC-MS/MS Experimental Workflow

Concluding Remarks

Both GC-MS and LC-MS/MS are powerful and reliable platforms for the quantification of eicosanedioic acid. The choice between them should be guided by the specific requirements of the study.

• LC-MS/MS is generally favored for its high sensitivity, high throughput, and simpler sample preparation, making it well-suited for large-scale clinical and research studies. The high specificity of MRM detection is a significant advantage when dealing with complex biological matrices.

• GC-MS remains a valuable technique, particularly when high-resolution separation of isomers is required. While the derivatization step adds complexity, well-established protocols can yield highly accurate and precise data.

Ultimately, a thorough understanding of the principles, performance characteristics, and experimental workflows of each platform is paramount for generating robust and reliable data in the study of eicosanedioic acid and its role in health and disease. Researchers should carefully consider the trade-offs between sample preparation complexity, analytical speed, and the required level of sensitivity and specificity when selecting the most appropriate analytical tool for their investigations.

References

• 1. Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]

comparing the efficacy of eicosanedioic acid as an ADC linker to other linkers

In the rapidly evolving landscape of Antibody-Drug Conjugates (ADCs), the linker connecting the monoclonal antibody to the cytotoxic payload plays a pivotal role in determining the overall efficacy, stability, and therapeutic index of the conjugate. Among the diverse array of linkers, eicosanedioic acid, a long-chain dicarboxylic acid, represents a non-cleavable linker strategy. This guide provides a comparative analysis of the theoretical efficacy of eicosanedioic acid as an ADC linker against other commonly used linkers, supported by generalized experimental protocols for evaluation.

Overview of ADC Linker Technologies

ADC linkers are broadly categorized into two main classes: cleavable and non-cleavable linkers.[1]

• Cleavable Linkers: These linkers are designed to release the cytotoxic payload upon encountering specific triggers within the tumor microenvironment or inside the cancer cell, such as low pH, high glutathione concentrations, or specific enzymes like cathepsins.[] This mechanism can lead to a "bystander effect," where the released payload can kill neighboring antigen-negative tumor cells.[3]

• Non-cleavable Linkers: These linkers remain intact during circulation and after internalization into the target cell. The payload is released only after the complete lysosomal degradation of the antibody, resulting in a payload-linker-amino acid complex.[4] This approach generally offers greater plasma stability and a reduced risk of off-target toxicity.[3] Eicosanedioic acid falls into this category.[5][6][7]

Eicosanedioic Acid: A Non-Cleavable Linker

Eicosanedioic acid is a C20 α,ω-dicarboxylic acid. When used as an ADC linker, it provides a long, flexible, and hydrophobic spacer between the antibody and the payload. As a non-cleavable linker, it relies on the proteolytic degradation of the antibody within the lysosome to release the active drug conjugate.[4]

The chemical structure of eicosanedioic acid is: HOOC-(CH₂)₁₈-COOH

Comparative Analysis of Linker Efficacy

Linker Type	Representative Example(s)	Cleavage Mechanism	Plasma Stability	Bystander Effect	Key Advantages	Potential Disadvantages
Non-cleavable Aliphatic	Eicosanedioic Acid	Lysosomal Proteolysis	High	Limited/None	High stability, reduced off-target toxicity.[3]	Inactive against antigen-negative cells, potential for drug resistance if lysosomal degradation is impaired.
Non-cleavable Maleimide	SMCC (Succinimidyl-4-(N-maleimidomethyl)cyclohexane-1-carboxylate)	Lysosomal Proteolysis	High	Limited/None	Clinically validated (e.g., in Kadcyla®), good stability.[1]	Potential for retro-Michael reaction leading to drug deconjugation.
Cleavable Dipeptide	Val-Cit (Valine-Citrulline)	Cathepsin B Cleavage	Moderate to High	Yes	Potent bystander effect, effective in heterogeneous tumors.	Potential for premature cleavage by circulating proteases.[8]
Cleavable Hydrazone	-	Acid Hydrolysis (low pH)	Low to Moderate	Yes	Effective in the acidic tumor microenvironment.	Susceptible to hydrolysis in systemic circulation, leading to off-target toxicity.[1]
Cleavable Disulfide	SPDB (N-succinimidyl-4-(2-pyridyldithio)butyrate)	Glutathione Reduction	Moderate	Yes	Exploits high intracellular glutathione levels in tumors.	Potential for cleavage in the bloodstream due to circulating thiols.

Experimental Protocols for Efficacy Evaluation

The following are detailed methodologies for key experiments to compare the efficacy of ADCs with different linkers.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of ADC required to kill 50% of a cancer cell population (IC50).

Protocol:

• Cell Seeding: Plate cancer cells (both antigen-positive and antigen-negative lines) in 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate overnight to allow for cell attachment.[9]

• ADC Treatment: Prepare serial dilutions of the ADCs with different linkers in cell culture medium. Add the ADC dilutions to the respective wells. Include untreated cells as a control.

• Incubation: Incubate the plates for a period that allows for ADC internalization and payload-induced cell death (typically 72-120 hours).[10]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.[10]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[11]

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.[10]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC50 value for each ADC.

Plasma Stability Assay

This assay evaluates the stability of the ADC and the extent of premature payload release in plasma.

Protocol:

• Incubation: Incubate the ADCs in plasma (e.g., human, mouse) at 37°C for various time points (e.g., 0, 24, 48, 96, 168 hours).[12][13]

• Sample Preparation: At each time point, subject the plasma samples to methods to separate the ADC from plasma proteins. This can be achieved through affinity chromatography (e.g., Protein A) or size exclusion chromatography.

• Analysis by LC-MS: Analyze the purified ADC samples using liquid chromatography-mass spectrometry (LC-MS) to determine the drug-to-antibody ratio (DAR).[14] A decrease in DAR over time indicates linker instability and payload deconjugation.

• Quantification of Released Payload: The plasma supernatant (after ADC separation) can also be analyzed by LC-MS/MS to quantify the amount of free payload, providing a direct measure of linker cleavage.

In Vivo Efficacy in Xenograft Models

This study assesses the anti-tumor activity of the ADCs in a living organism.

Protocol:

• Tumor Implantation: Implant human cancer cells that express the target antigen subcutaneously into immunocompromised mice (e.g., nude or SCID mice).[15]

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).[15]

• ADC Administration: Randomize the mice into treatment groups and administer the ADCs with different linkers intravenously. Include a vehicle control group and potentially a group treated with the unconjugated antibody.

• Tumor Measurement: Measure the tumor volume using calipers at regular intervals (e.g., twice a week).[15]

• Monitoring: Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: The study is typically concluded when tumors in the control group reach a predetermined maximum size. Tumors from all groups are then excised and weighed.

• Data Analysis: Plot the mean tumor volume over time for each treatment group to compare the anti-tumor efficacy of the different ADCs.

Visualizing ADC Mechanisms and Workflows

Conclusion

Eicosanedioic acid, as a non-cleavable linker, is anticipated to confer high plasma stability to an ADC, thereby minimizing off-target toxicity. This characteristic is advantageous for delivering highly potent payloads. However, the lack of a bystander effect may limit its efficacy in treating heterogeneous tumors with varied antigen expression. The choice of an optimal linker is contingent on the specific properties of the target antigen, the payload, and the tumor biology. The experimental protocols outlined provide a framework for the systematic evaluation and comparison of ADCs featuring eicosanedioic acid linkers against those with other linker technologies, enabling an informed selection for clinical development.

References

• 1. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Non-cleavable linkers for ADCs - ProteoGenix [proteogenix.science]
• 4. Drug Conjugate Linkers and Their Effects on Drug Properties - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Icosanedioic acid | CAS#:2424-92-2 | Chemsrc [chemsrc.com]
• 7. abmole.com [abmole.com]
• 8. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 11. researchgate.net [researchgate.net]
• 12. ADC Plasma Stability Assay [iqbiosciences.com]
• 13. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 14. Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 15. researchgate.net [researchgate.net]

A Comparative Analysis of the Biodegradability of Eicosanedioic Acid and Other Aliphatic Diacids

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of the Aerobic Biodegradability of Long-Chain and Medium-Chain Dicarboxylic Acids, with Supporting Experimental Data and Methodologies.

Introduction

Dicarboxylic acids (DCAs) are a versatile class of molecules with broad applications in the synthesis of polymers, lubricants, adhesives, and as building blocks in drug development. As their use becomes more widespread, understanding their environmental fate, particularly their biodegradability, is of paramount importance. This guide provides a comparative evaluation of the biodegradability of eicosanedioic acid (C20), a long-chain dicarboxylic acid, against shorter-chain counterparts: dodecanedioic acid (C12), sebacic acid (C10), and adipic acid (C6). This analysis is based on available experimental data from standardized biodegradability tests.

Quantitative Biodegradability Data

The "ready biodegradability" of a chemical is its potential to undergo rapid and ultimate biodegradation in an aerobic aqueous environment. Standardized tests, such as those outlined in the OECD 301 guidelines, are used to assess this. A substance is generally considered readily biodegradable if it achieves a certain percentage of degradation (e.g., ≥60% of its theoretical oxygen demand or CO2 evolution) within a 10-day window during a 28-day test period.[1]

The following table summarizes the available quantitative data on the ready biodegradability of the selected dicarboxylic acids.

Dicarboxylic Acid	Chemical Formula	Chain Length	Test Method	Biodegradation (%)	Time (days)	Classification	Reference
Adipic Acid	C₆H₁₀O₄	C6	OECD 301D	93%	30	Readily Biodegradable	[2]
Sebacic Acid	C₁₀H₁₈O₄	C10	Not Specified	Stated as "Readily Biodegradable"	-	Readily Biodegradable	[3]
Dodecanedioic Acid	C₁₂H₂₂O₄	C12	Not Specified	Stated as "Readily Biodegradable"	-	Readily Biodegradable	[3]
Eicosanedioic Acid	C₂₀H₃₈O₄	C20	No Data Available	No Data Available	-	-

Note: While specific percentage degradation values from OECD 301 tests were not available for sebacic acid and dodecanedioic acid in the reviewed literature, they are consistently referred to as "readily biodegradable."[3] This classification implies they meet the stringent criteria of the OECD 301 guidelines. Unfortunately, no specific ready biodegradability data for eicosanedioic acid could be located in the available literature.

Experimental Protocols

The Organisation for Economic Co-operation and Development (OECD) provides a set of internationally recognized guidelines for testing the ready biodegradability of chemicals.[4] The most relevant methods for dicarboxylic acids, which are typically solids with varying water solubility, include the OECD 301B (CO₂ Evolution Test), OECD 301D (Closed Bottle Test), and OECD 301F (Manometric Respirometry Test).

OECD 301F: Manometric Respirometry Test - A Detailed Workflow

This method is widely used and measures the oxygen consumed by a microbial population while degrading a test substance in a closed respirometer.

Principle: A known volume of inoculated mineral medium containing the test substance as the sole nominal source of organic carbon is incubated in a sealed flask. The consumption of oxygen is measured by the pressure change in the headspace. Evolved carbon dioxide is absorbed by a potassium hydroxide solution. The amount of oxygen uptake is then expressed as a percentage of the theoretical oxygen demand (ThOD).

Key Steps:

• Preparation of Mineral Medium: A basal medium containing essential mineral salts (e.g., potassium and sodium phosphate, ammonium chloride, magnesium sulfate, calcium chloride, and ferric chloride) is prepared in deionized water.

• Inoculum Preparation: The inoculum is typically derived from the effluent of a municipal sewage treatment plant. It is often washed and aerated to reduce endogenous respiration.

• Test Setup:

  • Test Vessels: Respirometer flasks are filled with the mineral medium and inoculum.

  • Test Substance: The dicarboxylic acid is added at a concentration that will yield a theoretical oxygen demand (ThOD) of at least 100 mg/L.

  • Reference Substance: A readily biodegradable substance, such as sodium acetate or sodium benzoate, is run in parallel to validate the activity of the inoculum.

  • Blank Control: A vessel containing only the inoculum and mineral medium is included to measure the background respiration.

• Incubation: The sealed flasks are incubated at a constant temperature (typically 20 ± 1°C) in the dark for 28 days with continuous stirring.

• Data Collection: The pressure change in each flask is monitored over the 28-day period.

• Calculation of Biodegradation: The percentage of biodegradation is calculated by dividing the measured biological oxygen demand (BOD) by the theoretical oxygen demand (ThOD) of the test substance, after correcting for the oxygen consumption in the blank control.

Workflow for the OECD 301F Manometric Respirometry Test.

Microbial Degradation Pathways

The microbial degradation of aliphatic dicarboxylic acids generally proceeds through pathways analogous to the β-oxidation of fatty acids. For longer-chain diacids, an initial ω-oxidation step may be involved in their formation from corresponding alkanes or fatty acids.

ω-Oxidation and β-Oxidation of Dicarboxylic Acids

The biodegradation of dicarboxylic acids is a multi-step enzymatic process.

• ω-Oxidation (Formation): Long-chain alkanes and fatty acids can be converted to dicarboxylic acids through ω-oxidation. This pathway involves the terminal oxidation of the methyl group to a carboxylic acid. Key enzymes in this process include cytochrome P450 monooxygenases, alcohol dehydrogenases, and aldehyde dehydrogenases.[5]

• Activation: Before entering the β-oxidation cycle, the dicarboxylic acid must be activated to its corresponding CoA thioester.

• β-Oxidation: The activated dicarboxylic acid then undergoes a cyclic series of four enzymatic reactions:

  • Dehydrogenation: An acyl-CoA dehydrogenase introduces a double bond between the α- and β-carbons.

  • Hydration: An enoyl-CoA hydratase adds a hydroxyl group to the β-carbon.

  • Dehydrogenation: A hydroxyacyl-CoA dehydrogenase oxidizes the hydroxyl group to a keto group.

  • Thiolysis: A thiolase cleaves the β-ketoacyl-CoA, releasing acetyl-CoA and a dicarboxylic acid that is two carbons shorter.

This cycle repeats until the dicarboxylic acid is completely degraded to acetyl-CoA, which can then enter the citric acid cycle for energy production.

Generalized pathway for the formation and degradation of dicarboxylic acids.

Comparative Analysis and Discussion

The available data indicates that shorter-chain dicarboxylic acids like adipic acid (C6) and sebacic acid (C10) are readily biodegradable.[2][3] Dodecanedioic acid (C12) is also classified as readily biodegradable.[3] This suggests that the microbial enzymatic machinery for the β-oxidation of these medium-chain diacids is common in the environments from which test inocula are sourced.

For eicosanedioic acid (C20), the absence of specific ready biodegradability data is a significant gap. However, some general trends can be inferred. The biodegradability of aliphatic compounds can be influenced by their chain length and physical properties, such as water solubility. As the carbon chain length increases, water solubility tends to decrease, which can limit the bioavailability of the substrate to microorganisms and potentially slow the rate of biodegradation. While the long aliphatic chain of eicosanedioic acid contributes to the flexibility and biodegradability of polymers derived from it, the degradation rate of the free acid may be slower compared to its shorter-chain counterparts.

The BOD/COD (Biochemical Oxygen Demand/Chemical Oxygen Demand) ratio is another useful indicator of biodegradability. A higher BOD/COD ratio (closer to 1) suggests that a larger fraction of the organic matter is biodegradable.[6][7] While specific BOD/COD ratios for these diacids were not found in the literature, it is expected that the readily biodegradable shorter-chain diacids would exhibit higher BOD/COD ratios than a potentially less biodegradable long-chain diacid like eicosanedioic acid.

Conclusion

Based on the available evidence, a clear trend in the biodegradability of aliphatic dicarboxylic acids can be observed:

• Adipic acid (C6), sebacic acid (C10), and dodecanedioic acid (C12) are considered readily biodegradable, indicating that they are unlikely to persist in the environment under aerobic conditions.

• Eicosanedioic acid (C20) lacks specific ready biodegradability data. Based on general principles of microbial degradation, its longer chain length and lower water solubility may result in a slower rate of biodegradation compared to the shorter-chain diacids.

For researchers and developers, this suggests that while all these diacids are ultimately biodegradable, the rate of degradation can vary with chain length. For applications where rapid environmental dissipation is critical, shorter to medium-chain diacids may be preferred. However, the inherent biodegradability of long-chain diacids like eicosanedioic acid still makes them a more environmentally benign option compared to persistent organic pollutants. Further research is needed to generate specific ready biodegradability data for eicosanedioic acid to allow for a more precise quantitative comparison.

References

• 1. contractlaboratory.com [contractlaboratory.com]
• 2. santos.com [santos.com]
• 3. jcia-bigdr.jp [jcia-bigdr.jp]
• 4. oecd.org [oecd.org]
• 5. researchgate.net [researchgate.net]
• 6. The BOD/COD Ratio As A Biodegradability Index | Innovation.world [innovation.world]
• 7. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

A Comparative Analysis of the Tribological Performance of Eicosanedioic Acid Esters in Lubricants

For the attention of Researchers, Scientists, and Drug Development Professionals, this guide provides an objective comparison of the tribological performance of eicosanedioic acid esters and other lubricant alternatives, supported by experimental data.

Eicosanedioic acid, a C20 α,ω-dicarboxylic acid, presents a promising backbone for the synthesis of high-performance biodegradable lubricant base stocks and additives. Its long-chain structure is anticipated to confer favorable tribological properties, including enhanced lubricity and wear protection. This guide synthesizes available data on long-chain dicarboxylic acid esters to project the performance of eicosanedioic acid esters and compares them with established lubricants such as other diesters and polyalphaolefins (PAOs).

Data Presentation: Tribological Performance Comparison

While specific experimental data for eicosanedioic acid esters is limited in publicly accessible literature, we can infer their performance based on the established trends for other long-chain dicarboxylic acid esters. The following tables present a comparative summary of the tribological performance of various lubricants.

Table 1: Comparison of Coefficient of Friction for Dicarboxylic Acid Esters

Lubricant Base Stock	Dicarboxylic Acid Chain Length	Coefficient of Friction (COF) at 40°C	Coefficient of Friction (COF) at 100°C
Dioleyl Succinate	C4	0.25	0.32
Dioleyl Adipate	C6	0.20	0.27
Dioleyl Suberate	C8	0.18	0.23
Dioleyl Azelate	C9	0.17	0.21
Dioleyl Sebacate	C10	0.16	0.20
Dioleyl Dodecanedioate	C12	0.15	0.19
Projected Dioleyl Eicosanedioate	C20	~0.12 - 0.14	~0.16 - 0.18
Polyalphaolefin (PAO 6)	N/A	~0.10 - 0.12	~0.09 - 0.11

Note: Data for C4-C12 dicarboxylic acid esters is adapted from a study on dioleyl esters.[1] The values for Dioleyl Eicosanedioate are projected based on the trend of decreasing COF with increasing chain length. PAO 6 data is indicative of typical values found in tribological studies.

Table 2: Comparative Wear Scar Diameter of Lubricant Base Stocks

Lubricant Base Stock	Test Conditions	Average Wear Scar Diameter (mm)
Mineral Oil (unadditized)	40 kg, 1200 rpm, 75°C, 1h	0.50 - 0.70
Polyalphaolefin (PAO 6, unadditized)	40 kg, 1200 rpm, 75°C, 1h	0.40 - 0.55
Synthetic Ester (general, unadditized)	40 kg, 1200 rpm, 75°C, 1h	0.35 - 0.50
Projected Eicosanedioic Acid Ester	40 kg, 1200 rpm, 75°C, 1h	~0.30 - 0.45

Note: The wear scar diameter is a critical indicator of a lubricant's anti-wear properties. The values presented are typical ranges observed in four-ball wear tests. The projected value for eicosanedioic acid ester is based on the general trend of improved wear protection with longer-chain esters due to better film formation.

Experimental Protocols

The data presented in this guide is primarily based on the Four-Ball Wear Test, a standardized method for evaluating the wear-preventive properties of lubricating fluids.

Four-Ball Wear Test (ASTM D4172)

Objective: To determine the wear protection characteristics of a lubricant.

Apparatus: A four-ball wear tester, which consists of three stationary steel balls held in a cup and a fourth steel ball that rotates against them under a specified load.

Procedure:

• Preparation: The steel balls and the test cup are thoroughly cleaned with solvents to remove any contaminants.

• Assembly: Three clean steel balls are placed in the test cup, and the lubricant sample is added to a level that at least covers the stationary balls. The fourth ball is secured in a chuck.

• Test Conditions: The test is conducted under a specific set of parameters, which typically include:

  • Load: 147 N or 392 N (15 kgf or 40 kgf)

  • Speed: 1200 ± 60 rpm

  • Temperature: 75 ± 2°C

  • Duration: 60 ± 1 min

• Execution: The rotating ball is brought into contact with the three stationary balls, and the test is run for the specified duration under the set conditions.

• Measurement: After the test, the three stationary balls are cleaned, and the diameter of the circular wear scars on each ball is measured using a microscope. The average wear scar diameter is then calculated.

Mandatory Visualization

The following diagram illustrates the typical workflow of a tribological performance evaluation using a four-ball tester.

Caption: Workflow for Tribological Performance Evaluation.

Discussion and Conclusion

The polarity imparted by the ester groups in dicarboxylic acid esters leads to strong adsorption on metal surfaces, forming a protective boundary film that reduces friction and wear.[1] The length of the dicarboxylic acid chain plays a significant role in the lubricant's performance. As the chain length increases, the viscosity generally increases, which can lead to a thicker lubricating film and improved wear protection under certain conditions.[1] The trend observed in shorter-chain dicarboxylic acid esters suggests that eicosanedioic acid esters would exhibit a low coefficient of friction, potentially outperforming some shorter-chain diesters.

Compared to non-polar PAOs, esters, including those derived from eicosanedioic acid, offer the advantage of better additive solubility and inherent lubricity due to their polarity. However, PAOs generally exhibit superior hydrolytic stability and a higher viscosity index. The choice between an eicosanedioic acid ester-based lubricant and a PAO-based lubricant would therefore depend on the specific application requirements, including operating temperature, presence of water, and the need for biodegradability.

References

• 1. researchgate.net [researchgate.net]

assessing the purity of synthesized eicosanedioic acid against a certified reference standard

A Comparative Guide to Assessing the Purity of Synthesized Eicosanedioic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the purity of synthetically produced eicosanedioic acid against a certified reference standard or a well-characterized high-purity commercial standard. Eicosanedioic acid is a C20 α,ω-dicarboxylic acid with applications in the synthesis of polymers, lubricants, and as a linker in drug conjugates. Ensuring high purity is critical for these applications, as impurities can affect reaction yields, polymer properties, and the safety and efficacy of pharmaceutical products.

This document outlines detailed experimental protocols for three common analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR). A comparative data summary and a visual representation of the analytical workflow are also presented to facilitate a clear understanding of the purity assessment process.

Comparative Purity Analysis

The following table summarizes the hypothetical purity data obtained for a batch of synthesized eicosanedioic acid compared to a certified reference standard.

Analytical Method	Parameter	Synthesized Eicosanedioic Acid	Certified Reference Standard
HPLC-UV	Purity (%)	99.2%	≥99.9%
Number of Impurities Detected	3	1 (below limit of quantitation)
GC-MS (as trimethylsilyl derivative)	Purity (%)	99.1%	≥99.9%
Major Impurity	Octadecanedioic acid (0.4%)	Not Detected
Quantitative ¹H-NMR	Purity (mol %)	99.3%	≥99.9%
Solvent Residue	Toluene (0.1%)	Not Detected

Experimental Workflow

The overall process for assessing the purity of synthesized eicosanedioic acid is depicted in the workflow diagram below. This process begins with sample preparation and proceeds through analysis by three orthogonal analytical techniques, culminating in a comprehensive purity report.

Caption: Workflow for the purity assessment of eicosanedioic acid.

Detailed Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for the quantification of non-volatile impurities and the primary analyte.

• Instrumentation:

  • HPLC system with a UV detector.

  • C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Phosphoric acid or Formic acid (for mobile phase modification).

• Procedure:

  • Standard Preparation: Accurately weigh approximately 10 mg of the eicosanedioic acid certified reference standard and dissolve it in 10 mL of a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to create a stock solution. Prepare a series of dilutions for linearity assessment.

  • Sample Preparation: Prepare the synthesized eicosanedioic acid in the same manner as the standard.

  • Chromatographic Conditions:

    • Mobile Phase: A gradient of acetonitrile and water with 0.1% phosphoric acid (or formic acid for MS compatibility). For example, a gradient from 60% to 95% acetonitrile over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 210 nm.

    • Injection Volume: 10 µL.

  • Analysis: Inject the standard and sample solutions. The purity is calculated based on the area percent of the main peak relative to the total area of all peaks.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile impurities. As dicarboxylic acids are not readily volatile, a derivatization step is necessary.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer.

  • A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Reagents:

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a derivatizing agent.

  • Pyridine or another suitable solvent.

• Procedure:

  • Derivatization:

    • Accurately weigh approximately 1 mg of the sample or standard into a reaction vial.

    • Add 100 µL of pyridine and 100 µL of BSTFA + 1% TMCS.

    • Seal the vial and heat at 70 °C for 30 minutes.

  • GC-MS Conditions:

    • Injector Temperature: 280 °C.

    • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 300 °C at a rate of 10 °C/min, and hold for 10 minutes.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

    • MS Transfer Line Temperature: 290 °C.

    • Ion Source Temperature: 230 °C.

    • Mass Range: m/z 50-650.

  • Analysis: The purity is determined by the area percent of the derivatized eicosanedioic acid peak. Impurities can be identified by their mass spectra.

Quantitative Nuclear Magnetic Resonance (¹H-NMR)

qNMR is a primary analytical method that allows for the determination of purity without the need for a specific reference standard of the analyte, instead using an internal standard of known purity.

• Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher).

• Reagents:

  • Deuterated solvent (e.g., DMSO-d₆, Methanol-d₄).

  • A high-purity internal standard with a known chemical structure and purity (e.g., maleic acid, dimethyl sulfone). The internal standard should have a resonance that does not overlap with the analyte signals.

• Procedure:

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the eicosanedioic acid sample and about 5 mg of the internal standard into a vial.

    • Dissolve the mixture in a precise volume of the deuterated solvent (e.g., 0.75 mL).

    • Transfer the solution to an NMR tube.

  • NMR Data Acquisition:

    • Acquire a quantitative ¹H-NMR spectrum. Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for complete relaxation of the protons.

    • A 90° pulse angle should be used.

  • Data Processing and Analysis:

    • Process the spectrum with appropriate phasing and baseline correction.

    • Integrate a well-resolved signal from the eicosanedioic acid and a signal from the internal standard.

    • The purity is calculated using the following formula:

      Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS

      Where:

      • I = Integral value

      • N = Number of protons for the integrated signal

      • MW = Molecular weight

      • m = mass

      • P = Purity of the internal standard

      • Subscripts 'analyte' and 'IS' refer to the eicosanedioic acid and the internal standard, respectively.

Benchmarking Eicosanedioic Acid-Derived Plasticizers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for safer, high-performance plasticizers has led to a growing interest in bio-based alternatives to traditional phthalates. Among these, eicosanedioic acid-derived plasticizers, owing to their long-chain aliphatic structure, present a promising avenue for achieving superior permanence and thermal stability in polymer formulations. This guide provides a comparative benchmark of their expected performance against common conventional and bio-based plasticizers, supported by established experimental protocols.

Performance Comparison of Plasticizers

The following tables summarize the key performance indicators for various plasticizer types. It is important to note that specific data for eicosanedioic acid-derived plasticizers is limited in publicly available literature. Therefore, the data presented for this category is an educated estimation based on the known performance of long-chain aliphatic and polymeric plasticizers.

Table 1: Mechanical Properties of Plasticized PVC

Plasticizer Type	Tensile Strength (MPa)	Elongation at Break (%)	100% Modulus (MPa)	Hardness (Shore A)
Eicosanedioic Acid-Derived (Estimated)	18 - 22	350 - 450	8 - 12	80 - 85
Di(2-ethylhexyl) phthalate (DEHP)	15 - 25	250 - 400	9 - 15	75 - 85
Dioctyl adipate (DOA)	14 - 22	300 - 450	7 - 13	70 - 80
Acetyl tributyl citrate (ATBC)	16 - 24	280 - 420	8 - 14	78 - 88

Table 2: Thermal and Migration Properties

Plasticizer Type	Glass Transition Temp. (°C)	5% Weight Loss Temp. (°C)	Migration Loss (Weight %)
Eicosanedioic Acid-Derived (Estimated)	-20 to -30	> 250	< 1
Di(2-ethylhexyl) phthalate (DEHP)	-40 to -50	~ 220	5 - 15
Dioctyl adipate (DOA)	-55 to -65	~ 210	8 - 20
Acetyl tributyl citrate (ATBC)	-50 to -60	~ 230	3 - 10

Table 3: Biodegradability

Plasticizer Type	Biodegradation (%) after 60 days
Eicosanedioic Acid-Derived (Estimated)	> 60
Di(2-ethylhexyl) phthalate (DEHP)	< 10
Dioctyl adipate (DOA)	> 70
Acetyl tributyl citrate (ATBC)	> 80

Experimental Protocols

Detailed methodologies are crucial for accurate and reproducible benchmarking of plasticizer performance. The following sections outline the standard protocols for key experiments.

Mechanical Properties Testing

Objective: To determine the effect of the plasticizer on the tensile strength, elongation, and modulus of the polymer.

Standard: ASTM D882 - Standard Test Method for Tensile Properties of Thin Plastic Sheeting.[1][2][3]

Methodology:

• Specimen Preparation: Prepare thin films of the plasticized polymer by solvent casting or melt extrusion. Cut the films into dumbbell-shaped specimens of specified dimensions.

• Conditioning: Condition the specimens at a standard temperature (23 ± 2°C) and relative humidity (50 ± 5%) for at least 40 hours prior to testing.[4]

• Testing: Mount the specimen in the grips of a universal testing machine. Apply a constant rate of crosshead displacement until the specimen fails.

• Data Acquisition: Record the load-extension curve during the test.

• Calculation: From the load-extension curve, calculate:

  • Tensile Strength: The maximum stress the material can withstand before breaking.

  • Elongation at Break: The percentage increase in length at the point of fracture.

  • 100% Modulus: The stress at 100% elongation, which indicates the material's stiffness.

Thermal Stability Analysis

Objective: To evaluate the effect of the plasticizer on the thermal stability of the polymer.

Standard: Thermogravimetric Analysis (TGA)

Methodology:

• Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of the plasticized polymer into a TGA crucible.

• Heating Program: Heat the sample at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen or air).

• Data Acquisition: Continuously record the sample weight as a function of temperature.

• Analysis: Determine the onset temperature of decomposition and the temperature at which 5% weight loss occurs (Td5%). A higher Td5% indicates greater thermal stability.[5][6][7][8]

Migration Resistance Testing

Objective: To quantify the amount of plasticizer that leaches from the polymer matrix into a solvent or solid matrix.

Standard: ISO 177:2016 - Plastics - Determination of migration of plasticizers.[9]

Methodology:

• Sample Preparation: Cut pre-weighed discs of the plasticized polymer film.

• Extraction: Immerse the discs in a specific solvent (e.g., n-hexane, ethanol, or a food simulant) for a defined period (e.g., 24 hours) at a controlled temperature.

• Drying: After extraction, remove the discs, wipe them clean, and dry them in a vacuum oven until a constant weight is achieved.

• Calculation: The migration loss is calculated as the percentage weight difference before and after extraction.

Biodegradability Testing

Objective: To determine the extent and rate of aerobic biodegradation of the plasticizer in a composting environment.

Standard: ISO 14855-1:2012 - Determination of the ultimate aerobic biodegradability of plastic materials under controlled composting conditions.[10][11][12][13][14]

Methodology:

• Test Setup: Mix the test plasticizer with mature compost and place it in a controlled reactor.

• Incubation: Maintain the reactor at a constant temperature (e.g., 58 ± 2°C) and aeration for a period of up to 6 months.[11]

• CO₂ Measurement: Continuously monitor the amount of carbon dioxide evolved from the test and control (compost only) reactors.

• Calculation: The percentage of biodegradation is calculated based on the cumulative amount of CO₂ evolved from the test material relative to its theoretical maximum CO₂ production. A material is considered biodegradable if it reaches 90% biodegradation within 180 days.[11]

Visualizing Experimental Workflows

The following diagrams illustrate the typical workflows for evaluating plasticizer performance.

Workflow for Mechanical Properties Testing.

References

• 1. matestlabs.com [matestlabs.com]
• 2. qualitester.com [qualitester.com]
• 3. infinitalab.com [infinitalab.com]
• 4. micomlab.com [micomlab.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Methods for determination of plasticizer migration from polyvinyl chloride synthetic materials: a mini review [ouci.dntb.gov.ua]
• 10. ISO 14855 - Ultimate Biodegradation - CO2 Evolution - Situ Biosciences [situbiosciences.com]
• 11. aimplas.net [aimplas.net]
• 12. Biodegradability Evaluation of Polymers by ISO 14855-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ISO 14855: Composting of Plastics - Aropha [aropha.com]
• 14. Polyester biodegradability: importance and potential for optimisation - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC04489K [pubs.rsc.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for Eicosanedioic Acid

Eicosanedioic acid, a dicarboxylic acid, requires careful handling and disposal to ensure laboratory safety and environmental protection. This document provides essential, step-by-step guidance for researchers, scientists, and drug development professionals on the proper disposal procedures for this compound.

Hazard Identification and Safety Precautions

Eicosanedioic acid is classified as a skin and eye irritant[1][2][3]. Therefore, appropriate personal protective equipment (PPE) must be worn when handling this chemical.

Personal Protective Equipment (PPE)	Specification
Eye Protection	Tightly fitting safety goggles or safety glasses with side-shields[1][2].
Hand Protection	Chemical-impermeable gloves[1].
Skin and Body Protection	Impervious clothing and a lab coat should be worn to prevent skin contact[2].

Ensure adequate ventilation in the work area to avoid the formation and inhalation of dust[1][2]. An eyewash station and safety shower should be readily accessible[2].

Spill Response Protocol

In the event of a spill, follow these procedures to minimize exposure and contamination:

• Evacuate and Ventilate : Evacuate unnecessary personnel from the spill area and ensure the area is well-ventilated[1][2].

• Don PPE : Wear the appropriate personal protective equipment as outlined in the table above.

• Containment : Prevent further leakage or spillage if it is safe to do so. Avoid allowing the chemical to enter drains or water courses[2].

• Clean-up : For solid eicosanedioic acid, carefully sweep or shovel the material into a suitable, labeled container for disposal. Avoid actions that generate dust[4].

• Decontamination : Clean the spill area and any contaminated surfaces. The use of alcohol for scrubbing surfaces has been suggested[2].

• Disposal : Dispose of the contaminated materials and waste according to the disposal procedures outlined below.

Step-by-Step Disposal Procedure

The disposal of eicosanedioic acid and its containers must be in accordance with local, regional, and national regulations[2][4]. Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste[4][5].

• Waste Characterization : Determine if the eicosanedioic acid waste is considered hazardous. While some sources indicate it is not classified as hazardous waste[6], this should be verified with your institution's Environmental Health and Safety (EHS) office, as local regulations may vary.

• Waste Segregation : Do not mix eicosanedioic acid waste with other chemical waste streams unless explicitly permitted by your institution's EHS guidelines.

• Containerization : Place the waste in a clearly labeled, sealed, and appropriate container. The container should be in good condition and compatible with the chemical.

• Labeling : Label the waste container clearly with "Eicosanedioic Acid Waste" and any other information required by your institution, such as the chemical formula (C₂₀H₃₈O₄) and any known hazards.

• Storage : Store the waste container in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials such as strong oxidizing agents[4].

• Arrange for Pickup : Contact your institution's EHS department to schedule a pickup for the chemical waste. Do not dispose of eicosanedioic acid down the drain or in regular trash.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of eicosanedioic acid.

Disposal decision workflow for eicosanedioic acid.

References

• 1. echemi.com [echemi.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Eicosanedioic Acid 2424-92-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. cosmobiousa.com [cosmobiousa.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Eicosanedioic Acid

For Immediate Implementation: This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Eicosanedioic Acid. Adherence to these protocols is essential for ensuring a safe laboratory environment and proper disposal of chemical waste.

Eicosanedioic Acid, a dicarboxylic acid, presents hazards that necessitate careful handling to prevent skin and eye irritation.[1][2][3][4] The following guidelines offer a detailed operational and disposal plan, empowering you to work safely and effectively.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Eicosanedioic Acid in its solid, powdered form, a comprehensive PPE strategy is mandatory. The following table summarizes the required equipment.

PPE Category	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[2] A face shield should be used in addition to goggles when there is a high risk of dust generation or splashes.[5]	Protects against airborne particles and potential splashes that can cause serious eye irritation.[1][2][3][4]
Hand Protection	Chemical-impermeable gloves (e.g., nitrile or butyl rubber).[2][5] Gloves must be inspected for integrity before each use.	Prevents direct skin contact, which can cause skin irritation.[1][2][3][4]
Body Protection	A lab coat is the minimum requirement.[6] For larger quantities or when significant dust is anticipated, wear fire/flame resistant and impervious clothing.[2]	Protects skin from accidental contact with the chemical.
Respiratory Protection	Generally not required under normal use conditions with adequate ventilation.[7][8] If dust formation is unavoidable or ventilation is poor, a NIOSH-approved N95 mask or a full-face respirator with an appropriate acid gas cartridge is recommended.[5]	Prevents inhalation of dust particles which may cause respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol

Following a standardized procedure is critical to minimize exposure and ensure safety.

• Preparation:

  • Ensure the work area is in a well-ventilated space, preferably within a chemical fume hood.[1][2]

  • Confirm that an eyewash station and safety shower are readily accessible.[8]

  • Assemble all necessary PPE and inspect it for any damage.

  • Have spill control materials, such as neutralizing agents (e.g., sodium bicarbonate) and absorbent materials, available.[6][9]

• Handling:

  • Avoid the formation of dust and aerosols.[1][2]

  • When weighing or transferring the solid, do so carefully to minimize airborne particles.

  • If creating a solution, always add the acid to the solvent, not the other way around, to prevent splashing.[6]

  • Do not eat, drink, or smoke in the handling area.[1]

• In Case of Exposure:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2] Remove contaminated clothing.[1] If irritation persists, seek medical attention.[3]

  • Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[3][8]

  • Inhalation: Move to fresh air. If breathing is difficult, provide oxygen or artificial respiration. Seek medical attention if symptoms occur.[2][7]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Disposal Plan: Responsible Waste Management

Proper disposal of Eicosanedioic Acid and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Neutralization (for solutions):

  • Slowly add a weak base, such as sodium bicarbonate (baking soda), to the acidic solution until the pH is neutral (pH 7).[9]

  • This process should be performed in a well-ventilated area, as it may generate gas.

• Collection and Storage:

  • Transfer the neutralized solution or solid waste into a clearly labeled, corrosion-resistant, and leak-proof container.[9]

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[9]

• Final Disposal:

  • Dispose of the chemical waste through a licensed hazardous waste disposal facility, in accordance with local, state, and federal regulations.[1][9]

  • Do not dispose of Eicosanedioic Acid down the drain.[1][10]

Visualizing Safety Protocols

To further clarify the decision-making and procedural steps, the following diagrams have been created.

Caption: PPE selection workflow for handling Eicosanedioic Acid.

Caption: Step-by-step workflow for handling and disposing of Eicosanedioic Acid.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. Eicosanedioic Acid | C20H38O4 | CID 75502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. leelinework.com [leelinework.com]
• 6. PSFC Caustics and Acids [www-internal.psfc.mit.edu]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]